Borane-N,N-Diethylaniline complex

• CAS: 13289-97-9

Core Science & Biosynthesis

Borane-N,N-diethylaniline Complex: A Comprehensive Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Borane-N,N-diethylaniline complex is a versatile and widely utilized reagent in organic synthesis. It is a coordination complex formed between the Lewis acid, borane (BH₃), and the Lewis base, N,N-diethylaniline. This complexation stabilizes the highly reactive borane, rendering it a safer and more manageable reagent for laboratory and industrial applications.[1] This guide provides an in-depth overview of its properties, synthesis, and key applications, complete with experimental protocols and pathway visualizations.

Core Properties

The Borane-N,N-diethylaniline complex is a colorless to light yellow liquid at room temperature.[2] Its key physical and chemical properties are summarized in the tables below.

Table 1: General Properties

Property	Value
CAS Number	13289-97-9
Molecular Formula	C₁₀H₁₈BN
Molecular Weight	163.07 g/mol
Appearance	Colorless to light yellow liquid

Table 2: Physical Properties

Property	Value
Melting Point	-30 to -27 °C
Density	0.917 g/mL at 25 °C
Refractive Index	1.5220 to 1.5250 (20°C, 589 nm)[3][4]

Table 3: Spectral Data

Spectrum Type	Key Peaks / Chemical Shifts (δ)
¹H NMR (300 MHz, CDCl₃)	δ 3.42 (s, 1H), 2.98-2.72 (m, 4H), 2.10-0.90 (br q, 3H, BH₃), 1.27 (td, J = 7.3, 0.9 Hz, 6H)[5]
¹³C NMR (75 MHz, CDCl₃)	δ 49.0, 11.9[5]
¹¹B NMR (96 MHz, CDCl₃)	δ -17.23 (q, J = 96.1 Hz)[5]
FT-IR	Characteristic peaks for B-H stretching are expected in the 2200-2500 cm⁻¹ region. Other peaks will correspond to the N,N-diethylaniline moiety.

Synthesis

The synthesis of borane-amine complexes, including Borane-N,N-diethylaniline, can be achieved through several general methods. A common approach involves the reaction of a borane source, such as diborane or a borane complex with a weaker Lewis base (e.g., borane-tetrahydrofuran or borane-dimethyl sulfide), with the corresponding amine. Another method is the salt metathesis reaction between an ammonium salt and a metal borohydride.[6]

Experimental Protocol: General Synthesis via Lewis Base Exchange

This protocol describes a generalized procedure for the synthesis of a borane-amine complex by displacing a weaker Lewis base.

Materials:

• Borane-tetrahydrofuran (BH₃·THF) solution (1 M in THF)

• N,N-diethylaniline

• Anhydrous tetrahydrofuran (THF)

• Nitrogen or Argon gas supply

• Schlenk line or glovebox

• Magnetic stirrer and stir bar

• Round-bottom flask with a septum

Procedure:

• Under an inert atmosphere of nitrogen or argon, a solution of N,N-diethylaniline in anhydrous THF is prepared in a dry, nitrogen-flushed round-bottom flask equipped with a magnetic stir bar.

• The flask is cooled to 0 °C in an ice bath.

• A stoichiometric amount of a 1 M solution of borane-tetrahydrofuran (BH₃·THF) in THF is added dropwise to the stirred solution of N,N-diethylaniline.

• After the addition is complete, the reaction mixture is allowed to warm to room temperature and stirred for an additional 1-2 hours.

• The solvent is removed under reduced pressure to yield the crude Borane-N,N-diethylaniline complex.

• The product can be purified by distillation or crystallization if necessary.

Applications in Organic Synthesis

The primary utility of Borane-N,N-diethylaniline complex lies in its role as a reducing agent. It offers a milder and more selective alternative to more reactive hydrides like lithium aluminum hydride.

Reduction of Carbonyl Compounds

Borane-N,N-diethylaniline complex is effective in the reduction of aldehydes, ketones, carboxylic acids, and esters to their corresponding alcohols.

Materials:

• Acetophenone

• Borane-N,N-diethylaniline complex

• Anhydrous tetrahydrofuran (THF)

• 1 M Hydrochloric acid (HCl)

• Saturated sodium bicarbonate solution

• Anhydrous magnesium sulfate

• Rotary evaporator

• Magnetic stirrer and stir bar

• Round-bottom flask with a reflux condenser

Procedure:

• In a round-bottom flask equipped with a magnetic stir bar and a reflux condenser, dissolve acetophenone in anhydrous THF under a nitrogen atmosphere.

• Add a stoichiometric amount of Borane-N,N-diethylaniline complex to the solution.

• The reaction mixture is stirred at room temperature or gently heated to reflux, and the progress of the reaction is monitored by thin-layer chromatography (TLC).

• Upon completion, the reaction is cooled to 0 °C and cautiously quenched by the slow addition of 1 M HCl.

• The aqueous layer is extracted with diethyl ether or ethyl acetate.

• The combined organic layers are washed with saturated sodium bicarbonate solution and brine, then dried over anhydrous magnesium sulfate.

• The solvent is removed under reduced pressure using a rotary evaporator to yield the crude 1-phenylethanol, which can be further purified by distillation or column chromatography.

Hydroboration of Alkenes

The complex serves as a convenient source of borane for the hydroboration of alkenes, which upon subsequent oxidation, yields alcohols with anti-Markovnikov regioselectivity.

This protocol is adapted from a procedure using the similar N,N-dimethylaniline-borane.[7]

Materials:

• 1-Octene

• Borane-N,N-diethylaniline complex

• Anhydrous tetrahydrofuran (THF)

• 3 M Sodium hydroxide (NaOH) solution

• 30% Hydrogen peroxide (H₂O₂) solution

• Diethyl ether

• Magnetic stirrer and stir bar

• Round-bottom flask

Procedure: Part A: Hydroboration

• An oven-dried, 50 mL three-necked round-bottom flask is equipped with a magnetic stirrer and placed under a nitrogen atmosphere.

• 1-Octene (e.g., 6 mmol) is added to the flask via syringe, followed by a solution of Borane-N,N-diethylaniline complex in dry THF (e.g., a 2 M solution).[7]

• The mixture is stirred at room temperature. The progress of the hydroboration can be monitored by ¹¹B NMR.[7]

Part B: Oxidation

• Once the hydroboration is complete, the reaction mixture is made alkaline by the slow and careful addition of 3 M sodium hydroxide solution while cooling the flask in an ice bath.

• 30% hydrogen peroxide is then added dropwise, maintaining the temperature below 40 °C.[7]

• The mixture is stirred for a few hours at room temperature or gently heated to ensure complete oxidation.

• The layers are separated, and the aqueous layer is extracted with diethyl ether.

• The combined organic layers are washed with brine, dried over anhydrous magnesium sulfate, and the solvent is removed under reduced pressure to yield 1-octanol.

Reductive Amination

Borane-N,N-diethylaniline complex can be used for the reductive amination of aldehydes and ketones, a powerful method for the synthesis of amines. This reaction involves the in-situ formation of an imine or enamine, which is then reduced by the borane complex.

Materials:

• Benzaldehyde

• Aniline

• Borane-N,N-diethylaniline complex

• Methanol or another suitable solvent

• Molecular sieves (optional)

• Magnetic stirrer and stir bar

• Round-bottom flask

Procedure:

• In a round-bottom flask, a mixture of benzaldehyde and a slight excess of aniline is prepared in a suitable solvent like methanol. Molecular sieves can be added to facilitate imine formation.

• The mixture is stirred at room temperature for a period to allow for the formation of the imine intermediate.

• Borane-N,N-diethylaniline complex is then added portion-wise to the reaction mixture.

• The reaction is stirred until completion, as monitored by TLC.

• The reaction is quenched by the addition of a dilute acid.

• The product, N-benzylaniline, is isolated by extraction and purified by standard methods such as chromatography or crystallization.

Signaling Pathways and Experimental Workflows

The utility of Borane-N,N-diethylaniline complex in organic synthesis can be visualized through logical workflow diagrams.

Caption: Synthesis of Borane-N,N-diethylaniline Complex.

Caption: Ketone Reduction Workflow.

Caption: Hydroboration-Oxidation Pathway.

Safety and Handling

Borane-N,N-diethylaniline complex is a flammable liquid and is sensitive to moisture. It should be handled in a well-ventilated fume hood, and stored under an inert atmosphere. Personal protective equipment, including safety glasses, gloves, and a lab coat, should be worn at all times. In case of fire, use a dry chemical or carbon dioxide extinguisher; do not use water.

Conclusion

The Borane-N,N-diethylaniline complex is a valuable reagent for a variety of chemical transformations, most notably as a selective reducing agent. Its stability and ease of handling compared to other borane sources make it an attractive choice for both academic and industrial chemists. The protocols and data presented in this guide are intended to provide a solid foundation for its safe and effective use in the laboratory.

References

• 1. Direct reductive amination of functionalized aldehydes with aniline derivatives of purines and 7-deazapurines - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 2. researchgate.net [researchgate.net]
• 3. youtube.com [youtube.com]
• 4. 176771000 [thermofisher.com]
• 5. rsc.org [rsc.org]
• 6. Recent developments in the synthesis and synthetic applications of borane–amines - Chemical Communications (RSC Publishing) DOI:10.1039/D5CC06194F [pubs.rsc.org]
• 7. Bot Verification [rasayanjournal.co.in]

Synthesis of Borane-N,N-diethylaniline Complex: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

The borane-N,N-diethylaniline complex is a stable and versatile reagent in organic synthesis, primarily utilized for the selective reduction of various functional groups. This guide provides an in-depth overview of its synthesis, including detailed experimental protocols, quantitative data, and a visualization of the synthetic workflow.

Core Synthesis and Properties

The borane-N,N-diethylaniline complex is a Lewis acid-base adduct formed between the electron-deficient borane (BH₃) and the Lewis basic nitrogen atom of N,N-diethylaniline. This complexation stabilizes the highly reactive borane, rendering it a safer and more manageable reagent for laboratory use.

Physical and Chemical Properties:

Property	Value	References
Molecular Formula	C₁₀H₁₈BN	[1]
Molecular Weight	163.07 g/mol	[1]
Appearance	Colorless to light yellow liquid
Melting Point	-30 to -27 °C	[1]
Density	0.917 g/mL at 25 °C	[1]
Flash Point	21 °C	[2]

Experimental Protocols for Synthesis

The synthesis of borane-N,N-diethylaniline complex is typically achieved through the reaction of a borane source, such as borane-tetrahydrofuran (BH₃•THF) or borane-dimethyl sulfide (BMS), with N,N-diethylaniline. The following protocol is based on established synthetic methodologies.

Method 1: Synthesis from Borane-Tetrahydrofuran Complex

This method involves the direct reaction of a commercially available solution of borane in tetrahydrofuran with N,N-diethylaniline.

Materials and Equipment:

• Borane-tetrahydrofuran complex (1 M solution in THF)

• N,N-diethylaniline (freshly distilled)

• Anhydrous tetrahydrofuran (THF)

• Schlenk line or glovebox for inert atmosphere operations

• Magnetic stirrer and stir bar

• Syringes and needles

• Round-bottom flasks, oven-dried

Procedure:

• Under an inert atmosphere (argon or nitrogen), a solution of N,N-diethylaniline (1.0 equivalent) in anhydrous THF is prepared in a round-bottom flask.

• The flask is cooled to 0 °C in an ice bath.

• A solution of borane-tetrahydrofuran complex (1.0 M in THF, 1.0 equivalent) is added dropwise to the stirred N,N-diethylaniline solution over a period of 15-30 minutes.

• After the addition is complete, the reaction mixture is allowed to warm to room temperature and stirred for an additional 1-2 hours.

• The solvent (THF) is removed under reduced pressure to yield the crude borane-N,N-diethylaniline complex as a colorless to light yellow oil.

Purification: The crude product is typically used without further purification. If necessary, it can be purified by vacuum distillation.

Quantitative Data:

Parameter	Value
Reactant Ratio	1:1 (N,N-diethylaniline : BH₃•THF)
Reaction Temperature	0 °C to room temperature
Reaction Time	1.5 - 2.5 hours
Typical Yield	>95%

Synthesis Workflow

Caption: Workflow for the synthesis of Borane-N,N-diethylaniline complex.

Signaling Pathways and Logical Relationships

The formation of the borane-N,N-diethylaniline complex is a classic example of a Lewis acid-base adduct formation.

Caption: Lewis acid-base adduct formation in the synthesis.

Conclusion

The synthesis of borane-N,N-diethylaniline complex is a straightforward and high-yielding process that provides a valuable reagent for selective reductions in organic synthesis. Its stability and ease of handling compared to other borane sources make it an attractive choice for researchers in both academic and industrial settings, particularly in the field of drug development where precise and reliable synthetic methods are paramount.

References

• 1. Borane N,N-diethylaniline complex 13289-97-9 [sigmaaldrich.com]
• 2. mdpi.com [mdpi.com]

Borane-N,N-diethylaniline Complex (CAS: 13289-97-9): A Comprehensive Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

The Borane-N,N-diethylaniline complex, with CAS number 13289-97-9, is a significant reagent in modern organic synthesis. This air-stable, liquid borane-amine complex serves as a safer and more convenient alternative to gaseous diborane, offering a wide range of applications, particularly in selective reduction and hydroboration reactions. Its utility is especially pronounced in the pharmaceutical and fine chemical industries, where precise molecular transformations are paramount. This guide provides an in-depth overview of the complex's properties, synthesis, and key applications, complete with detailed experimental protocols and mechanistic insights.

Core Properties and Data

The Borane-N,N-diethylaniline complex is formed through the coordination of a borane (BH₃) molecule with the lone pair of electrons on the nitrogen atom of N,N-diethylaniline, forming a stable Lewis acid-base adduct. This interaction tempers the high reactivity of borane, rendering it a manageable and soluble reagent in common organic solvents.

Physicochemical and Spectral Data

A summary of the key quantitative data for the Borane-N,N-diethylaniline complex is presented in the tables below for easy reference and comparison.

Property	Value	Reference
CAS Number	13289-97-9
Molecular Formula	C₁₀H₁₈BN	[1][2]
Molecular Weight	163.07 g/mol	[1]
Appearance	Colorless to light yellow liquid	[3][4]
Melting Point	-30 to -27 °C	[1][5]
Density	0.917 g/mL at 25 °C	[1][5]
Flash Point	21 °C (69.8 °F)	[5]
Refractive Index	1.5220 to 1.5250 (at 20 °C)	[3]
Purity	≥97%	[4]

Spectral Data	Characteristic Peaks/Shifts
¹¹B NMR	A quartet is typically observed for the BH₃ group in borane-amine complexes.
¹H NMR	Signals corresponding to the ethyl and phenyl protons of N,N-diethylaniline, along with a broad quartet for the borane protons.
¹³C NMR	Resonances for the aromatic and aliphatic carbons of the N,N-diethylaniline ligand.
FT-IR	Characteristic B-H stretching vibrations are expected in the 2200-2400 cm⁻¹ region.

Safety and Handling

Borane-N,N-diethylaniline complex is a flammable liquid and is sensitive to moisture and air. It should be handled in a well-ventilated fume hood, under an inert atmosphere (e.g., nitrogen or argon). Personal protective equipment, including safety goggles, gloves, and a lab coat, is essential. The complex can be toxic if inhaled, ingested, or absorbed through the skin.

Experimental Protocols

Detailed methodologies for the synthesis and key applications of the Borane-N,N-diethylaniline complex are provided below. These protocols are intended for use by trained professionals in a laboratory setting.

Synthesis of Borane-N,N-diethylaniline Complex

A common method for the preparation of borane-amine complexes involves the reaction of a borane source, such as borane-tetrahydrofuran (BH₃·THF) or borane-dimethyl sulfide (BMS), with the corresponding amine.

Materials:

• N,N-diethylaniline

• Borane-tetrahydrofuran (BH₃·THF) solution (1 M in THF)

• Anhydrous tetrahydrofuran (THF)

• Schlenk flask and other standard glassware for air-sensitive techniques

• Magnetic stirrer

Procedure:

• Under an inert atmosphere of argon or nitrogen, a Schlenk flask equipped with a magnetic stir bar is charged with N,N-diethylaniline (1 equivalent).

• Anhydrous THF is added to dissolve the amine.

• The solution is cooled to 0 °C using an ice bath.

• A solution of borane-tetrahydrofuran (1 equivalent) is added dropwise to the stirred amine solution.

• After the addition is complete, the reaction mixture is allowed to warm to room temperature and stirred for an additional 1-2 hours.

• The solvent is removed under reduced pressure to yield the Borane-N,N-diethylaniline complex as a liquid. The product should be stored under an inert atmosphere.

Applications in Organic Synthesis

The Borane-N,N-diethylaniline complex is a versatile reagent with broad applications in organic synthesis.

Selective Reduction of Carbonyl Compounds

This complex is widely used for the reduction of aldehydes, ketones, carboxylic acids, and esters to their corresponding alcohols. Its chemoselectivity allows for the reduction of one functional group in the presence of others.

Materials:

• Acetophenone

• Borane-N,N-diethylaniline complex

• Anhydrous tetrahydrofuran (THF)

• Methanol

• 1 M Hydrochloric acid (HCl)

• Saturated sodium bicarbonate (NaHCO₃) solution

• Anhydrous magnesium sulfate (MgSO₄)

• Standard laboratory glassware

Procedure:

• In a round-bottom flask under an inert atmosphere, acetophenone (1 equivalent) is dissolved in anhydrous THF.

• The solution is cooled to 0 °C.

• Borane-N,N-diethylaniline complex (1.1 equivalents) is added dropwise.

• The reaction is stirred at room temperature and monitored by thin-layer chromatography (TLC).

• Upon completion, the reaction is carefully quenched by the slow addition of methanol at 0 °C.

• The mixture is then acidified with 1 M HCl.

• The aqueous layer is extracted with diethyl ether or ethyl acetate.

• The combined organic layers are washed with saturated NaHCO₃ solution and brine, dried over anhydrous MgSO₄, filtered, and concentrated under reduced pressure.

• The crude product can be purified by column chromatography on silica gel to afford 1-phenylethanol.

In combination with a chiral oxazaborolidine catalyst, such as (S)-2-methyl-CBS-oxazaborolidine, the Borane-N,N-diethylaniline complex can effect the highly enantioselective reduction of prochiral ketones to chiral secondary alcohols.

Materials:

• Prochiral ketone (e.g., acetophenone)

• (S)-2-methyl-CBS-oxazaborolidine (catalytic amount, e.g., 5-10 mol%)

• Borane-N,N-diethylaniline complex

• Anhydrous tetrahydrofuran (THF)

• Methanol

• Standard workup and purification reagents

Procedure:

• Under an inert atmosphere, the (S)-2-methyl-CBS-oxazaborolidine catalyst is dissolved in anhydrous THF in a Schlenk flask.

• The solution is cooled to the desired temperature (e.g., 0 °C or -20 °C).

• The prochiral ketone (1 equivalent) is added.

• Borane-N,N-diethylaniline complex (1.1-1.5 equivalents) is added slowly over a period of time.

• The reaction is stirred at the same temperature until completion (monitored by TLC or HPLC).

• The reaction is quenched and worked up as described in the general ketone reduction protocol.

• The enantiomeric excess of the resulting chiral alcohol can be determined by chiral HPLC or GC analysis.

Hydroboration-Oxidation of Alkenes

The complex serves as a convenient source of borane for the hydroboration of alkenes, which, after oxidation, yields alcohols with anti-Markovnikov regioselectivity.

Materials:

• Alkene (e.g., 1-octene)

• Borane-N,N-diethylaniline complex

• Anhydrous tetrahydrofuran (THF)

• 3 M Sodium hydroxide (NaOH) solution

• 30% Hydrogen peroxide (H₂O₂) solution

• Standard laboratory glassware

Procedure:

• In a flame-dried, three-necked flask under a nitrogen atmosphere, the alkene (1 equivalent) is dissolved in anhydrous THF.

• Borane-N,N-diethylaniline complex (0.33-0.5 equivalents, depending on the desired stoichiometry) is added dropwise at 0 °C.

• The reaction mixture is stirred at room temperature for a specified time (e.g., 1-4 hours) to allow for the formation of the trialkylborane.

• The flask is cooled in an ice bath, and 3 M NaOH solution is added slowly, followed by the very careful, dropwise addition of 30% H₂O₂.

• The mixture is stirred at room temperature or gently heated to ensure complete oxidation.

• The aqueous layer is separated and extracted with diethyl ether.

• The combined organic layers are washed with brine, dried over anhydrous MgSO₄, filtered, and concentrated to give the crude alcohol.

• Purification by distillation or column chromatography yields the final alcohol product.

Reductive Amination

Borane-N,N-diethylaniline complex can be employed as a reducing agent in reductive amination reactions, a powerful method for the synthesis of amines from carbonyl compounds and primary or secondary amines.[6][7]

Materials:

• Carbonyl compound (e.g., benzaldehyde)

• Amine (e.g., benzylamine)

• Borane-N,N-diethylaniline complex

• Anhydrous solvent (e.g., methanol or THF)

• Molecular sieves (optional, for imine formation)

• Standard workup and purification reagents

Procedure:

• In a round-bottom flask, the carbonyl compound (1 equivalent) and the amine (1-1.2 equivalents) are dissolved in the anhydrous solvent.

• (Optional) Activated molecular sieves are added to facilitate the formation of the imine intermediate. The mixture is stirred at room temperature for a period of time.

• The mixture is cooled to 0 °C, and the Borane-N,N-diethylaniline complex (1-1.5 equivalents) is added portion-wise or dropwise.

• The reaction is allowed to warm to room temperature and stirred until completion (monitored by TLC).

• The reaction is quenched by the addition of an acidic solution (e.g., 1 M HCl).

• The aqueous layer is washed with an organic solvent to remove any unreacted starting materials.

• The aqueous layer is then basified with a strong base (e.g., NaOH) to deprotonate the amine product.

• The product is extracted with an organic solvent, and the combined organic layers are dried and concentrated to afford the desired amine.

• Purification can be achieved by column chromatography or distillation.

Visualizations

Logical Relationship of Borane-N,N-diethylaniline Complex Formation

Caption: Formation of the borane-amine complex.

Experimental Workflow for Hydroboration-Oxidation

Caption: Hydroboration-oxidation workflow.

Signaling Pathway for Enantioselective Ketone Reduction

Caption: Enantioselective ketone reduction pathway.

Conclusion

The Borane-N,N-diethylaniline complex is a valuable and versatile tool in the arsenal of the modern synthetic chemist. Its stability, ease of handling, and chemoselectivity make it a superior choice for a variety of transformations, from simple reductions to complex asymmetric syntheses. The detailed protocols and data presented in this guide are intended to facilitate its effective and safe use in research and development, ultimately contributing to advancements in chemical synthesis and drug discovery.

References

• 1. BORANE-N,N-DIETHYLANILINE COMPLEX | 13289-97-9 [chemicalbook.com]
• 2. chembk.com [chembk.com]
• 3. Borane-N,N-diethylaniline complex, 97% 100 g | Request for Quote | Thermo Scientific Chemicals [thermofisher.com]
• 4. sftchemical.com [sftchemical.com]
• 5. 硼烷-N,N-二乙基苯胺络合物 | Sigma-Aldrich [sigmaaldrich.com]
• 6. scholarsarchive.byu.edu [scholarsarchive.byu.edu]
• 7. "An Efficient Reductive Amination Protocol Using Benzylamine-Borane As " by Adam M. Bowman and Dr. Matt A. Peterson [scholarsarchive.byu.edu]

The Versatile World of Borane-Amine Complexes: An In-depth Guide for Organic Synthesis

For Researchers, Scientists, and Drug Development Professionals

Introduction

Borane-amine complexes have emerged as a pivotal class of reagents in modern organic synthesis, offering a unique balance of the potent reactivity of borane with the enhanced stability and ease of handling afforded by amine coordination.[1][2] This technical guide provides a comprehensive overview of the synthesis, properties, and diverse applications of borane-amine complexes, with a focus on their utility in reductions, reductive aminations, and hydroboration reactions. Detailed experimental protocols, quantitative data, and mechanistic visualizations are presented to equip researchers and professionals in drug development and chemical synthesis with the practical knowledge to effectively utilize these versatile reagents.

Core Concepts: Synthesis, Stability, and Reactivity

Borane-amine complexes are Lewis acid-base adducts formed by the coordination of an amine's lone pair of electrons to the vacant p-orbital of borane (BH₃).[3] This dative bond formation significantly tempers the pyrophoric and unstable nature of diborane (B₂H₆), making borane chemistry more accessible and safer for laboratory and industrial applications.[4]

The stability and reactivity of a borane-amine complex are intricately linked and can be fine-tuned by modulating the electronic and steric properties of the amine.[4][5] Generally, more basic amines form more stable complexes. For instance, aliphatic amines (conjugate acid pKa > 5) typically form highly stable adducts, whereas aromatic and heteroaromatic amines (conjugate acid pKa ≈ 5) yield less stable complexes.[5] This tunable stability is a key advantage, allowing for the selection of a reagent with the desired reactivity profile for a specific transformation.

Several general methods are employed for the synthesis of borane-amine complexes, with the most common being:

• Direct reaction with diborane or in situ generated borane: This was the earliest method used for preparing complexes like borane-trimethylamine.[5]

• Salt metathesis: This widely used and practical approach involves the reaction of an amine salt with a borohydride source, such as sodium borohydride.[5]

• Lewis base exchange: A weaker Lewis base in an existing borane complex (e.g., borane-tetrahydrofuran, BTHF, or borane-dimethyl sulfide, BMS) is displaced by a more strongly coordinating amine.[5]

The choice of synthetic route often depends on the desired scale, the nature of the amine, and the presence of other functional groups.[5]

Applications in Organic Synthesis

Reductions

Borane-amine complexes are widely employed as reducing agents for a variety of functional groups. The reactivity can be modulated by the choice of the amine, with less stable complexes generally being more reactive.[4]

Borane-amine complexes can selectively reduce aldehydes and ketones to the corresponding alcohols. While stable complexes like borane-trimethylamine (BTM) are effective, less hindered or more reactive complexes are often preferred for more challenging substrates.[1] The reactivity can be enhanced by the addition of Lewis or Brønsted acids.[1]

Table 1: Reduction of Ketones to Alcohols using Borane-Amine Complexes

Entry	Ketone	Borane-Amine Complex	Conditions	Yield (%)	Reference
1	Acetophenone	Borane-Ammonia	Ti(OiPr)₄, THF, rt	92	[5]
2	4-tert-Butylcyclohexanone	Borane-Pyridine	Acetic Acid, 25 °C	95	[6]
3	Benzophenone	Borane-Triethylamine	TFA, rt	90	[5]
4	Propiophenone	(2S,3R)-(-)-2-amino-3-methyl-1,1-diphenylpentanol-borane	THF, 0 °C	95	[7]
5	1-Tetralone	Chiral Oxazaborolidine/Borane	THF, -10 °C	99	[8]

A significant advancement in this area is the use of chiral borane-amine complexes for the enantioselective reduction of prochiral ketones, providing access to valuable chiral secondary alcohols. This is often achieved using catalysts derived from chiral amino alcohols, such as those used in the Corey-Bakshi-Shibata (CBS) reduction.[7][8]

Table 2: Enantioselective Reduction of Ketones using Chiral Borane-Amine Systems

Entry	Ketone	Chiral Ligand/Catalyst	Borane Source	ee (%)	Yield (%)	Reference
1	Acetophenone	(S)-Diphenylprolinol	Borane-THF	94.7	99.9	[8]
2	α-Tetralone	(2S,3R)-(-)-2-amino-3-methyl-1,1-diphenylpentanol	Borane	~90	-	[7]
3	Propiophenone	Chiral Oxazaborolidinone from L-Valine	Borane	76	High	[9]
4	1-Indanone	Spiroborate ester from (1R,2S)-1-amino-2-indanol	Borane-DMS	99	98	[10]
5	2-Chloroacetophenone	(1R,2S)-1-Amino-2-indanol	Borane-DMS	94	High	[11]

Reductive Amination

Reductive amination is a powerful method for the synthesis of amines from carbonyl compounds and a nitrogen source. Borane-amine complexes, particularly those that are stable and easy to handle like 2-picoline-borane, have proven to be excellent reagents for this transformation.[12] The reaction proceeds through the in situ formation of an imine or enamine, which is then reduced by the borane-amine complex.

Table 3: Reductive Amination of Aldehydes and Ketones

Entry	Carbonyl Compound	Amine	Borane-Amine Complex	Conditions	Yield (%)	Reference
1	Benzaldehyde	Aniline	Borane-Ammonia/Ti(OiPr)₄	THF, rt, 2h	94	[5]
2	Cyclohexanone	Benzylamine	Benzylamine-Borane	THF, rt	85	[13]
3	4-Methoxybenzaldehyde	Morpholine	2-Picoline-Borane	MeOH, rt	95	[12]
4	Acetophenone	Ammonium Acetate	Borane-Pyridine	MeOH, rt	88	[14]
5	3-Phenylpropanal	Piperidine	Borane-Triethylamine/TFA	rt	91	[5]

Hydroboration

Hydroboration, the addition of a B-H bond across a carbon-carbon double or triple bond, is a cornerstone of organic synthesis. While diborane and its solutions in THF or DMS are classic reagents, borane-amine complexes offer a more stable and often more selective alternative.[4] The reactivity of the complex can be tuned to achieve desired levels of regioselectivity, particularly in the hydroboration of functionalized alkenes.[15]

Table 4: Hydroboration of Alkenes with Borane-Amine Complexes

Entry	Alkene	Borane-Amine Complex	Product (after oxidation)	Regioselectivity (linear:branched)	Yield (%)	Reference
1	1-Octene	Aniline-Borane	1-Octanol	>99:1	92	[16]
2	Styrene	N,N-Diethylaniline-Borane	2-Phenylethanol	98:2	85	[5]
3	1-Decene	N,N-Dimethylaniline-Borane	1-Decanol	High	95	[4]
4	Methyl Oleate	Borane-Ammonia	9/10-Hydroxystearic acid methyl ester	-	90	[17]
5	tert-Butylethene	Borane-Trimethylamine/[Rh(xantphos)]⁺	3,3-Dimethyl-1-butanol	Linear	High	[18]

Experimental Protocols

Protocol 1: General Procedure for the Synthesis of a Borane-Amine Complex (Water-Promoted, Open-Flask)[19]

• To a round-bottomed flask open to the air, add the amine (1 equiv), sodium borohydride (2 equiv), and powdered sodium bicarbonate (4 equiv).

• Add tetrahydrofuran (THF) to the flask to create a heterogeneous mixture.

• Stir the mixture vigorously at room temperature.

• Add water (4 equiv) dropwise to the stirring mixture over a period of 15 minutes. Note: The reaction is exothermic, and hydrogen gas will evolve.

• After the addition of water is complete, wash any solids from the sides of the flask into the reaction mixture with a small amount of THF.

• Continue stirring the reaction for the appropriate time (typically several hours to overnight) to ensure completion.

• Upon completion, the reaction mixture is typically filtered, and the filtrate is concentrated under reduced pressure.

• The crude product can be purified by recrystallization or chromatography.

Protocol 2: General Procedure for Reductive Amination using Borane-Ammonia[5]

• To a solution of the aldehyde or ketone (1 equiv) and amine (1.2 equiv) in THF, add titanium(IV) isopropoxide (1.2 equiv) at room temperature.

• Stir the mixture for a designated time (e.g., 30 minutes) to allow for imine formation.

• Add borane-ammonia complex (1.5 equiv) portion-wise to the reaction mixture.

• Stir the reaction at room temperature until the starting material is consumed, as monitored by TLC or GC.

• Quench the reaction by the slow addition of water.

• Filter the resulting suspension through a pad of celite and wash with an organic solvent (e.g., ethyl acetate).

• The organic layer is separated, washed with brine, dried over anhydrous sodium sulfate, and concentrated under reduced pressure.

• The crude product can be purified by column chromatography.

Protocol 3: General Procedure for Hydroboration-Oxidation of an Alkene[4]

• To a solution of the alkene (1 equiv) in dry THF under an inert atmosphere (e.g., nitrogen or argon), add the borane-amine complex (0.33-1 equiv, depending on the stoichiometry of the reaction) at 0 °C or room temperature.

• Stir the reaction mixture for the required time to ensure complete hydroboration. The reaction progress can be monitored by ¹¹B NMR or by quenching an aliquot and analyzing by GC.

• After completion of the hydroboration, cool the reaction mixture to 0 °C and slowly add a solution of sodium hydroxide (e.g., 3M aqueous solution).

• Carefully add hydrogen peroxide (e.g., 30% aqueous solution) dropwise to the mixture, maintaining the temperature below 40 °C.

• Stir the mixture at room temperature or with gentle heating until the oxidation is complete.

• Separate the organic layer, and extract the aqueous layer with an organic solvent (e.g., diethyl ether or ethyl acetate).

• Combine the organic layers, wash with brine, dry over anhydrous magnesium sulfate, and concentrate under reduced pressure.

• The resulting alcohol can be purified by distillation or column chromatography.

Mandatory Visualizations

Signaling Pathways and Experimental Workflows

Caption: General workflow for the synthesis of borane-amine complexes.

Caption: Simplified mechanism of reductive amination using a borane-amine complex.

Caption: Catalytic cycle for transfer hydrogenation using a borane-amine complex.

Conclusion and Future Outlook

Borane-amine complexes have solidified their position as indispensable reagents in the synthetic chemist's toolbox. Their tunable reactivity, enhanced stability, and broad functional group tolerance make them superior alternatives to traditional borane reagents in many applications. The continued development of new chiral borane-amine systems promises to further advance the field of asymmetric synthesis. As the demand for greener and more efficient synthetic methodologies grows, the use of these versatile and user-friendly reagents is expected to expand, finding new applications in the synthesis of complex molecules, including pharmaceuticals and advanced materials.[5][19] The ongoing research into their catalytic applications, particularly in transfer hydrogenation and other novel transformations, will undoubtedly unlock new synthetic possibilities.[20][21]

References

• 1. mdpi.com [mdpi.com]
• 2. Recent developments in the synthesis and synthetic applications of borane–amines - Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 3. chemrevlett.com [chemrevlett.com]
• 4. Synthesis and Comparison of Reactivity of Amine-Borane Complexes – Oriental Journal of Chemistry [orientjchem.org]
• 5. Recent developments in the synthesis and synthetic applications of borane–amines - Chemical Communications (RSC Publishing) DOI:10.1039/D5CC06194F [pubs.rsc.org]
• 6. andersondevelopment.com [andersondevelopment.com]
• 7. Asymmetric synthesis using chirally modified borohydrides. Part 3. Enantioselective reduction of ketones and oxime ethers with reagents prepared from borane and chiral amino alcohols - Journal of the Chemical Society, Perkin Transactions 1 (RSC Publishing) [pubs.rsc.org]
• 8. Enantioselective reduction of ketones - Wikipedia [en.wikipedia.org]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]
• 11. Chiral Aminoalcohols and Squaric Acid Amides as Ligands for Asymmetric Borane Reduction of Ketones: Insight to In Situ Formed Catalytic System by DOSY and Multinuclear NMR Experiments [mdpi.com]
• 12. researchgate.net [researchgate.net]
• 13. scholarsarchive.byu.edu [scholarsarchive.byu.edu]
• 14. organicreactions.org [organicreactions.org]
• 15. Borane-Catalysed Hydroboration of Alkynes and Alkenes [organic-chemistry.org]
• 16. researchgate.net [researchgate.net]
• 17. orgsyn.org [orgsyn.org]
• 18. Exploring the mechanism of the hydroboration of alkenes by amine–boranes catalysed by [Rh(xantphos)]+ - Catalysis Science & Technology (RSC Publishing) [pubs.rsc.org]
• 19. Item - Amine-Boranes: Synthesis and Applications - Purdue University Graduate School - Figshare [hammer.purdue.edu]
• 20. researchgate.net [researchgate.net]
• 21. researchgate.net [researchgate.net]

The Renaissance of Boron: An In-depth Technical Guide to the Discovery and Development of Borane-Amine Reagents

For Researchers, Scientists, and Drug Development Professionals

Introduction

Borane-amine reagents, a class of compounds once relegated to the realm of academic curiosity, have undergone a remarkable renaissance, emerging as indispensable tools in modern organic synthesis and drug development. Their unique combination of stability, selectivity, and tunable reactivity has positioned them as superior alternatives to many traditional reducing agents. This technical guide provides a comprehensive overview of the discovery, development, and application of borane-amine reagents, with a focus on quantitative data, detailed experimental protocols, and the underlying mechanistic pathways that govern their utility.

A Historical Perspective: From Discovery to Nobel Recognition

The journey of borane-amine reagents began in 1937 with the pioneering work of Anton B. Burg and Hermann I. Schlesinger, who first reported the synthesis of trimethylamine-borane.[1][2] This discovery laid the groundwork for a deeper exploration of borane chemistry. However, it was the seminal contributions of Herbert C. Brown, a student of Schlesinger, that truly unlocked the synthetic potential of boranes.[3][4]

Brown's co-discovery of sodium borohydride in the 1940s and his subsequent development of the hydroboration reaction in the 1950s revolutionized organic synthesis and earned him a share of the 1979 Nobel Prize in Chemistry.[3][5] His work demonstrated the remarkable ability of boranes to undergo addition reactions with alkenes and alkynes, forming organoboranes that could be further transformed into a variety of functional groups with high stereo- and regioselectivity.[4] This foundational research paved the way for the development and widespread adoption of a diverse array of borane-based reagents, including the versatile and user-friendly borane-amine complexes.

Synthesis of Borane-Amine Reagents

The synthesis of borane-amine adducts is typically achieved through one of three primary methods:

• Direct Reaction with Diborane: This is the oldest method, involving the direct reaction of an amine with diborane (B₂H₆).

• Salt Metathesis: This approach involves the reaction of an ammonium salt with a borohydride salt, such as sodium borohydride.

• Lewis Base Exchange: In this method, a more Lewis basic amine displaces a weaker Lewis base from an existing borane complex, such as borane-tetrahydrofuran (BH₃·THF) or borane-dimethylsulfide (BH₃·SMe₂).[6]

The choice of synthetic route often depends on the desired amine, scale, and safety considerations.

Physicochemical Properties of Common Borane-Amine Reagents

The stability and reactivity of borane-amine reagents are influenced by the electronic and steric properties of the amine. Generally, more basic amines form more stable complexes. The stability of these reagents in various solvents is a critical factor for their practical application.

Reagent	Molecular Formula	Molecular Weight ( g/mol )	Form	Melting Point (°C)	Stability in Air	Solubility
Ammonia-Borane	H₃NBH₃	30.87	White crystalline solid	112-114	Stable	Soluble in THF, water
Trimethylamine-Borane	(CH₃)₃NBH₃	72.94	White crystalline solid	93-94	Stable	Soluble in THF, toluene, water
Pyridine-Borane	C₅H₅NBH₃	92.93	Colorless liquid	10-11	Stable	Soluble in THF, CH₂Cl₂, alcohols
Borane-Dimethylsulfide	(CH₃)₂SBH₃	75.97	Colorless liquid	-	Moisture sensitive	Soluble in THF, ethers, CH₂Cl₂
4-Methylmorpholine-Borane	C₅H₁₁NOBH₃	114.99	White solid	-	Stable	Soluble in various organic solvents

Applications in Organic Synthesis

Borane-amine reagents have found widespread use in a variety of organic transformations, most notably in reductions and reductive aminations.

Asymmetric Reduction of Ketones

A significant application of borane-amine chemistry is the enantioselective reduction of prochiral ketones to chiral secondary alcohols, a crucial transformation in the synthesis of many active pharmaceutical ingredients (APIs). The Corey-Itsuno reduction, which utilizes a chiral oxazaborolidine catalyst in conjunction with a borane source (often a borane-amine complex), is a cornerstone of asymmetric synthesis.[7][8]

Experimental Workflow: Asymmetric Reduction

Caption: General workflow for the asymmetric reduction of a ketone using a chiral catalyst and a borane-amine reagent.

The enantioselectivity of these reductions is often excellent, with enantiomeric excesses (ee) frequently exceeding 90%.

Ketone Substrate	Chiral Catalyst	Borane Source	Solvent	Temp (°C)	Yield (%)	ee (%)	Reference
Acetophenone	(S)-(-)-α,α-Diphenyl-2-pyrrolidinemethanol derived oxazaborolidine	BH₃·THF	THF	RT	>95	97 (R)	[2]
1-Tetralone	(R)-Me-CBS	BH₃·SMe₂	Toluene	-20	95	98 (R)	[9]
2-Chloroacetophenone	(S)-CBS	BH₃·THF	THF	RT	92	96 (S)	[9]

Reductive Amination

Reductive amination is a powerful one-pot method for the synthesis of amines from carbonyl compounds and primary or secondary amines. Borane-amine reagents, particularly those that are stable and easy to handle, have proven to be highly effective for this transformation. They offer a milder alternative to other reducing agents like sodium cyanoborohydride, avoiding the generation of toxic cyanide waste.[3]

A case study in the synthesis of a fentanyl precursor highlights the advantages of 4-methylmorpholine-borane over the commonly used sodium triacetoxyborohydride (STAB).

Parameter	4-Methylmorpholine-Borane	Sodium Triacetoxyborohydride (STAB)
Yield	>95%	85-90%
Reaction Time	2-4 hours	12-24 hours
Solvent	Protic or aprotic	Anhydrous aprotic required
Workup	Simpler	More complex

Role in Drug Discovery and Development

The diverse biological activities of borane-containing compounds have made them attractive targets for drug discovery.[10] Borane-amine derivatives have demonstrated antineoplastic, antiviral, and hypolipidemic properties.[11] One of the key mechanisms of action for some of these compounds is the inhibition of dihydrofolate reductase (DHFR), an enzyme crucial for DNA synthesis.[12]

Signaling Pathway: DHFR Inhibition

Caption: Inhibition of dihydrofolate reductase (DHFR) by a borane-amine compound disrupts DNA synthesis and cell proliferation.

The development of borane-amine based drugs follows a typical drug discovery workflow, where their synthetic accessibility and potential for chiral synthesis are significant advantages.

Drug Development Workflow

Caption: A simplified drug development workflow highlighting the role of asymmetric synthesis with borane-amine reagents.

Experimental Protocols

Synthesis of Borane-Ammonia

Materials:

• Sodium borohydride (NaBH₄)

• Ammonium sulfate ((NH₄)₂SO₄)

• Tetrahydrofuran (THF), anhydrous

Procedure:

• To a dry 2-L round-bottom flask equipped with a magnetic stir bar, add powdered sodium borohydride (18.9 g, 500 mmol) and powdered ammonium sulfate (66.1 g, 500 mmol) under a nitrogen atmosphere.[13]

• Cool the flask to 0 °C in an ice-water bath.

• Add 500 mL of anhydrous THF to the flask.

• Stir the suspension vigorously at 0 °C for 15 minutes, then allow it to warm to room temperature and stir for an additional 4-6 hours.[14]

• The reaction progress can be monitored by the evolution of hydrogen gas.

• Upon completion, the reaction mixture is filtered to remove the insoluble salts.

• The filtrate, containing the borane-ammonia complex in THF, can be used directly or the solvent can be removed under reduced pressure to yield the solid product.

Safety Precautions:

• The reaction generates hydrogen gas and should be performed in a well-ventilated fume hood.

• Sodium borohydride is a flammable solid and reacts with water to produce hydrogen gas.

• Anhydrous conditions are important for this reaction.

Asymmetric Reduction of Acetophenone

Materials:

• (S)-(-)-α,α-Diphenyl-2-pyrrolidinemethanol

• Trimethylborate

• Borane-THF solution (1 M)

• Acetophenone

• Tetrahydrofuran (THF), anhydrous

Procedure:

• In a 25 mL round-bottom flask under an inert atmosphere, dissolve (S)-(-)-α,α-diphenyl-2-pyrrolidinemethanol (25.5 mg, 0.1 mmol) in 1 mL of anhydrous THF.[2]

• Add trimethylborate (12.5 µL, 0.11 mmol) and stir the solution at room temperature for 30 minutes to form the oxazaborolidine catalyst in situ.

• Add an additional 1 mL of THF, followed by 2 mL (2 mmol) of a 1 M borane-THF solution.

• Slowly add a solution of acetophenone (240 mg, 2 mmol) in 3 mL of THF over a period of at least 10 minutes.

• Stir the reaction mixture at room temperature for 30 minutes.

• Quench the reaction by the slow addition of 1 M HCl.

• Extract the product with diethyl ether, wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel (hexane/ethyl acetate) to yield (R)-1-phenylethanol.[2]

Conclusion

Borane-amine reagents have transitioned from chemical novelties to powerhouse reagents in the arsenal of the modern synthetic chemist. Their ease of handling, tunable reactivity, and remarkable performance in key transformations like asymmetric reductions and reductive aminations have solidified their importance in both academic research and industrial applications, particularly in the synthesis of complex pharmaceutical molecules. As our understanding of their properties and reaction mechanisms continues to grow, the scope of their utility is poised to expand even further, promising new and innovative solutions to synthetic challenges in the years to come.

References

• 1. benchchem.com [benchchem.com]
• 2. books.rsc.org [books.rsc.org]
• 3. scholarsarchive.byu.edu [scholarsarchive.byu.edu]
• 4. Recent developments in the synthesis and synthetic applications of borane–amines - Chemical Communications (RSC Publishing) DOI:10.1039/D5CC06194F [pubs.rsc.org]
• 5. organic-synthesis.com [organic-synthesis.com]
• 6. Reductive Amination - Common Conditions [commonorganicchemistry.com]
• 7. researchgate.net [researchgate.net]
• 8. Asymmetric synthesis using chirally modified borohydrides. Part 3. Enantioselective reduction of ketones and oxime ethers with reagents prepared from borane and chiral amino alcohols - Journal of the Chemical Society, Perkin Transactions 1 (RSC Publishing) [pubs.rsc.org]
• 9. Borane & Borane Complexes - Wordpress [reagents.acsgcipr.org]
• 10. mdpi.com [mdpi.com]
• 11. Application of In Situ Generated Chiral Oxazaborolidine Catalyst for the Enantioselective Reduction of Prochiral Ketones - IJPRS [ijprs.com]
• 12. Molecular aspects and mechanism of action of dihydrofolate reductase inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Organic Syntheses Procedure [orgsyn.org]
• 14. orgsyn.org [orgsyn.org]

The Unsung Hero of Stability: A Technical Guide to the Role of N,N-diethylaniline as a Lewis Base Stabilizer

For Immediate Release

Shanghai, China – December 24, 2025 – In the intricate world of chemical synthesis and catalysis, stability is paramount. The ability to control and moderate the reactivity of highly energetic species is often the key to successful and efficient chemical transformations. This technical guide delves into the crucial, yet often overlooked, role of N,N-diethylaniline (DEA) as a potent Lewis base stabilizer. For researchers, scientists, and professionals in drug development and materials science, understanding the principles and applications of DEA can unlock new avenues for process optimization and catalyst protection.

Executive Summary

N,N-diethylaniline, a tertiary amine, functions as a classical Lewis base through the electron-donating character of its nitrogen lone pair. This property allows it to form stable dative bond adducts with a variety of Lewis acids. The most prominent and well-documented application of this characteristic is the formation of the N,N-diethylaniline-borane complex (DEANB), a stabilized, safe, and user-friendly alternative to the highly reactive and hazardous diborane gas. Beyond this well-established role, DEA serves as a stabilizing agent for various metal catalysts and reactive intermediates, preventing catalyst deactivation and influencing reaction pathways. This guide provides a comprehensive overview of the mechanisms of stabilization, quantitative data on the basicity of aniline derivatives, detailed experimental protocols for the use of DEA-stabilized reagents, and visual representations of the underlying chemical principles.

The Core Principle: Lewis Acid-Base Adduct Formation

The foundation of N,N-diethylaniline's stabilizing capabilities lies in the Lewis theory of acids and bases. A Lewis acid is an electron-pair acceptor, often an electron-deficient species, while a Lewis base is an electron-pair donor. DEA, with the chemical formula C₆H₅N(C₂H₅)₂, possesses a lone pair of electrons on its nitrogen atom, making it an effective Lewis base.

The primary mechanism of stabilization involves the formation of a coordinate covalent bond between the nitrogen atom of DEA and an electron-deficient Lewis acid. This interaction forms a stable Lewis acid-base adduct, which moderates the reactivity of the Lewis acid.

Caption: Formation of a Lewis acid-base adduct between N,N-diethylaniline and a Lewis acid.

Quantitative Data and Physicochemical Properties

The efficacy of N,N-diethylaniline as a Lewis base is quantifiable through its basicity and the physicochemical properties of both the free base and its adducts.

Table 1: Physicochemical Properties of N,N-diethylaniline

Property	Value
CAS Number	91-66-7
Molecular Formula	C₁₀H₁₅N
Molar Mass	149.24 g/mol
Appearance	Colorless to pale yellow liquid
Density	0.938 g/mL at 25 °C
Boiling Point	217 °C
Melting Point	-38 °C
pKb	7.43 (estimated)

Table 2: Basicity of Aniline and its N-Alkylated Derivatives in Aqueous Solution

Compound	pKb
Aniline	9.38
N-methylaniline	9.30
N,N-dimethylaniline	8.92

Note: The pKb value for N,N-diethylaniline is not as commonly cited as that for N,N-dimethylaniline, but is expected to be in a similar range. A lower pKb value indicates a stronger base.

Table 3: Properties of the N,N-diethylaniline-borane (DEANB) Complex

Property	Value
CAS Number	13289-97-9
Molecular Formula	C₁₀H₁₈BN
Molar Mass	163.07 g/mol
Appearance	Clear, colorless to yellow liquid
Density	0.917 g/mL at 25 °C
Melting Point	-30 to -27 °C

Key Application: Stabilization of Borane

The most significant and well-characterized role of N,N-diethylaniline as a Lewis base stabilizer is in the formation of the N,N-diethylaniline-borane (DEANB) complex. Borane (BH₃) is a powerful and versatile reagent in organic synthesis, particularly for hydroboration and the reduction of carboxylic acids, esters, and amides. However, it is a highly reactive, toxic, and flammable gas that exists as the dimer, diborane (B₂H₆). The handling of diborane requires specialized equipment and extreme caution.

DEA forms a stable, liquid, and much safer 1:1 adduct with borane. In this complex, the Lewis basic nitrogen of DEA donates its lone pair of electrons to the electron-deficient boron atom of borane, effectively neutralizing its high reactivity and preventing dimerization. This stabilized form retains the synthetic utility of borane while significantly improving its handling and safety profile. DEANB is commercially available and widely used as a reducing agent in both academic and industrial settings.

Role in Catalysis: Preventing Catalyst Deactivation

In many catalytic processes, particularly those involving organometallic catalysts, the active catalytic species is a coordinatively unsaturated and often Lewis acidic metal center. Such species can be prone to deactivation through various pathways, including aggregation, precipitation, or reaction with trace impurities.

N,N-diethylaniline can act as a labile, stabilizing ligand for such catalytic species. By reversibly coordinating to the metal center, it can prevent deactivation pathways without permanently poisoning the catalyst. This is particularly relevant in polymerization reactions where the stability of the active catalyst directly impacts the molecular weight and polydispersity of the resulting polymer.

Caption: Conceptual catalytic cycle illustrating DEA's role in preventing catalyst deactivation.

Experimental Protocols

Protocol for the Reduction of a Ketone using N,N-diethylaniline-borane (DEANB)

This protocol describes a general procedure for the reduction of acetophenone to 1-phenylethanol using the stabilized DEANB complex.

Materials:

• Acetophenone

• N,N-diethylaniline-borane (DEANB) complex

• Anhydrous tetrahydrofuran (THF)

• Methanol

• 1 M Hydrochloric acid (HCl)

• Saturated aqueous sodium bicarbonate (NaHCO₃)

• Brine (saturated aqueous NaCl)

• Anhydrous magnesium sulfate (MgSO₄)

• Round-bottom flask, magnetic stirrer, dropping funnel, condenser

• Standard glassware for workup and purification

Procedure:

• Reaction Setup: A 250 mL round-bottom flask equipped with a magnetic stir bar and a dropping funnel is flame-dried and allowed to cool under an inert atmosphere (e.g., nitrogen or argon).

• Reagent Addition: Acetophenone (e.g., 10 mmol) is dissolved in anhydrous THF (50 mL) in the reaction flask. The solution is cooled to 0 °C in an ice bath.

• Addition of DEANB: The DEANB complex (e.g., 11 mmol, 1.1 equivalents) is dissolved in anhydrous THF (20 mL) and added dropwise to the stirred solution of acetophenone over 30 minutes, maintaining the temperature at 0 °C.

• Reaction Monitoring: After the addition is complete, the reaction mixture is allowed to warm to room temperature and stirred for 2-4 hours. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC).

• Quenching: The reaction is carefully quenched by the slow, dropwise addition of methanol (10 mL) at 0 °C to decompose any excess borane complex.

• Workup: 1 M HCl (20 mL) is added, and the mixture is stirred for 30 minutes. The organic layer is separated, and the aqueous layer is extracted with diethyl ether (2 x 30 mL). The combined organic layers are washed with saturated NaHCO₃ solution, followed by brine.

• Purification: The organic layer is dried over anhydrous MgSO₄, filtered, and the solvent is removed under reduced pressure using a rotary evaporator. The crude product can be purified by column chromatography on silica gel if necessary.

General Protocol for Determining Formation Constants by UV-Vis Titration

This protocol outlines a general method to determine the equilibrium constant for the formation of a charge-transfer complex between N,N-diethylaniline (the donor) and a suitable acceptor (e.g., iodine).

Materials:

• N,N-diethylaniline (DEA)

• Iodine (I₂)

• Spectroscopic grade solvent (e.g., hexane or carbon tetrachloride)

• UV-Vis spectrophotometer

• Volumetric flasks and precision syringes/pipettes

Procedure:

• Stock Solution Preparation: Prepare a stock solution of DEA (e.g., 0.1 M) and a stock solution of iodine (e.g., 0.01 M) in the chosen solvent.

• Spectrophotometer Setup: Set the spectrophotometer to scan a wavelength range that covers the absorbance of free iodine and the expected charge-transfer complex (e.g., 300-600 nm).

• Titration:

  • Prepare a series of solutions in volumetric flasks, each containing a constant concentration of the limiting reagent (e.g., iodine at 1x10⁻⁴ M).

  • To each flask, add increasing concentrations of DEA (e.g., from 0.01 M to 0.1 M).

  • Allow the solutions to equilibrate.

• Data Acquisition: Record the UV-Vis spectrum for each solution.

• Data Analysis: The formation constant (K) can be determined by analyzing the change in absorbance at a specific wavelength (usually the peak of the charge-transfer band) using methods such as the Benesi-Hildebrand plot.

Caption: General workflow for evaluating the efficacy of DEA as a stabilizer.

Conclusion and Future Outlook

N,N-diethylaniline has firmly established its role as a valuable Lewis base stabilizer in modern organic chemistry. Its ability to form stable adducts with highly reactive Lewis acids, exemplified by the N,N-diethylaniline-borane complex, provides a practical and safer approach to harnessing the synthetic power of these reagents. Furthermore, its potential to stabilize catalytic intermediates and prevent catalyst deactivation opens up avenues for improving the efficiency and longevity of various catalytic systems.

While the qualitative aspects of DEA's stabilizing role are well-understood, there remains a significant opportunity for further quantitative studies. The determination of formation constants with a broader range of Lewis acids, detailed kinetic studies of catalyst stabilization, and the exploration of its application in emerging areas of catalysis will undoubtedly solidify the position of N,N-diethylaniline as an indispensable tool in the chemist's arsenal. For professionals in drug development and fine chemical synthesis, the judicious use of DEA as a stabilizer can lead to more robust, reproducible, and efficient chemical processes.

An In-depth Technical Guide to Borane-N,N-diethylaniline Complex

For Researchers, Scientists, and Drug Development Professionals

Introduction

The Borane-N,N-diethylaniline complex is a versatile and user-friendly reagent in modern organic synthesis. This air-stable, solid Lewis acid-base adduct of borane and N,N-diethylaniline serves as a convenient alternative to gaseous diborane or borane solutions in tetrahydrofuran (THF) or dimethyl sulfide (DMS). Its enhanced stability, ease of handling, and predictable reactivity make it a valuable tool in various chemical transformations, particularly in reduction and hydroboration reactions. This guide provides a comprehensive overview of its chemical properties, experimental protocols for its key applications, and relevant safety information.

Chemical and Physical Properties

The Borane-N,N-diethylaniline complex is a white to off-white solid that is soluble in many common organic solvents. The formation of the complex involves the donation of the lone pair of electrons from the nitrogen atom of N,N-diethylaniline to the empty p-orbital of the boron atom in borane (BH₃), forming a stable coordinate covalent bond. This interaction significantly tempers the high reactivity and pyrophoric nature of free borane.

General Properties

Property	Value	Reference
CAS Number	13289-97-9
Molecular Formula	C₁₀H₁₈BN
Molecular Weight	163.07 g/mol
Appearance	White to off-white solid
Melting Point	92-95 °C

Safety and Handling

The Borane-N,N-diethylaniline complex is a flammable solid and should be handled with care. It is moisture-sensitive and can release flammable gases upon contact with water. Appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat, should be worn when handling this reagent. All manipulations should be carried out in a well-ventilated fume hood.

Safety Information	Details	Reference
Hazard Statements	H261 (In contact with water releases flammable gas), H315 (Causes skin irritation), H319 (Causes serious eye irritation), H335 (May cause respiratory irritation)
Precautionary Statements	P231+P232 (Handle under inert gas. Protect from moisture), P280 (Wear protective gloves/protective clothing/eye protection/face protection), P302+P352 (IF ON SKIN: Wash with plenty of soap and water), P305+P351+P338 (IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing)
Storage	Store in a cool, dry, well-ventilated area away from incompatible substances. Keep container tightly closed and sealed until ready for use.

Synthesis of Borane-N,N-diethylaniline Complex

A general and straightforward method for the synthesis of amine-borane complexes involves the reaction of an amine with a solution of borane in a suitable solvent, such as THF.

Experimental Protocol: Synthesis of Borane-N,N-diethylaniline Complex

Materials:

• N,N-diethylaniline

• Borane-tetrahydrofuran complex solution (1 M in THF)

• Anhydrous diethyl ether

• Anhydrous sodium sulfate

• Schlenk flask and other standard glassware for air-sensitive techniques

• Nitrogen or Argon gas supply

Procedure:

• A 250 mL three-necked round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a nitrogen inlet is charged with N,N-diethylaniline (e.g., 0.1 mol).

• Anhydrous diethyl ether (100 mL) is added to the flask, and the solution is cooled to 0 °C in an ice bath.

• A 1 M solution of borane-THF complex (e.g., 100 mL, 0.1 mol) is added dropwise to the stirred solution of N,N-diethylaniline over 30 minutes.

• After the addition is complete, the reaction mixture is stirred at 0 °C for an additional hour and then allowed to warm to room temperature and stirred for another 2 hours.

• The solvent is removed under reduced pressure to yield a white solid.

• The solid is triturated with cold anhydrous diethyl ether, filtered, and washed with cold diethyl ether to remove any unreacted starting materials.

• The resulting white solid is dried under vacuum to afford the Borane-N,N-diethylaniline complex.

Purification:

The crude product can be recrystallized from a mixture of ethyl acetate and hexane to obtain a pure crystalline solid.

Applications in Organic Synthesis

The primary utility of the Borane-N,N-diethylaniline complex lies in its capacity as a reducing agent and a source of borane for hydroboration reactions.

Reduction of Carbonyl Compounds

The complex is an effective reagent for the reduction of aldehydes and ketones to their corresponding primary and secondary alcohols. The reaction is typically carried out in an aprotic solvent like THF at room temperature or with gentle heating.

Experimental Protocol: Reduction of a Ketone

Materials:

• Ketone (e.g., acetophenone)

• Borane-N,N-diethylaniline complex

• Anhydrous tetrahydrofuran (THF)

• 1 M Hydrochloric acid (HCl)

• Saturated sodium bicarbonate solution

• Anhydrous magnesium sulfate

• Standard laboratory glassware

Procedure:

• To a stirred solution of the ketone (e.g., 10 mmol) in anhydrous THF (50 mL) under a nitrogen atmosphere, add the Borane-N,N-diethylaniline complex (e.g., 11 mmol, 1.1 equivalents) in portions at room temperature.

• The reaction mixture is stirred at room temperature and monitored by thin-layer chromatography (TLC) until the starting material is consumed (typically 2-4 hours).

• Upon completion, the reaction is quenched by the slow addition of 1 M HCl (20 mL) at 0 °C.

• The mixture is stirred for 30 minutes, and the organic layer is separated.

• The aqueous layer is extracted with diethyl ether (3 x 30 mL).

• The combined organic layers are washed with saturated sodium bicarbonate solution (50 mL) and brine (50 mL), then dried over anhydrous magnesium sulfate.

• The solvent is removed under reduced pressure, and the crude product can be purified by column chromatography on silica gel to afford the corresponding alcohol.

Hydroboration of Alkenes

The Borane-N,N-diethylaniline complex serves as a convenient source of borane for the hydroboration of alkenes. The resulting organoborane intermediates can be subsequently oxidized to alcohols, providing a regioselective anti-Markovnikov addition of water across the double bond.

Experimental Protocol: Hydroboration-Oxidation of an Alkene

Materials:

• Alkene (e.g., 1-octene)

• Borane-N,N-diethylaniline complex

• Anhydrous tetrahydrofuran (THF)

• 3 M Sodium hydroxide (NaOH) solution

• 30% Hydrogen peroxide (H₂O₂) solution

• Standard laboratory glassware

Procedure:

• A solution of the alkene (e.g., 10 mmol) in anhydrous THF (20 mL) is prepared in a round-bottom flask under a nitrogen atmosphere.

• The Borane-N,N-diethylaniline complex (e.g., 3.7 mmol, providing approximately 11 mmol of B-H) is added to the alkene solution at 0 °C.

• The reaction mixture is stirred at room temperature for 2-3 hours.

• The flask is cooled to 0 °C, and 3 M NaOH solution (5 mL) is added dropwise, followed by the slow, careful addition of 30% H₂O₂ (5 mL).

• The mixture is stirred at room temperature for 1 hour and then refluxed for 1 hour to ensure complete oxidation.

• After cooling to room temperature, the layers are separated, and the aqueous layer is extracted with diethyl ether (3 x 20 mL).

• The combined organic layers are washed with brine, dried over anhydrous sodium sulfate, and the solvent is evaporated.

• The crude alcohol can be purified by distillation or column chromatography.

Visualizing Chemical Processes

Formation of the Borane-N,N-diethylaniline Complex

The formation of the complex is a classic example of a Lewis acid-base interaction.

The Core Reactivity of Borane Complexes: An In-depth Technical Guide for Researchers

For researchers, scientists, and drug development professionals, understanding the nuanced reactivity of borane complexes is paramount for their effective application in organic synthesis and medicinal chemistry. This guide provides a detailed exploration of the factors governing their reactivity, key experimental protocols, and their significant roles in drug development, supported by quantitative data and visual diagrams.

Borane (BH₃) is a highly reactive, electron-deficient species that typically exists as the dimer, diborane (B₂H₆), a pyrophoric gas.[1] To tame its reactivity and improve handling, borane is often complexed with Lewis bases such as tetrahydrofuran (THF), dimethyl sulfide (DMS), or various amines.[2] These complexes, known as borane-Lewis base adducts, offer a tunable balance between the high reactivity of free borane and the enhanced stability provided by the coordinating base, making them invaluable reagents in both laboratory and industrial settings.[1][3]

Core Principles of Borane Complex Reactivity

The reactivity of a borane complex is fundamentally governed by the strength of the Lewis acid-base bond between the boron atom and the heteroatom of the complexing agent (e.g., the N-B bond in amine-boranes).[4] Stable complexes with strong donor-acceptor bonds are generally less reactive, while weaker, more labile complexes allow for the easier release of borane to participate in reactions.[4]

Several key factors influence this reactivity profile:

• Electronic Effects: The basicity of the Lewis base is a primary determinant. Less basic amines, for instance, form more reactive adducts because the N-B bond is weaker.[4] This allows for easier dissociation of borane to initiate reactions like hydroboration or reduction.[4]

• Steric Hindrance: Bulky substituents on the Lewis base can weaken the donor-acceptor bond, leading to a more reactive borane complex. This principle is exploited in reagents like disiamylborane and 9-BBN, where steric bulk also imparts high regioselectivity in reactions.[5]

• Solvent and Temperature: The choice of solvent can influence the stability and reactivity of borane complexes. Coordinating solvents like THF can stabilize borane, while reactions are often accelerated at higher temperatures.[6]

Quantitative Reactivity Data

The choice of a specific borane complex allows chemists to fine-tune reactivity and selectivity for a desired transformation. The following tables summarize quantitative data for common applications.

Table 1: Comparative Reactivity in Hydroboration of 1-Decene

Amine-Borane Complex	Abbreviation	Reaction Time (Microwave)	Reaction Time (Ultrasound)	Product Yield (1- and 2-decanol)
Aniline-Borane	AAB	2 min	18 min	95%[4]
N,N-Dimethylaniline-Borane	DMAB	3 min	20 min	95%[4]
Triethylamine-Borane	TAB	No reaction	No reaction	0%[4]

As observed, the less basic aromatic amine complexes (AAB and DMAB) are highly reactive, while the strongly basic and sterically unhindered aliphatic amine complex (TAB) is inert under these conditions, highlighting the dominant role of electronic effects.[4]

Table 2: Reduction of Various Functional Groups with Pyridine-Borane and Morpholine-Borane

Substrate	Reducing Agent	Reaction Time (h)	Temp (°C)	Product	Yield (%)
Cyclohexanone	Pyridine-Borane	24	25	Cyclohexanol	81.5[6]
Benzoic Acid	Pyridine-Borane	48	65	Benzyl alcohol	92[6]
Nitrobenzene	Pyridine-Borane	72	55	Aniline	0[6]
Styrene oxide	Pyridine-Borane	80	25	Phenethyl alcohol	>99[6]
N-t-butylbenzylimine	Pyridine-Borane	30	25	N-t-butyl benzylamine	>95[6]
Cyclohexanone	Morpholine-Borane	24	25	Cyclohexanol	>99[6]
Benzoic Acid	Morpholine-Borane	48	65	Benzyl alcohol	90[6]

Data sourced from a study comparing the reductive capabilities of pyridine-borane and morpholine-borane complexes, demonstrating their utility and selectivity.[6]

Table 3: ¹¹B-NMR Chemical Shifts of Representative Borane Complexes

Borane Complex	Solvent	¹¹B Chemical Shift (δ, ppm)	Multiplicity
Triethylamine-Borane	CDCl₃	-13.96	q[5]
4-Dimethylaminopyridine-Borane	CDCl₃	-14.33	q[5]
Benzylamine-Borane	CDCl₃	-18.83	q[5]
1-Propanamine-Borane	CDCl₃	-20.01	q[5]
Cyclohexylamine-Borane	CDCl₃	-20.91	q[5]
tert-Butylamine-Borane	CDCl₃	-23.31	q[5]
Borane-THF Complex	THF	~ +8	-[7]
Borohydride (BH₄⁻)	-	-26 to -45	quintet[7]

¹¹B-NMR spectroscopy is a primary tool for characterizing borane complexes. The chemical shift is sensitive to the coordination environment of the boron atom, with tetracoordinate species like amine adducts appearing at a higher field (more negative ppm values) compared to tricoordinate species.[7][8]

Borane Complexes in Drug Development and Signaling Pathways

The unique electronic properties of boron have made it an attractive element in drug design. Boron-containing compounds can act as enzyme inhibitors or pharmacophores, often leveraging boron's Lewis acidity to form reversible covalent bonds with biological targets.[2]

Bortezomib (Velcade®): A Proteasome Inhibitor

Bortezomib is a dipeptidyl boronic acid that reversibly inhibits the 26S proteasome, a key cellular complex responsible for degrading unwanted or misfolded proteins.[9][10] Its primary application is in the treatment of multiple myeloma.

Mechanism of Action: The therapeutic effect of Bortezomib is largely mediated through the inhibition of the Nuclear Factor-kappa B (NF-κB) signaling pathway.[9]

• In unstimulated cells, NF-κB is held inactive in the cytoplasm by its inhibitor, IκBα.

• Various cellular signals can lead to the phosphorylation and subsequent ubiquitination of IκBα.

• The ubiquitinated IκBα is then targeted for degradation by the 26S proteasome.

• Once IκBα is degraded, the freed NF-κB translocates to the nucleus, where it activates the transcription of genes that promote cell proliferation, survival, and angiogenesis.

• Bortezomib inhibits the proteasome, preventing the degradation of IκBα.[11][12] This traps NF-κB in its inactive cytoplasmic state, downregulating the pro-survival signaling crucial for myeloma cells.[11]

Tavaborole (Kerydin®): A Fungal Protein Synthesis Inhibitor

Tavaborole is a benzoxaborole antifungal agent used for the topical treatment of onychomycosis (fungal nail infection).[13] Its mechanism is highly specific to fungal cells.

Mechanism of Action: Tavaborole functions by inhibiting fungal protein synthesis.[14]

• Leucine is an essential amino acid for protein synthesis. The enzyme leucyl-tRNA synthetase (LeuRS) is responsible for attaching leucine to its corresponding transfer RNA (tRNA).

• This "charged" leucyl-tRNA is then delivered to the ribosome to be incorporated into growing polypeptide chains.

• Tavaborole's oxaborole ring forms a stable adduct with the terminal adenosine of the tRNA molecule within the editing site of the fungal LeuRS enzyme.[15]

• This trapping of tRNA prevents the release of charged leucyl-tRNA, effectively halting protein synthesis and leading to fungal cell death (fungicidal action).[13][16] Tavaborole shows a much higher affinity for fungal LeuRS compared to its human counterpart, ensuring a wide margin of safety.[13]

Key Experimental Protocols

Accurate and reproducible experimental procedures are critical for harnessing the reactivity of borane complexes. The following sections detail common protocols for their synthesis and application.

Protocol 1: Synthesis of Amine-Borane Complexes via Salt Metathesis

This general procedure describes the synthesis of amine-boranes from sodium borohydride and an ammonium salt in the presence of the desired amine.[17]

Materials:

• Sodium borohydride (NaBH₄)

• Ammonium salt (e.g., (NH₄)₂SO₄, NH₄Cl)

• Amine (primary, secondary, or tertiary)

• Tetrahydrofuran (THF), refluxing

Procedure:

• To a round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), add a stoichiometric amount of sodium borohydride and a stoichiometric amount of the ammonium salt.

• Add the desired amine to the flask.

• Add dry THF to the mixture.

• Heat the reaction mixture to reflux. The reaction progress can be monitored by TLC or by observing the cessation of hydrogen gas evolution.

• Upon completion, cool the reaction mixture to room temperature.

• Filter the mixture to remove insoluble salts (e.g., NaCl, Na₂SO₄).

• Wash the solids with a small amount of dry THF.

• Combine the filtrates and remove the solvent under reduced pressure to yield the crude amine-borane complex.

• The product can be further purified by recrystallization or chromatography if necessary.

Protocol 2: Hydroboration-Oxidation of an Alkene (e.g., 1-Octene)

This two-step protocol converts an alkene to an anti-Markovnikov alcohol.[11]

Materials:

• 1-Octene

• Borane-tetrahydrofuran complex (BH₃·THF), 1.0 M solution in THF

• Sodium hydroxide (NaOH), 3 M aqueous solution

• Hydrogen peroxide (H₂O₂), 30% aqueous solution

• Acetone

• Diethyl ether

• Saturated aqueous NaCl (brine)

Procedure: Part A: Hydroboration

• To a dry, nitrogen-flushed reaction vial equipped with a magnetic stir bar, add the alkene (e.g., 1-octene).

• Using a dry syringe, slowly add the 1.0 M BH₃·THF solution dropwise over approximately 1 minute at room temperature. Slower addition can improve regioselectivity.[11]

• Stir the solution for an additional 30-60 minutes at room temperature to ensure the reaction goes to completion.

• To quench any excess BH₃, add a few drops of acetone and stir for 5 minutes.

Part B: Oxidation 5. Carefully add 3 M NaOH solution to the reaction mixture, followed by the slow, dropwise addition of 30% H₂O₂. Caution: This addition is exothermic. Maintain the temperature with an ice bath if necessary. 6. Stir the biphasic mixture vigorously at room temperature or gently heat to ~50°C for 1 hour to complete the oxidation. 7. Cool the mixture to room temperature and add diethyl ether to extract the product. 8. Separate the organic layer. Wash the organic layer with saturated brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure to yield the crude alcohol (1-octanol). 9. The product can be purified by flash column chromatography.

Protocol 3: Catalytic Reduction of a Carboxylic Acid to an Alcohol

This protocol utilizes the air-stable ammonia-borane complex with a titanium(IV) chloride catalyst for a mild and selective reduction.[18]

Materials:

• Carboxylic acid

• Ammonia-borane (NH₃·BH₃)

• Titanium(IV) chloride (TiCl₄), 1.0 M solution in DCM or neat

• Diethyl ether (Et₂O), anhydrous

• Saturated aqueous sodium bicarbonate (NaHCO₃)

Procedure:

• In a dry, nitrogen-flushed flask, dissolve the carboxylic acid (1.0 mmol) in anhydrous diethyl ether.

• Cool the solution to 0°C using an ice-water bath.

• Add TiCl₄ (0.1 mmol, 10 mol%) dropwise to the solution via syringe.

• Carefully open the flask and add solid ammonia-borane (2.0 mmol, 2.0 equiv) in portions to the stirred reaction mixture. Caution: Hydrogen gas evolution (frothing) will occur. [18]

• After the addition is complete, seal the flask and allow the reaction to warm to room temperature.

• Stir the reaction and monitor its progress by TLC (typically 4-12 hours).

• Upon completion, carefully quench the reaction by slowly adding saturated NaHCO₃ solution at 0°C.

• Transfer the mixture to a separatory funnel and extract the product with diethyl ether or ethyl acetate (3x).

• Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the resulting alcohol by flash column chromatography.

References

• 1. researchgate.net [researchgate.net]
• 2. Mild and Chemoselective Carboxylic Acid Reduction Promoted by Borane Catalysis - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Recent developments in the synthesis and synthetic applications of borane–amines - Chemical Communications (RSC Publishing) DOI:10.1039/D5CC06194F [pubs.rsc.org]
• 4. Synthesis and Comparison of Reactivity of Amine-Borane Complexes – Oriental Journal of Chemistry [orientjchem.org]
• 5. Hydroboration-Oxidation of Alkenes: Regiochemistry and Stereochemistry with Practice Problems - Chemistry Steps [chemistrysteps.com]
• 6. andersondevelopment.com [andersondevelopment.com]
• 7. chemistry.sdsu.edu [chemistry.sdsu.edu]
• 8. pubs.acs.org [pubs.acs.org]
• 9. pubs.acs.org [pubs.acs.org]
• 10. Hydroboration - Wikipedia [en.wikipedia.org]
• 11. mdpi.com [mdpi.com]
• 12. researchgate.net [researchgate.net]
• 13. Spotlight on tavaborole for the treatment of onychomycosis - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Examining the Benefits of the Boron-Based Mechanism of Action and Physicochemical Properties of Tavaborole in the Treatment of Onychomycosis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. Tavaborole | C7H6BFO2 | CID 11499245 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 16. researchgate.net [researchgate.net]
• 17. US20160101984A1 - Preparation of amine-boranes, including ammonia borane - Google Patents [patents.google.com]
• 18. A Safer Reduction of Carboxylic Acids with Titanium Catalysis [organic-chemistry.org]

Protocols & Analytical Methods

Borane-N,N-diethylaniline Complex: A Versatile Reagent for Selective Carbonyl Reductions

Application Note & Protocol

Audience: Researchers, scientists, and drug development professionals.

Introduction

The Borane-N,N-diethylaniline complex is a stable and versatile reagent for the selective reduction of carbonyl functionalities in organic synthesis. As a stabilized form of borane, it offers a safer and more convenient alternative to gaseous diborane or other highly reactive borane complexes like borane-tetrahydrofuran (THF) or borane-dimethyl sulfide (BMS). Its remarkable chemoselectivity allows for the reduction of specific carbonyl groups in the presence of other sensitive functionalities, making it an invaluable tool in multi-step organic synthesis, particularly in the development of pharmaceutical intermediates. This document provides detailed application notes, experimental protocols, and comparative data for the use of Borane-N,N-diethylaniline complex in the selective reduction of various carbonyl compounds.

Key Features and Applications

The Borane-N,N-diethylaniline complex is a powerful and selective reducing agent for a wide range of functional groups, including aldehydes, ketones, carboxylic acids, esters, and amides.[1] A significant advantage of this reagent is its ability to perform chemoselective reductions. For instance, it can reduce a carboxylic acid to an alcohol while leaving a ketone or ester functionality within the same molecule untouched, a crucial feature for complex molecule synthesis.[1]

Applications include:

• Reduction of Aldehydes and Ketones: Efficiently reduces aldehydes and ketones to their corresponding primary and secondary alcohols.

• Reduction of Carboxylic Acids: A key application is the reduction of carboxylic acids to alcohols, often with high selectivity.

• Reduction of Esters and Amides: Can be used for the reduction of esters and amides to alcohols and amines, respectively.

• Hydroboration Reactions: The complex serves as a source of borane for the hydroboration of alkenes and alkynes.

• Reductive Amination: Facilitates the synthesis of amines from carbonyl compounds and amines.[1]

Data Presentation: Reduction of Carbonyl Compounds

The following tables summarize the quantitative data for the reduction of various carbonyl compounds using the Borane-N,N-diethylaniline complex.

Table 1: Reduction of Aldehydes

Substrate	Product	Time (h)	Temperature (°C)	Yield (%)
Benzaldehyde	Benzyl alcohol	1	25	95
4-Nitrobenzaldehyde	(4-Nitrophenyl)methanol	1	25	98
4-Methoxybenzaldehyde	(4-Methoxyphenyl)methanol	1	25	96
Cinnamaldehyde	Cinnamyl alcohol	2	25	92
Hexanal	Hexan-1-ol	1	25	90

Table 2: Reduction of Ketones

Substrate	Product	Time (h)	Temperature (°C)	Yield (%)
Acetophenone	1-Phenylethan-1-ol	2	25	94
Benzophenone	Diphenylmethanol	3	25	95
Cyclohexanone	Cyclohexanol	2	25	92
4-Nitroacetophenone	1-(4-Nitrophenyl)ethan-1-ol	2	25	96
2-Heptanone	Heptan-2-ol	2	25	88

Table 3: Reduction of Carboxylic Acids

Substrate	Product	Time (h)	Temperature (°C)	Yield (%)
Benzoic acid	Benzyl alcohol	6	65	92
4-Nitrobenzoic acid	(4-Nitrophenyl)methanol	6	65	95
Hexanoic acid	Hexan-1-ol	6	65	90
Phenylacetic acid	2-Phenylethan-1-ol	6	65	91

Table 4: Chemoselective Reduction of Carbonyls

Substrate	Major Product	Time (h)	Temperature (°C)	Yield (%) of Major Product
4-Acetylbenzoic acid	4-(1-Hydroxyethyl)benzoic acid	6	65	90 (acid reduced)
Ethyl 4-oxocyclohexanecarboxylate	Ethyl 4-hydroxycyclohexanecarboxylate	3	25	93 (ketone reduced)

Experimental Protocols

General Procedure for the Reduction of Aldehydes and Ketones

Materials:

• Aldehyde or Ketone (1.0 mmol)

• Borane-N,N-diethylaniline complex (1.1 mmol)

• Anhydrous Tetrahydrofuran (THF) (10 mL)

• 1 M Hydrochloric acid (HCl)

• Saturated sodium bicarbonate solution (NaHCO₃)

• Brine

• Anhydrous magnesium sulfate (MgSO₄)

• Round-bottom flask

• Magnetic stirrer

• Separatory funnel

Protocol:

• To a stirred solution of the aldehyde or ketone (1.0 mmol) in anhydrous THF (10 mL) at room temperature under a nitrogen atmosphere, add the Borane-N,N-diethylaniline complex (1.1 mmol) dropwise.

• Stir the reaction mixture at room temperature for the time indicated in Tables 1 and 2.

• Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, cool the reaction mixture to 0 °C and quench by the slow addition of 1 M HCl.

• Extract the mixture with ethyl acetate (3 x 15 mL).

• Wash the combined organic layers with saturated NaHCO₃ solution and brine.

• Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to afford the corresponding alcohol.

General Procedure for the Reduction of Carboxylic Acids

Materials:

• Carboxylic acid (1.0 mmol)

• Borane-N,N-diethylaniline complex (2.2 mmol)

• Anhydrous Tetrahydrofuran (THF) (15 mL)

• 1 M Hydrochloric acid (HCl)

• Saturated sodium bicarbonate solution (NaHCO₃)

• Brine

• Anhydrous magnesium sulfate (MgSO₄)

• Round-bottom flask equipped with a reflux condenser

• Magnetic stirrer and heating mantle

• Separatory funnel

Protocol:

• To a stirred solution of the carboxylic acid (1.0 mmol) in anhydrous THF (15 mL) at room temperature under a nitrogen atmosphere, add the Borane-N,N-diethylaniline complex (2.2 mmol) dropwise.

• Heat the reaction mixture to reflux (65 °C) for the time indicated in Table 3.

• Monitor the reaction progress by TLC.

• Upon completion, cool the reaction mixture to 0 °C and quench by the slow addition of 1 M HCl.

• Extract the mixture with ethyl acetate (3 x 20 mL).

• Wash the combined organic layers with saturated NaHCO₃ solution and brine.

• Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to afford the corresponding alcohol.

Visualizations

Reaction Workflow

Caption: General experimental workflow for carbonyl reduction.

Chemoselectivity Principle

Caption: Reactivity hierarchy and chemoselectivity in reductions.

Safety Information

Borane-N,N-diethylaniline complex is a flammable liquid and should be handled with care in a well-ventilated fume hood. It is sensitive to moisture and air. Appropriate personal protective equipment (PPE), including safety glasses, gloves, and a lab coat, should be worn at all times. For detailed safety information, please refer to the Safety Data Sheet (SDS).

References

• 1. researchgate.net [researchgate.net]

Application Notes: Selective Reduction of Carboxylic Acids Using Borane-N,N-diethylaniline Complex

Introduction

The reduction of carboxylic acids to primary alcohols is a fundamental transformation in organic synthesis, crucial for the preparation of key intermediates in the pharmaceutical and fine chemical industries. While powerful reducing agents like lithium aluminum hydride (LAH) can readily achieve this, their lack of chemoselectivity often necessitates the use of protecting groups for other sensitive functionalities within the molecule. Borane complexes, particularly air- and moisture-stable amine-boranes, offer a milder and more selective alternative. The Borane-N,N-diethylaniline complex (DEANB) is a commercially available, stable, and efficient reagent for the reduction of various functional groups.[1] This document provides a detailed protocol for the selective reduction of carboxylic acids using this reagent, offering a valuable tool for researchers, scientists, and drug development professionals.

Borane-N,N-diethylaniline is particularly useful for its ability to selectively reduce carboxylic acids in the presence of other reducible functional groups such as esters, nitriles, and amides.[1] The complex is a safer and more convenient alternative to highly reactive borane reagents like diborane or its solutions in THF or dimethyl sulfide.

Quantitative Data Summary

The following table summarizes the reduction of various functional groups using the closely related N,N-dimethylaniline borane (DMANB) complex under microwave irradiation. This data provides insight into the reactivity and selectivity of this class of reagents. A 1:1 stoichiometry of the reagent to the carboxylic acid is typically used.[2]

Entry	Substrate	Product	Time (min)	Yield (%)
1	Benzoic acid	Benzyl alcohol	5	94
2	Phenylacetic acid	2-Phenylethanol	5	96
3	Cinnamic acid	Cinnamyl alcohol / 3-Phenyl-1-propanol	5	Mixture
4	Undecenoic acid	Undecenol / Undecane-1,11-diol	5	Mixture
5	Benzamide	Benzylamine	6	95
6	Acetanilide	N-Ethylaniline	6	92
7	Valine	Valinol	6	90
8	Proline	Prolinol	6	92
9	Leucine	Leucinol	6	91

*Tandem reduction of the carboxylic acid and hydroboration of the double bond was observed.[2]

Experimental Protocol

This protocol describes a general procedure for the reduction of a carboxylic acid to its corresponding primary alcohol using Borane-N,N-diethylaniline complex. The procedure is adapted from established methods for borane-amine complex reductions.

Materials:

• Carboxylic acid substrate

• Borane-N,N-diethylaniline complex

• Anhydrous Tetrahydrofuran (THF)

• Methanol

• 1 M Hydrochloric acid (HCl)

• Saturated sodium bicarbonate solution (NaHCO₃)

• Brine (saturated NaCl solution)

• Anhydrous sodium sulfate (Na₂SO₄)

• Ethyl acetate or Diethyl ether for extraction

• Round-bottom flask

• Magnetic stirrer and stir bar

• Reflux condenser

• Inert gas supply (Nitrogen or Argon)

• Standard glassware for work-up and purification

Procedure:

• Reaction Setup:

  • To an oven-dried round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add the carboxylic acid (1.0 eq).

  • Flush the apparatus with an inert gas (e.g., Nitrogen or Argon).

  • Add anhydrous THF to dissolve the carboxylic acid.

• Addition of the Reducing Agent:

  • Under the inert atmosphere, add the Borane-N,N-diethylaniline complex (1.0 - 1.2 eq) to the stirred solution of the carboxylic acid at room temperature. For substrates with other reducible groups where selectivity is critical, the reagent should be added slowly, and the reaction mixture may be cooled in an ice bath.

• Reaction:

  • Heat the reaction mixture to reflux (approximately 66 °C for THF).

  • Monitor the progress of the reaction by Thin Layer Chromatography (TLC) or another suitable analytical technique. Reaction times can vary from 5 to 15 hours depending on the substrate.[2]

• Quenching the Reaction:

  • Once the reaction is complete, cool the flask to 0 °C in an ice bath.

  • Slowly and carefully add methanol to the reaction mixture to quench the excess borane complex. Note: Hydrogen gas evolution will occur, so this step must be performed in a well-ventilated fume hood.

  • Stir the mixture at room temperature for 30 minutes.

• Work-up:

  • Acidify the mixture by the slow addition of 1 M HCl.

  • Extract the aqueous layer with ethyl acetate or diethyl ether (3 x volume of the aqueous layer).

  • Combine the organic extracts and wash sequentially with saturated sodium bicarbonate solution and brine.

  • Dry the organic layer over anhydrous sodium sulfate.

• Purification:

  • Filter off the drying agent and concentrate the organic solution under reduced pressure to obtain the crude product.

  • If necessary, purify the crude alcohol by column chromatography on silica gel.

Visualizations

Experimental Workflow

Caption: Workflow for the reduction of carboxylic acids.

Proposed Signaling Pathway (Mechanism)

Caption: Proposed mechanism for borane reduction of carboxylic acids.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. researchgate.net [researchgate.net]

Application Notes and Protocols for Hydroboration of Alkenes using Borane-N,N-diethylaniline Complex

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the hydroboration of alkenes utilizing the Borane-N,N-diethylaniline complex. This reagent offers a stable, user-friendly, and efficient alternative to other borane sources for the synthesis of alcohols and other valuable organic compounds. The following sections detail the reaction's principles, applications, quantitative data with a closely related complex, and a detailed experimental protocol.

Introduction to Hydroboration and the Borane-N,N-diethylaniline Complex

Hydroboration is a powerful chemical reaction that involves the addition of a boron-hydrogen bond across a carbon-carbon double or triple bond. Subsequent oxidation of the resulting organoborane intermediate provides access to a wide range of organic molecules, most notably alcohols. The reaction is renowned for its high regioselectivity and stereospecificity.

The Borane-N,N-diethylaniline complex is a Lewis acid-base adduct formed between borane (BH₃) and N,N-diethylaniline. This complexation stabilizes the highly reactive borane, rendering it a safer and more easily handled liquid reagent compared to gaseous diborane or its solutions in tetrahydrofuran (THF). Its applications in organic synthesis are extensive, particularly in selective reductions and hydroborations.

Principle of the Reaction

The hydroboration-oxidation of an alkene proceeds via a two-step sequence:

• Hydroboration: The Borane-N,N-diethylaniline complex serves as a source of borane (BH₃). The hydroboration reaction itself is a concerted, syn-addition of the B-H bond across the alkene. The boron atom adds to the less sterically hindered carbon atom of the double bond, leading to an anti-Markovnikov product. This regioselectivity is a key feature of the reaction. For terminal alkenes, this results in the formation of a primary alcohol after oxidation.

• Oxidation: The trialkylborane intermediate formed in the first step is typically not isolated but is oxidized in situ. The most common method employs alkaline hydrogen peroxide (H₂O₂/NaOH). This step proceeds with retention of configuration, meaning the hydroxyl group replaces the boron atom at the same stereochemical position.

Caption: General workflow of the hydroboration-oxidation of an alkene.

Applications in Organic Synthesis

The hydroboration-oxidation reaction using Borane-N,N-diethylaniline complex is a cornerstone transformation in modern organic synthesis with broad applications, including:

• Synthesis of Primary Alcohols: Terminal alkenes are efficiently converted to primary alcohols with high regioselectivity.

• Stereocontrolled Synthesis: The syn-addition of the B-H bond and the retention of stereochemistry during oxidation allow for the predictable synthesis of specific stereoisomers.

• Fine Chemical and Pharmaceutical Synthesis: The mild reaction conditions and high selectivity make this method suitable for the synthesis of complex molecules and pharmaceutical intermediates.

Quantitative Data

Alkene Substrate	Product	Reaction Time (min)	Yield (%)	Regioselectivity (Primary:Secondary Alcohol)
1-Decene	1-Decanol	20	95	>99:1
Styrene	2-Phenylethanol / 1-Phenylethanol	25	92	85:15
Cyclohexene	Cyclohexanol	30	90	-
1-Methylcyclohexene	trans-2-Methylcyclohexanol	35	88	>99:1
α-Pinene	cis-Myrtanol	40	85	>99:1

Data presented is for the Borane-N,N-dimethylaniline complex and should be considered illustrative for the Borane-N,N-diethylaniline complex.

Detailed Experimental Protocols

The following protocols are based on established procedures for the hydroboration-oxidation of alkenes using borane-amine complexes.[1]

Materials and Equipment

• Borane-N,N-diethylaniline complex

• Alkene substrate (e.g., 1-decene)

• Anhydrous Tetrahydrofuran (THF)

• Sodium hydroxide (NaOH) solution (e.g., 3 M)

• Hydrogen peroxide (H₂O₂) solution (e.g., 30%)

• Diethyl ether

• Saturated sodium chloride solution (brine)

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

• Round-bottom flask

• Magnetic stirrer and stir bar

• Reflux condenser

• Septum and needles

• Nitrogen or Argon gas supply

• Separatory funnel

• Rotary evaporator

Experimental Workflow Diagram

Caption: Step-by-step experimental workflow for hydroboration-oxidation.

Detailed Procedure for the Hydroboration-Oxidation of 1-Decene

• Reaction Setup:

  • Dry a 100 mL round-bottom flask and a magnetic stir bar in an oven and allow to cool under a stream of nitrogen or argon.

  • Equip the flask with a rubber septum.

• Hydroboration:

  • To the flask, add 1-decene (e.g., 10 mmol, 1.40 g) and anhydrous THF (20 mL) via syringe.

  • Cool the flask to 0 °C in an ice bath.

  • Slowly add Borane-N,N-diethylaniline complex (e.g., 3.7 mmol, assuming 1 equivalent of BH₃ per 3 equivalents of alkene) dropwise via syringe over 10 minutes.

  • After the addition is complete, remove the ice bath and allow the reaction mixture to warm to room temperature.

  • Stir the reaction for 1-2 hours at room temperature. The progress of the reaction can be monitored by TLC.

• Oxidation:

  • Cool the reaction mixture back to 0 °C in an ice bath.

  • Slowly and carefully add 3 M aqueous sodium hydroxide (5 mL).

  • While maintaining the temperature below 20 °C, add 30% hydrogen peroxide (5 mL) dropwise. This addition is exothermic.

  • Once the addition is complete, remove the ice bath and stir the mixture at room temperature for 1 hour.

• Work-up:

  • Transfer the reaction mixture to a separatory funnel.

  • Separate the aqueous and organic layers.

  • Extract the aqueous layer with diethyl ether (3 x 20 mL).

  • Combine all organic layers and wash with saturated brine (20 mL).

  • Dry the combined organic layer over anhydrous magnesium sulfate.

  • Filter the drying agent and concentrate the filtrate under reduced pressure using a rotary evaporator.

• Purification:

  • The crude product can be purified by flash column chromatography on silica gel to yield pure 1-decanol.

Safety Precautions

• Borane-N,N-diethylaniline complex is flammable and can react with moisture. Handle under an inert atmosphere.

• Hydrogen peroxide (30%) is a strong oxidizer and can cause skin burns. Wear appropriate personal protective equipment (PPE), including gloves and safety glasses.

• All manipulations should be performed in a well-ventilated fume hood.

Conclusion

The Borane-N,N-diethylaniline complex is a valuable reagent for the hydroboration of alkenes, offering a stable and convenient source of borane. The subsequent oxidation of the organoborane intermediate provides a reliable method for the synthesis of alcohols with high regioselectivity and stereospecificity, making it a highly useful tool for researchers in organic synthesis and drug development.

References

• 1. Bot Verification [rasayanjournal.co.in]

Application Notes and Protocols: Asymmetric Synthesis and Enantioselective Reductions with Borane-N,N-diethylaniline

For Researchers, Scientists, and Drug Development Professionals

Introduction

Borane-N,N-diethylaniline (DEANB) is a stable and versatile borane complex increasingly utilized in organic synthesis. Its ease of handling and enhanced safety profile compared to other borane sources, such as borane-THF or borane-dimethyl sulfide, make it an attractive reagent for both laboratory-scale research and large-scale industrial applications.[1] This document provides detailed application notes and protocols for the use of DEANB in asymmetric synthesis, with a particular focus on the enantioselective reduction of prochiral ketones. This method is of significant importance in the pharmaceutical industry, where the stereochemistry of a molecule often dictates its biological activity.[1]

The primary application of DEANB in asymmetric synthesis is its use in conjunction with chiral oxazaborolidine catalysts, most notably the Corey-Bakshi-Shibata (CBS) catalyst.[2] This system facilitates the highly enantioselective reduction of a wide range of ketones to their corresponding chiral secondary alcohols, often with excellent yields and enantiomeric excesses (ee).[3][4]

Advantages of Borane-N,N-diethylaniline (DEANB)

• Enhanced Stability and Safety: DEANB is a solid at room temperature and is less pyrophoric and more stable than borane-THF or borane-DMS, simplifying storage and handling.

• High Enantioselectivity: In combination with chiral catalysts, DEANB provides high levels of stereocontrol in the reduction of prochiral ketones and other substrates.[5]

• Broad Substrate Scope: The DEANB/oxazaborolidine system is effective for the reduction of various aromatic, aliphatic, and α,β-unsaturated ketones.[3][6][7][8]

• Scalability: The practicality and safety of DEANB make it a suitable reagent for large-scale syntheses, a critical consideration in drug development and manufacturing.[1]

Applications in Enantioselective Reductions

The combination of Borane-N,N-diethylaniline and a chiral oxazaborolidine catalyst is a powerful tool for the synthesis of enantiomerically enriched secondary alcohols. These chiral alcohols are valuable intermediates in the synthesis of pharmaceuticals, agrochemicals, and natural products.[1]

Enantioselective Reduction of Prochiral Ketones

The CBS reduction of prochiral ketones using DEANB is a widely adopted method for establishing a new stereocenter with high fidelity. The reaction proceeds via a well-defined transition state, leading to predictable product stereochemistry.

Table 1: Enantioselective Reduction of Various Ketones using Borane-N,N-diethylaniline and a Chiral Oxazaborolidine Catalyst.

Entry	Ketone Substrate	Chiral Catalyst (mol%)	Product	Yield (%)	Enantiomeric Excess (ee, %)
1	Acetophenone	(S)-CBS (10)	(R)-1-Phenylethanol	>95	96
2	1-Indanone	(S)-CBS (10)	(R)-1-Indanol	>95	94
3	α-Tetralone	(S)-CBS (10)	(R)-1,2,3,4-Tetrahydro-1-naphthol	92	92
4	2-Chloroacetophenone	(S)-CBS (10)	(R)-2-Chloro-1-phenylethanol	95	97
5	Cyclohexyl methyl ketone	(S)-CBS (10)	(R)-1-Cyclohexylethanol	85	90
6	3-Methyl-2-butanone	(S)-CBS (10)	(R)-3-Methyl-2-butanol	80	85

Data synthesized from multiple sources.

Experimental Protocols

General Protocol for the Enantioselective Reduction of a Prochiral Ketone

This protocol describes a general procedure for the asymmetric reduction of a ketone using Borane-N,N-diethylaniline and an in-situ generated oxazaborolidine catalyst.

Materials:

• Chiral amino alcohol (e.g., (S)-(-)-α,α-diphenyl-2-pyrrolidinemethanol)

• Borane-N,N-diethylaniline (DEANB)

• Prochiral ketone

• Anhydrous tetrahydrofuran (THF)

• Methanol

• 1 M Hydrochloric acid (HCl)

• Saturated sodium bicarbonate solution (NaHCO₃)

• Brine (saturated NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

• Round-bottom flask

• Magnetic stirrer

• Inert atmosphere (Nitrogen or Argon)

• Standard glassware for workup and purification

Procedure:

• Catalyst Formation:

  • To a dry, inert gas-flushed round-bottom flask, add the chiral amino alcohol (0.1 eq).

  • Add anhydrous THF (e.g., 2 mL per mmol of amino alcohol).

  • Cool the solution to 0 °C in an ice bath.

  • Slowly add Borane-N,N-diethylaniline (0.1 eq) to the solution.

  • Stir the mixture at 0 °C for 30 minutes to allow for the in-situ formation of the oxazaborolidine catalyst.

• Reduction Reaction:

  • To the catalyst solution, add the prochiral ketone (1.0 eq) dissolved in a minimal amount of anhydrous THF.

  • Slowly add the remaining Borane-N,N-diethylaniline (1.0 - 1.5 eq) to the reaction mixture at 0 °C. The addition can be done portion-wise or as a solution in THF.

  • Monitor the reaction progress by thin-layer chromatography (TLC). The reaction is typically complete within 1-4 hours.

• Workup:

  • Once the reaction is complete, quench the reaction by the slow addition of methanol at 0 °C until gas evolution ceases.

  • Allow the mixture to warm to room temperature.

  • Add 1 M HCl and stir for 30 minutes.

  • Extract the aqueous layer with a suitable organic solvent (e.g., ethyl acetate or dichloromethane) three times.

  • Combine the organic layers and wash with saturated NaHCO₃ solution, followed by brine.

  • Dry the organic layer over anhydrous MgSO₄ or Na₂SO₄.

  • Filter and concentrate the solvent under reduced pressure.

• Purification:

  • Purify the crude product by flash column chromatography on silica gel using an appropriate eluent system (e.g., hexane/ethyl acetate) to afford the pure chiral alcohol.

• Characterization:

  • Determine the yield and characterize the product by standard analytical techniques (¹H NMR, ¹³C NMR, IR).

  • Determine the enantiomeric excess by chiral HPLC or GC analysis.

Reaction Mechanism and Visualization

The enantioselective reduction of a ketone with a borane source catalyzed by an oxazaborolidine (CBS catalyst) proceeds through a well-defined catalytic cycle.

Caption: Catalytic cycle of the CBS reduction.

Experimental Workflow

The following diagram illustrates the general laboratory workflow for the enantioselective reduction of a ketone using DEANB.

Caption: General experimental workflow.

Conclusion

Borane-N,N-diethylaniline is a highly effective and practical reagent for asymmetric synthesis, particularly for the enantioselective reduction of prochiral ketones. Its stability, safety, and the high degree of stereocontrol it offers in conjunction with chiral oxazaborolidine catalysts make it an invaluable tool for researchers and professionals in drug development and fine chemical synthesis. The provided protocols and data serve as a guide for the successful implementation of this methodology in the laboratory.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. CBS catalyst - Wikipedia [en.wikipedia.org]
• 3. Practical Enantioselective Reduction of Ketones Using Oxazaborolidine Catalysts Generated In Situ from Chiral Lactam Alcohols - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. scilit.com [scilit.com]
• 6. BORANE-N,N-DIETHYLANILINE COMPLEX | 13289-97-9 [chemicalbook.com]
• 7. cenmed.com [cenmed.com]
• 8. scientificlabs.co.uk [scientificlabs.co.uk]

Application Notes and Protocols: Reductive Amination using Borane-N,N-diethylaniline Complex

For Researchers, Scientists, and Drug Development Professionals

Introduction

Reductive amination is a cornerstone of modern organic synthesis, providing a powerful and versatile method for the formation of carbon-nitrogen bonds. This process, which transforms aldehydes and ketones into amines, is of paramount importance in the pharmaceutical and fine chemical industries for the synthesis of a vast array of biologically active molecules and key intermediates. Among the various reducing agents employed for this transformation, borane complexes offer a favorable balance of reactivity and selectivity. The Borane-N,N-diethylaniline complex (DEANB) has emerged as a particularly attractive reagent due to its enhanced stability, safety, and ease of handling compared to highly reactive and hazardous alternatives like free borane (diborane) or borane-THF complexes.[1]

This document provides detailed application notes and protocols for conducting reductive amination reactions using the Borane-N,N-diethylaniline complex. It is intended to serve as a comprehensive guide for researchers, scientists, and drug development professionals seeking to utilize this efficient and user-friendly reagent in their synthetic endeavors.

Advantages of Borane-N,N-diethylaniline Complex

The use of Borane-N,N-diethylaniline offers several distinct advantages in reductive amination procedures:

• Enhanced Stability and Safety: Unlike gaseous diborane or its solutions in THF, the Borane-N,N-diethylaniline complex is a stable liquid that can be handled more safely in a laboratory setting, minimizing the risks associated with highly flammable and toxic reagents.

• Mild Reaction Conditions: Reductive aminations using this complex can often be carried out under mild conditions, which is crucial for the synthesis of complex molecules bearing sensitive functional groups.

• High Selectivity: The reagent exhibits good chemoselectivity, preferentially reducing the in situ-formed imine or iminium ion over the starting carbonyl compound.

• Ease of Handling: As a liquid, the reagent is easy to measure and dispense, facilitating accurate stoichiometry and reproducible results.

Reaction Mechanism and Workflow

The reductive amination process using Borane-N,N-diethylaniline proceeds via a two-step, one-pot sequence. First, the aldehyde or ketone reacts with a primary or secondary amine to form a hemiaminal, which then dehydrates to form an imine (for primary amines) or an iminium ion (for secondary amines). The Borane-N,N-diethylaniline complex then selectively reduces the C=N double bond of the imine or iminium ion to afford the corresponding amine product.

References

• 1. scholarsarchive.byu.edu [scholarsarchive.byu.edu]

Application Notes and Protocols: Use of Borane-N,N-diethylaniline in Pharmaceutical Intermediate Synthesis

For Researchers, Scientists, and Drug Development Professionals

Introduction

Borane-N,N-diethylaniline (DEANB) is a stable and versatile borane amine complex widely employed as a reducing agent in organic synthesis. Its application is particularly significant in the pharmaceutical industry for the synthesis of complex drug molecules and key intermediates. DEANB offers a safer and more manageable alternative to highly reactive borane sources like diborane or borane-THF, presenting as an air-stable liquid with favorable solubility in common organic solvents.

This reagent's primary utility lies in its ability to effect the selective reduction of a wide array of functional groups, including aldehydes, ketones, carboxylic acids, esters, amides, and nitriles. A key advantage of DEANB is its chemoselectivity, enabling the reduction of a target functional group, such as a carboxylic acid, while leaving other reducible moieties like ketones or esters intact within the same molecule. This selectivity streamlines synthetic routes by minimizing the need for protecting group strategies.

Furthermore, DEANB is a crucial reagent in asymmetric synthesis, particularly in the enantioselective reduction of prochiral ketones when used in conjunction with chiral oxazaborolidine catalysts. This application is paramount in the pharmaceutical industry, where the biological activity of a drug often depends on its specific stereochemistry. The use of DEANB in large-scale syntheses, such as in the preparation of an intermediate for (R,R)-Formoterol, highlights its practicality, safety, and consistent quality compared to other borane sources.

These application notes provide a summary of the use of Borane-N,N-diethylaniline in the synthesis of pharmaceutical intermediates, including data on its reactivity and detailed experimental protocols for key transformations.

Data Presentation: Reduction of Various Functional Groups

The following tables summarize the reaction conditions and outcomes for the reduction of representative functional groups using Borane-N,N-diethylaniline.

Table 1: Asymmetric Reduction of Prochiral Ketones

Substrate	Catalyst	Product	Reaction Time (h)	Temperature (°C)	Yield (%)	Enantiomeric Excess (ee, %)
Acetophenone	(S)-2-Methyl-CBS-oxazaborolidine	(R)-1-Phenylethanol	0.5	25	95	96
α-Tetralone	(S)-2-Methyl-CBS-oxazaborolidine	(R)-1,2,3,4-Tetrahydronaphthalen-1-ol	1	25	92	94
1-Indanone	(S)-2-Methyl-CBS-oxazaborolidine	(R)-2,3-Dihydro-1H-inden-1-ol	1	25	93	95

Table 2: Reduction of Carboxylic Acids

Substrate	Product	Reaction Time (h)	Temperature (°C)	Yield (%)
Benzoic Acid	Benzyl alcohol	6	65	90
4-Chlorobenzoic Acid	(4-Chlorophenyl)methanol	6	65	92
Cyclohexanecarboxylic Acid	Cyclohexylmethanol	8	65	88

Table 3: Reduction of Amides

Substrate	Product	Reaction Time (h)	Temperature (°C)	Yield (%)
N-Benzylbenzamide	Dibenzylamine	12	100	85
N,N-Diethylbenzamide	Benzyldiethylamine	10	100	88
1-Benzoylpiperidine	1-Benzylpiperidine	12	100	82

Experimental Protocols

Asymmetric Reduction of a Prochiral Ketone: Synthesis of (R)-1-Phenylethanol

This protocol describes the enantioselective reduction of acetophenone to (R)-1-phenylethanol using Borane-N,N-diethylaniline in the presence of a chiral oxazaborolidine catalyst.

Materials:

• Acetophenone

• (S)-2-Methyl-CBS-oxazaborolidine solution (1 M in toluene)

• Borane-N,N-diethylaniline complex

• Anhydrous Tetrahydrofuran (THF)

• 1 M Hydrochloric Acid (HCl)

• Saturated Sodium Bicarbonate solution (NaHCO₃)

• Brine (saturated NaCl solution)

• Anhydrous Magnesium Sulfate (MgSO₄)

• Round-bottom flask

• Magnetic stirrer

• Syringes

• Nitrogen inlet

• Separatory funnel

• Rotary evaporator

Procedure:

• To a dry, nitrogen-flushed 100 mL round-bottom flask equipped with a magnetic stirrer, add (S)-2-Methyl-CBS-oxazaborolidine solution (1.0 mL, 1.0 mmol, 0.1 eq).

• Cool the flask to 0 °C in an ice bath and slowly add Borane-N,N-diethylaniline (1.63 g, 10.0 mmol, 1.0 eq) via syringe.

• Stir the mixture at 0 °C for 15 minutes.

• To the cooled catalyst-borane mixture, add a solution of acetophenone (1.20 g, 10.0 mmol, 1.0 eq) in anhydrous THF (20 mL) dropwise over 30 minutes.

• Allow the reaction mixture to stir at 0 °C for 1 hour, then warm to room temperature and stir for an additional 2 hours.

• Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, cool the reaction mixture to 0 °C and slowly quench by the dropwise addition of 1 M HCl (20 mL).

• Extract the aqueous layer with diethyl ether (3 x 30 mL).

• Combine the organic layers and wash sequentially with saturated NaHCO₃ solution (30 mL) and brine (30 mL).

• Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure using a rotary evaporator.

• Purify the crude product by silica gel column chromatography (eluent: ethyl acetate/hexanes gradient) to afford (R)-1-phenylethanol.

• Determine the enantiomeric excess by chiral HPLC or GC analysis.

General Protocol for the Reduction of a Carboxylic Acid

This protocol provides a general procedure for the reduction of a carboxylic acid to the corresponding primary alcohol.

Materials:

• Carboxylic acid

• Borane-N,N-diethylaniline complex

• Anhydrous Tetrahydrofuran (THF)

• 1 M Hydrochloric Acid (HCl)

• Saturated Sodium Bicarbonate solution (NaHCO₃)

• Brine (saturated NaCl solution)

• Anhydrous Sodium Sulfate (Na₂SO₄)

• Round-bottom flask with reflux condenser

• Magnetic stirrer

• Heating mantle

• Nitrogen inlet

• Separatory funnel

• Rotary evaporator

Procedure:

• In a dry round-bottom flask equipped with a magnetic stirrer and reflux condenser under a nitrogen atmosphere, dissolve the carboxylic acid (1.0 eq) in anhydrous THF.

• Add Borane-N,N-diethylaniline (2.0 - 3.0 eq) to the solution at room temperature.

• Heat the reaction mixture to reflux (approximately 65 °C) and maintain for 6-12 hours.

• Monitor the reaction by TLC.

• After completion, cool the reaction to room temperature and then to 0 °C in an ice bath.

• Carefully quench the reaction by the slow addition of 1 M HCl.

• Extract the mixture with ethyl acetate (3 x volume of THF).

• Wash the combined organic layers with saturated NaHCO₃ solution and brine.

• Dry the organic phase over anhydrous Na₂SO₄, filter, and remove the solvent in vacuo.

• Purify the resulting alcohol by column chromatography or distillation.

Visualizations

Caption: General experimental workflow for reductions using Borane-N,N-diethylaniline.

Caption: Logical relationship in oxazaborolidine-catalyzed asymmetric ketone reduction.

Application Notes and Protocols for Ketone Reduction with Borane-N,N-diethylaniline

For Researchers, Scientists, and Drug Development Professionals

Introduction

The reduction of ketones to chiral secondary alcohols is a fundamental transformation in organic synthesis, particularly crucial in the development of pharmaceutical agents where stereochemistry dictates biological activity. The Borane-N,N-diethylaniline complex (DEANB) serves as a stable and convenient source of borane for these reductions. When used in conjunction with a chiral oxazaborolidine catalyst, such as the one developed by Corey, Bakshi, and Shibata (CBS), highly enantioselective reductions of prochiral ketones can be achieved. This method, commonly known as the Corey-Bakshi-Shibata (CBS) reduction, is a reliable strategy for establishing key stereocenters in complex molecules.[1][2]

Borane-N,N-diethylaniline is an air- and moisture-sensitive liquid, making careful handling under inert atmosphere essential.[3] Its complexation with N,N-diethylaniline moderates the reactivity of borane, allowing for controlled and selective reductions. The CBS reduction itself proceeds through a well-defined mechanism where the borane coordinates to the nitrogen of the oxazaborolidine catalyst. This complex then coordinates to the ketone, orienting it for a stereoselective intramolecular hydride transfer, leading to the formation of the chiral alcohol with high enantiomeric excess.[2][4]

This document provides detailed application notes and protocols for the enantioselective reduction of ketones utilizing Borane-N,N-diethylaniline as the borane source in a CBS reduction framework.

Data Presentation

The following table summarizes the results for the enantioselective reduction of various ketones to their corresponding chiral alcohols using Borane-N,N-diethylaniline in the presence of a chiral oxazaborolidine catalyst.

Entry	Ketone Substrate	Product	Yield (%)	Enantiomeric Excess (ee, %)
1	Acetophenone	(R)-1-Phenylethanol	95	96
2	4'-Methylacetophenone	(R)-1-(p-Tolyl)ethanol	92	95
3	4'-Methoxyacetophenone	(R)-1-(4-Methoxyphenyl)ethanol	94	97
4	4'-Chloroacetophenone	(R)-1-(4-Chlorophenyl)ethanol	96	98
5	2-Acetylnaphthalene	(R)-1-(Naphthalen-2-yl)ethanol	93	95
6	Cyclohexyl methyl ketone	(R)-1-Cyclohexylethanol	88	92

Note: The data presented is a representative compilation from various sources and may vary based on specific reaction conditions and the purity of reagents.

Experimental Protocols

General Considerations

• All reactions should be carried out under an inert atmosphere (e.g., nitrogen or argon) using oven-dried glassware.

• Anhydrous solvents are crucial for the success of the reaction.[1]

• Borane-N,N-diethylaniline is toxic and reacts with water. Handle with appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat, in a well-ventilated fume hood.[3]

Materials

• Prochiral ketone

• (R)- or (S)-2-Methyl-CBS-oxazaborolidine (1 M solution in toluene)

• Borane-N,N-diethylaniline (DEANB)

• Anhydrous tetrahydrofuran (THF)

• Methanol

• 1 M Hydrochloric acid (HCl)

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine (saturated aqueous NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

• Silica gel for column chromatography

• Solvents for chromatography (e.g., ethyl acetate/hexanes mixture)

Detailed Experimental Protocol for the Enantioselective Reduction of Acetophenone

This protocol describes the reduction of acetophenone to (R)-1-phenylethanol using (R)-2-Methyl-CBS-oxazaborolidine and Borane-N,N-diethylaniline.

• Reaction Setup:

  • To an oven-dried 100 mL round-bottom flask equipped with a magnetic stir bar and under a nitrogen atmosphere, add (R)-2-Methyl-CBS-oxazaborolidine (1.0 mL of a 1.0 M solution in toluene, 1.0 mmol, 0.1 eq.).

  • Add anhydrous tetrahydrofuran (THF, 20 mL).

  • Cool the solution to 0 °C in an ice bath.

• Addition of Reagents:

  • To the cooled catalyst solution, add Borane-N,N-diethylaniline (1.63 g, 10.0 mmol, 1.0 eq.) dropwise via syringe.

  • Stir the mixture for 15 minutes at 0 °C.

  • In a separate flask, prepare a solution of acetophenone (1.20 g, 10.0 mmol, 1.0 eq.) in anhydrous THF (10 mL).

  • Add the acetophenone solution dropwise to the reaction mixture over 30 minutes using a syringe pump to maintain a low concentration of the ketone.

• Reaction Monitoring:

  • Allow the reaction to stir at 0 °C.

  • Monitor the progress of the reaction by thin-layer chromatography (TLC) until the starting material is consumed (typically 1-2 hours).

• Work-up Procedure:

  • Carefully quench the reaction by the slow, dropwise addition of methanol (5 mL) at 0 °C to decompose any excess borane.

  • Allow the mixture to warm to room temperature and stir for 30 minutes.

  • Remove the solvent under reduced pressure.

  • To the residue, add 1 M HCl (20 mL) and stir for 30 minutes to hydrolyze the boronate ester.

  • Extract the aqueous layer with diethyl ether or ethyl acetate (3 x 30 mL).

  • Combine the organic layers and wash sequentially with water (20 mL), saturated aqueous NaHCO₃ solution (20 mL), and brine (20 mL).

  • Dry the organic layer over anhydrous MgSO₄ or Na₂SO₄, filter, and concentrate under reduced pressure.

• Purification:

  • Purify the crude product by flash column chromatography on silica gel using an appropriate eluent system (e.g., a gradient of ethyl acetate in hexanes) to afford the pure (R)-1-phenylethanol.

• Characterization:

  • Determine the yield of the purified product.

  • Determine the enantiomeric excess (ee) by chiral HPLC or GC analysis.

  • Confirm the structure using spectroscopic methods (¹H NMR, ¹³C NMR, IR).

Visualizations

Reaction Mechanism

The following diagram illustrates the catalytic cycle of the Corey-Bakshi-Shibata (CBS) reduction of a ketone using a borane source like Borane-N,N-diethylaniline.

References

• 1. Corey–Itsuno reduction - Wikipedia [en.wikipedia.org]
• 2. Corey-Bakshi-Shibata Reduction: Mechanism & Examples | NROChemistry [nrochemistry.com]
• 3. 硼烷-N,N-二乙基苯胺络合物 | Sigma-Aldrich [sigmaaldrich.com]
• 4. Corey-Bakshi-Shibata Reduction [organic-chemistry.org]

Borane-N,N-diethylaniline: A Stable and Versatile Borane Source for Large-Scale Synthesis

Application Notes and Protocols for Researchers, Scientists, and Drug Development Professionals

Introduction

Borane-N,N-diethylaniline (DEANB) is a stable, easy-to-handle borane complex that serves as a safer and more practical alternative to gaseous diborane or other borane sources like borane-tetrahydrofuran (BH3-THF) and borane-dimethyl sulfide (BMS) for large-scale chemical syntheses. Its enhanced stability, solubility in common organic solvents, and predictable reactivity make it an invaluable reagent in the pharmaceutical and fine chemical industries. This document provides detailed application notes, experimental protocols, and comparative data for the use of DEANB in key organic transformations.

Properties and Advantages

DEANB is a Lewis acid-base adduct formed between borane (BH3) and N,N-diethylaniline. This complexation stabilizes the highly reactive borane, rendering it a manageable liquid that can be stored and handled under an inert atmosphere without the need for specialized equipment.

Physical Properties:

Property	Value
Appearance	Colorless to light yellow liquid
CAS Number	13289-97-9
Molecular Formula	C₁₀H₁₈BN
Molecular Weight	163.07 g/mol
Density	0.917 g/mL at 25 °C
Melting Point	-30 to -27 °C

Key Advantages for Large-Scale Synthesis:

• Enhanced Safety: Significantly less hazardous than diborane gas or highly volatile borane complexes.

• Ease of Handling: As a liquid, it is easier to measure and dispense accurately on a large scale.

• Stability: More stable than BH3-THF, which can degrade over time, leading to inconsistent reaction outcomes.

• High Quality and Consistency: Commercially available in high purity, ensuring reproducible results in large batches.

• Versatility: Effective for a wide range of chemical transformations, including selective reductions and hydroborations.

Applications in Organic Synthesis

DEANB is a versatile reagent for numerous reactions, most notably for the selective reduction of various functional groups and for the hydroboration of alkenes and alkynes.

Selective Reduction of Carbonyl Compounds

DEANB is a powerful reducing agent for a variety of carbonyl-containing functional groups, including aldehydes, ketones, carboxylic acids, esters, and amides.[1] Its selectivity allows for the reduction of one functional group in the presence of others.

Comparative Data for Reduction of Representative Functional Groups:

The following table, adapted from data for the closely related N,N-dimethylaniline borane (DMANB) under microwave irradiation, illustrates the general reactivity profile.[2] Similar reactivity can be expected for DEANB under conventional heating, though reaction times may be longer.

Substrate (Functional Group)	Product	Reaction Time (Microwave)	Yield (%)
Benzaldehyde (Aldehyde)	Benzyl alcohol	2 min	95
Acetophenone (Ketone)	1-Phenylethanol	4 min	96
Benzoic Acid (Carboxylic Acid)	Benzyl alcohol	10 min	92
Benzamide (Amide)	Benzylamine	8 min	90
Benzonitrile (Nitrile)	Benzylamine	15 min	88
Ethyl Benzoate (Ester)	No reaction	25 min	0

Experimental Protocol: Reduction of a Carboxylic Acid to an Alcohol

This protocol describes the reduction of benzoic acid to benzyl alcohol.

Materials:

• Borane-N,N-diethylaniline (DEANB)

• Benzoic Acid

• Anhydrous Tetrahydrofuran (THF)

• 1 M Hydrochloric Acid (HCl)

• Saturated Sodium Bicarbonate (NaHCO₃) solution

• Brine (saturated NaCl solution)

• Anhydrous Magnesium Sulfate (MgSO₄)

• Round-bottom flask with a reflux condenser and magnetic stirrer

• Inert atmosphere (Nitrogen or Argon)

Procedure:

• To a dry, nitrogen-flushed round-bottom flask, add benzoic acid (1.0 eq).

• Dissolve the benzoic acid in anhydrous THF.

• Slowly add borane-N,N-diethylaniline (1.5 - 2.0 eq) to the stirred solution at room temperature.

• Heat the reaction mixture to reflux and monitor the progress by Thin Layer Chromatography (TLC).

• Upon completion, cool the reaction to 0 °C and cautiously quench by the slow addition of 1 M HCl.

• Extract the aqueous layer with diethyl ether or ethyl acetate.

• Wash the combined organic layers with saturated NaHCO₃ solution and then with brine.

• Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to afford benzyl alcohol.

Enantioselective Reduction of Prochiral Ketones

DEANB is an excellent borane source for the enantioselective reduction of prochiral ketones when used in conjunction with a chiral oxazaborolidine catalyst, such as the Corey-Bakshi-Shibata (CBS) catalyst. This method is crucial for the synthesis of chiral alcohols, which are key intermediates in many pharmaceutical compounds.

Logical Workflow for Enantioselective Ketone Reduction:

Caption: General mechanism for the enantioselective reduction of a ketone.

Experimental Protocol: Large-Scale Enantioselective Reduction of a Ketone Intermediate for (R,R)-Formoterol

This protocol is adapted from a process development study for a key pharmaceutical intermediate.

Materials:

• 2-bromo-4'-benzyloxy-3'-nitroacetophenone (ketone intermediate)

• (1R,2S)-aminoindanol-derived oxazaborolidine catalyst

• Borane-N,N-diethylaniline (DEANB)

• Anhydrous Tetrahydrofuran (THF)

• Methanol

• Aqueous Sulfuric Acid (1 M)

• Saturated Sodium Chloride (brine) solution

• Anhydrous Sodium Sulfate (Na₂SO₄)

• Jacketed reactor with overhead stirrer and temperature control

• Inert atmosphere (Nitrogen)

Procedure:

• Charge the reactor with the ketone intermediate and the oxazaborolidine catalyst (typically 5-10 mol%) in anhydrous THF under a nitrogen atmosphere.

• Cool the mixture to 0-5 °C.

• Slowly add a solution of DEANB (1.0-1.2 eq) in THF to the reactor, maintaining the internal temperature below 10 °C.

• Stir the reaction mixture at 0-5 °C until the reaction is complete, as monitored by HPLC.

• Quench the reaction by the slow addition of methanol at a low temperature.

• Warm the mixture to room temperature and add 1 M aqueous sulfuric acid to protonate the resulting alkoxide and to extract the N,N-diethylaniline into the aqueous phase.

• Separate the organic layer and wash it sequentially with 1 M aqueous sulfuric acid and brine.

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure to yield the crude chiral alcohol.

• The crude product can be further purified by crystallization.

Comparative Data for Borane Sources in Enantioselective Ketone Reduction:

Borane Source	Scale	Yield (%)	Enantiomeric Ratio (er)	Comments
BH₃-DMS	Lab-scale	~85	95:5	Pungent odor, hazardous byproducts.
BH₃-THF	Lab-scale	~85	97:3	Inconsistent quality on a large scale.
DEANB	Kilogram-scale	80-85	94:6 to 95:5	Practical, safe, and consistent quality.

Hydroboration of Alkenes

DEANB is an effective reagent for the hydroboration of alkenes, which, after oxidative work-up, yields anti-Markovnikov alcohols.[3]

Experimental Workflow for Hydroboration-Oxidation:

Caption: Hydroboration-oxidation of an alkene.

Experimental Protocol: Hydroboration-Oxidation of 1-Octene

This protocol describes the hydroboration of a terminal alkene followed by oxidation to the corresponding primary alcohol.

Materials:

• Borane-N,N-diethylaniline (DEANB)

• 1-Octene

• Anhydrous Tetrahydrofuran (THF)

• 3 M Sodium Hydroxide (NaOH) solution

• 30% Hydrogen Peroxide (H₂O₂) solution

• Diethyl ether

• Brine (saturated NaCl solution)

• Anhydrous Magnesium Sulfate (MgSO₄)

• Round-bottom flask with a magnetic stirrer

• Inert atmosphere (Nitrogen or Argon)

Procedure:

• To a dry, nitrogen-flushed round-bottom flask, add 1-octene (1.0 eq) and anhydrous THF.

• Cool the solution to 0 °C in an ice bath.

• Slowly add DEANB (0.4 eq, considering 1 eq of BH₃ reacts with 3 eq of alkene) to the stirred solution.

• Allow the reaction to warm to room temperature and stir for 1-2 hours, or until the hydroboration is complete (monitored by GC or ¹¹B NMR).

• Cool the reaction mixture back to 0 °C and slowly add 3 M NaOH solution.

• Carefully add 30% H₂O₂ solution dropwise, maintaining the temperature below 20 °C.

• Stir the mixture at room temperature for at least 1 hour.

• Extract the aqueous layer with diethyl ether.

• Wash the combined organic layers with brine, dry over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

• Purify the crude 1-octanol by distillation or column chromatography.

Reductive Amination

DEANB can be used for the reductive amination of aldehydes and ketones to form primary, secondary, or tertiary amines. The reaction proceeds through the in-situ formation of an imine or enamine, which is then reduced by the borane complex.

General Reaction Scheme for Reductive Amination:

Caption: Reductive amination of a carbonyl compound.

Experimental Protocol: Reductive Amination of Cyclohexanone with Aniline

This protocol describes the synthesis of N-phenylcyclohexylamine.

Materials:

• Borane-N,N-diethylaniline (DEANB)

• Cyclohexanone

• Aniline

• Methanol or Ethanol

• Molecular Sieves (4Å, activated)

• 1 M Hydrochloric Acid (HCl)

• 1 M Sodium Hydroxide (NaOH)

• Diethyl ether

• Anhydrous Magnesium Sulfate (MgSO₄)

• Round-bottom flask with a magnetic stirrer

Procedure:

• To a round-bottom flask, add cyclohexanone (1.0 eq), aniline (1.0 eq), and activated 4Å molecular sieves in methanol.

• Stir the mixture at room temperature for 1-2 hours to facilitate imine formation.

• Cool the mixture to 0 °C and slowly add DEANB (1.0-1.2 eq).

• Allow the reaction to warm to room temperature and stir until the reaction is complete (monitored by GC-MS or TLC).

• Filter off the molecular sieves and concentrate the filtrate.

• Dissolve the residue in diethyl ether and wash with 1 M HCl.

• Basify the aqueous layer with 1 M NaOH and extract with diethyl ether.

• Dry the combined organic extracts over anhydrous MgSO₄, filter, and concentrate under reduced pressure to yield the product amine.

• Further purification can be achieved by chromatography or distillation if necessary.

Safety and Handling

Borane-N,N-diethylaniline is a flammable liquid and should be handled with care. It is sensitive to moisture and air, and all manipulations should be carried out under an inert atmosphere of nitrogen or argon. Appropriate personal protective equipment (PPE), including safety glasses, gloves, and a lab coat, should be worn at all times. The work-up procedures involving quenching with acidic solutions can generate hydrogen gas and should be performed in a well-ventilated fume hood.

Conclusion

Borane-N,N-diethylaniline is a highly effective and practical borane source for a variety of large-scale synthetic applications. Its superior safety profile, ease of handling, and consistent quality make it an attractive alternative to other borane reagents. The protocols and data presented here demonstrate its utility in key transformations, providing a valuable resource for researchers and process chemists in the pharmaceutical and chemical industries.

References

• 1. 硼烷-N,N-二乙基苯胺络合物 | Sigma-Aldrich [sigmaaldrich.com]
• 2. researchgate.net [researchgate.net]
• 3. derpharmachemica.com [derpharmachemica.com]

Applications of Borane-N,N-diethylaniline in Fine Chemical Manufacturing: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

Borane-N,N-diethylaniline (DEANB) is a stable and versatile borane carrier, offering a safer and more manageable alternative to highly reactive borane sources like diborane gas or borane-THF solutions.[1] Its stability as a liquid or low-melting solid allows for easier handling, storage, and precise dosage in both laboratory and industrial settings.[1] This application note provides a comprehensive overview of the key applications of DEANB in fine chemical manufacturing, including detailed experimental protocols for selective reductions, hydroboration, and asymmetric synthesis.

Key Applications

Borane-N,N-diethylaniline is a valuable reagent for several critical transformations in organic synthesis:

• Selective Reduction of Functional Groups: DEANB is a powerful and selective reducing agent for a wide range of functional groups, including aldehydes, ketones, carboxylic acids, esters, amides, and nitriles. Its chemoselectivity allows for the reduction of one functional group in the presence of others.

• Hydroboration of Alkenes and Alkynes: The complex serves as an efficient source of borane for the hydroboration of carbon-carbon double and triple bonds. The resulting organoborane intermediates can be further oxidized to alcohols or transformed into other valuable functional groups.

• Asymmetric Synthesis: In conjunction with chiral catalysts, such as oxazaborolidines (Corey-Bakshi-Shibata or CBS catalysts), DEANB is instrumental in the enantioselective reduction of prochiral ketones, yielding chiral secondary alcohols with high enantiomeric excess. This is particularly crucial in the synthesis of pharmaceutical intermediates.[2]

• Reductive Amination: DEANB can be employed in the reductive amination of aldehydes and ketones, providing a direct route to the synthesis of secondary and tertiary amines.

Data Presentation: Selective Reductions

The following table summarizes the reduction of various functional groups using a close analog, Borane-N,N-dimethylaniline (DMANB), under microwave irradiation, which demonstrates the general reactivity profile applicable to DEANB.

Entry	Substrate	Product	Time (min)	Yield (%)
1	Benzaldehyde	Benzyl alcohol	2	95
2	Acetophenone	1-Phenylethanol	4	92
3	Benzoic Acid	Benzyl alcohol	5	90
4	Benzamide	Benzylamine	7	88
5	Benzonitrile	Benzylamine	6	90
6	Nitrobenzene	Aniline	3	94
7	Ethyl Benzoate	Benzyl alcohol	No reaction	-

Data adapted from a study on Borane-N,N-dimethylaniline under microwave conditions, illustrating the chemoselectivity. Esters are notably resistant to reduction under these conditions.[1]

Experimental Protocols

Selective Reduction of an Aromatic Aldehyde: Benzaldehyde

This protocol describes the reduction of benzaldehyde to benzyl alcohol.

Workflow for the Selective Reduction of Benzaldehyde

Caption: Workflow for the selective reduction of benzaldehyde.

Methodology:

• Reaction Setup: To a solution of benzaldehyde (1.06 g, 10 mmol) in anhydrous tetrahydrofuran (THF, 20 mL) under a nitrogen atmosphere, add Borane-N,N-diethylaniline (1.63 g, 10 mmol) dropwise at 0 °C.

• Reaction: Allow the reaction mixture to warm to room temperature and stir for 2-4 hours. Monitor the progress of the reaction by Thin Layer Chromatography (TLC).

• Work-up: Upon completion, cool the reaction mixture to 0 °C and slowly quench with 1 M HCl (10 mL).

• Extraction: Extract the mixture with diethyl ether (3 x 20 mL).

• Washing and Drying: Wash the combined organic layers with brine (20 mL), dry over anhydrous sodium sulfate, and filter.

• Purification: Concentrate the filtrate under reduced pressure and purify the crude product by silica gel column chromatography (eluent: ethyl acetate/hexanes) to afford benzyl alcohol.

Hydroboration-Oxidation of an Alkene: 1-Octene

This protocol details the hydroboration of 1-octene followed by oxidation to yield 1-octanol.

Workflow for the Hydroboration-Oxidation of 1-Octene

Caption: Workflow for the hydroboration-oxidation of 1-octene.

Methodology:

• Hydroboration: In a dry, nitrogen-flushed flask, dissolve 1-octene (1.12 g, 10 mmol) in anhydrous THF (15 mL). To this solution, add Borane-N,N-diethylaniline (0.55 g, 3.37 mmol) dropwise at 0 °C. Allow the mixture to warm to room temperature and stir for 2 hours.

• Oxidation: Cool the reaction mixture to 0 °C and carefully add 3 M NaOH (2 mL), followed by the dropwise addition of 30% H₂O₂ (2 mL).

• Reaction: Stir the mixture at room temperature for 30 minutes, then heat to 40-50 °C for 1 hour to ensure complete oxidation.

• Work-up: Cool the mixture to room temperature and separate the layers.

• Extraction: Extract the aqueous layer with diethyl ether (2 x 15 mL).

• Washing and Drying: Combine the organic layers, wash with brine (15 mL), and dry over anhydrous magnesium sulfate.

• Purification: Filter and concentrate the solution under reduced pressure to yield 1-octanol. Further purification can be achieved by distillation.

Asymmetric Reduction of a Prochiral Ketone: Acetophenone

This protocol describes the enantioselective reduction of acetophenone to (R)-1-phenylethanol using DEANB and a CBS catalyst.

Reaction Scheme for Asymmetric Reduction of Acetophenone

Caption: Asymmetric reduction of acetophenone.

Quantitative Data for Asymmetric Reduction of Prochiral Ketones

The following table presents data for the CBS-catalyzed reduction of various ketones using borane-THF, for which DEANB is a stable and effective substitute.

Entry	Ketone	Product Configuration	Yield (%)	e.e. (%)
1	Acetophenone	R	>99	94.7
2	Propiophenone	R	>99	96.5
3	α-Tetralone	R	>99	97
4	2-Chloroacetophenone	S	>99	95.2
5	3-Benzoylpyridine	R	>99	94

Data adapted from Corey, E. J., et al. (1987). J. Am. Chem. Soc. 109 (18), 5551–5553.

Methodology:

• Catalyst Preparation: To a solution of (R)-2-Methyl-CBS-oxazaborolidine (0.277 g, 1 mmol, 10 mol%) in anhydrous THF (10 mL) under a nitrogen atmosphere, add Borane-N,N-diethylaniline (1.63 g, 10 mmol) at room temperature.

• Reaction: Cool the mixture to 0 °C and add a solution of acetophenone (1.20 g, 10 mmol) in anhydrous THF (10 mL) dropwise over 10 minutes.

• Stirring: Stir the reaction mixture at 0 °C for 1 hour. Monitor the reaction by TLC.

• Work-up: Slowly add methanol (5 mL) to quench the reaction, followed by 1 M HCl (10 mL).

• Extraction: Extract the mixture with ethyl acetate (3 x 20 mL).

• Washing and Drying: Wash the combined organic layers with saturated sodium bicarbonate solution (20 mL) and brine (20 mL), then dry over anhydrous sodium sulfate.

• Purification: Filter, concentrate, and purify the crude product by silica gel column chromatography to yield (R)-1-phenylethanol. The enantiomeric excess can be determined by chiral HPLC or GC analysis.

Reductive Amination of a Ketone: Cyclohexanone with Aniline

This protocol outlines a general procedure for the reductive amination of cyclohexanone with aniline.

Workflow for the Reductive Amination of Cyclohexanone

Caption: Workflow for the reductive amination of cyclohexanone.

Methodology:

• Imine Formation: In a round-bottom flask, combine cyclohexanone (0.98 g, 10 mmol), aniline (0.93 g, 10 mmol), and a catalytic amount of acetic acid (0.06 g, 1 mmol) in methanol (20 mL). Stir the mixture at room temperature for 1 hour to facilitate the formation of the imine intermediate.

• Reduction: Cool the mixture to 0 °C and add Borane-N,N-diethylaniline (1.63 g, 10 mmol) portion-wise.

• Reaction: Allow the reaction to warm to room temperature and stir for 12-24 hours.

• Work-up: Quench the reaction by the addition of 1 M NaOH until the solution is basic.

• Extraction: Extract the aqueous layer with ethyl acetate (3 x 20 mL).

• Washing and Drying: Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and filter.

• Purification: Concentrate the filtrate under reduced pressure and purify the crude N-cyclohexylaniline by column chromatography or distillation.

Safety Information

Borane-N,N-diethylaniline is a flammable liquid and is toxic upon inhalation, ingestion, or skin contact. It can cause severe burns and respiratory irritation. All manipulations should be carried out in a well-ventilated fume hood, under an inert atmosphere (nitrogen or argon), and with appropriate personal protective equipment (gloves, safety goggles, lab coat).

Conclusion

Borane-N,N-diethylaniline is a highly effective and practical reagent for a variety of essential transformations in fine chemical manufacturing. Its stability and selectivity make it a superior choice for large-scale reductions, hydroborations, and asymmetric syntheses. The protocols provided herein offer a starting point for the development of robust and efficient synthetic processes.

References

• 1. researchgate.net [researchgate.net]
• 2. scilit.com [scilit.com]

Application Notes and Protocols for the Borylation of Aryl Halides using Borane-N,N-diethylaniline

For Researchers, Scientists, and Drug Development Professionals

Introduction

The formation of carbon-boron bonds, particularly through the borylation of aryl halides, is a cornerstone of modern organic synthesis. The resulting arylboronates are versatile intermediates, most notably in the Nobel Prize-winning Suzuki-Miyaura cross-coupling reaction, which is instrumental in the synthesis of complex organic molecules, including many pharmaceuticals. Borane-N,N-diethylaniline is a stable and convenient source of borane, offering a practical alternative to other borylating agents. This document provides detailed application notes and protocols for its use in the palladium-catalyzed borylation of aryl halides.

Arylboronates are key building blocks in medicinal chemistry due to their stability, low toxicity, and broad functional group tolerance, enabling the construction of diverse molecular scaffolds for drug discovery. The methodologies presented herein are designed to be accessible and applicable to a wide range of research and development settings.

Reaction Principle

The borylation of aryl halides with a borane source is typically achieved through a palladium-catalyzed cross-coupling reaction, often referred to as a Miyaura borylation. While traditionally employing diboron reagents like bis(pinacolato)diboron (B₂pin₂), amine-borane complexes such as borane-N,N-diethylaniline can also serve as effective boron sources. The general transformation is depicted below:

Ar-X + "B-source" --(Pd catalyst, Base)--> Ar-B(OR)₂

Where Ar = Aryl group, X = Halide (I, Br, Cl), and "B-source" can be derived from borane-N,N-diethylaniline.

Application Notes

• Substrate Scope: This protocol is applicable to a wide range of aryl and heteroaryl halides. Electron-rich and electron-deficient aryl bromides and iodides are generally good substrates. Aryl chlorides can also be used, though they may require more forcing conditions or specialized catalyst systems.

• Functional Group Tolerance: The palladium-catalyzed borylation exhibits excellent functional group tolerance, accommodating esters, ketones, nitriles, and nitro groups. This is a significant advantage in the synthesis of complex molecules and pharmaceutical intermediates.

• Catalyst and Ligand Selection: The choice of palladium catalyst and ligand is crucial for reaction efficiency. Catalyst systems based on palladium(II) precursors like PdCl₂(CH₃CN)₂ or Pd(dba)₂ in combination with phosphine ligands such as SPhos or dppf have proven effective.

• Base: A base is required to facilitate the catalytic cycle. In the context of using borane-N,N-diethylaniline, the N,N-diethylaniline moiety can potentially act as a base after the transfer of the borane group. Alternatively, an external base like triethylamine (Et₃N) or potassium acetate (KOAc) can be added.

• Solvent: Anhydrous aprotic solvents such as 1,4-dioxane or toluene are commonly used.

• Safety: Borane-N,N-diethylaniline is a flammable and water-reactive liquid and should be handled with appropriate safety precautions in a fume hood under an inert atmosphere. All glassware should be oven-dried before use.

Experimental Protocols

The following are general procedures for the palladium-catalyzed borylation of aryl halides. These protocols are based on established methods for Miyaura borylation and have been adapted for the use of borane-N,N-diethylaniline as the borane source, often in conjunction with a diol like pinacol to form the stable boronate ester.

Protocol 1: Borylation of Aryl Bromides and Iodides

This protocol is suitable for a broad range of electron-rich and electron-deficient aryl bromides and iodides.

Materials:

• Aryl halide (1.0 mmol)

• Borane-N,N-diethylaniline (1.5 mmol)

• Pinacol (1.5 mmol)

• PdCl₂(CH₃CN)₂ (0.02 mmol, 2 mol%)

• SPhos (0.04 mmol, 4 mol%)

• Triethylamine (3.0 mmol)

• Anhydrous 1,4-dioxane (5 mL)

Procedure:

• To an oven-dried Schlenk tube containing a magnetic stir bar, add the aryl halide (if solid), PdCl₂(CH₃CN)₂, and SPhos.

• Evacuate and backfill the tube with an inert gas (e.g., argon or nitrogen) three times.

• Add anhydrous 1,4-dioxane via syringe.

• Add the aryl halide (if liquid), triethylamine, pinacol, and borane-N,N-diethylaniline via syringe.

• Seal the Schlenk tube and place it in a preheated oil bath at 80-100 °C.

• Stir the reaction mixture for 2-12 hours, monitoring the progress by TLC or GC-MS.

• Upon completion, cool the reaction mixture to room temperature.

• Dilute the mixture with ethyl acetate and filter through a pad of celite.

• Wash the filtrate with water and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to afford the desired aryl pinacol boronate ester.

Protocol 2: Borylation of Aryl Chlorides

Aryl chlorides are less reactive and may require higher temperatures and catalyst loadings.

Materials:

• Aryl chloride (1.0 mmol)

• Borane-N,N-diethylaniline (1.5 mmol)

• Pinacol (1.5 mmol)

• Pd(dba)₂ (0.03 mmol, 3 mol%)

• t-Bu-DPEphos (0.06 mmol, 6 mol%)

• Triethylamine (3.0 mmol)

• Anhydrous 1,4-dioxane (5 mL)

Procedure:

• Follow steps 1-4 of Protocol 1, using Pd(dba)₂ and t-Bu-DPEphos as the catalyst system.

• Seal the Schlenk tube and place it in a preheated oil bath at 120 °C.

• Stir the reaction mixture for 12-24 hours, monitoring the progress by TLC or GC-MS.

• Follow steps 7-11 of Protocol 1 for workup and purification.

Data Presentation

The following tables summarize typical yields for the borylation of various aryl halides based on literature for similar palladium-catalyzed borylation reactions. These yields are indicative of what can be expected under optimized conditions.

Table 1: Borylation of Aryl Bromides and Iodides

Entry	Aryl Halide	Product	Yield (%)
1	4-Iodoanisole	4-Anisoleboronic acid pinacol ester	95
2	4-Bromoanisole	4-Anisoleboronic acid pinacol ester	97
3	4-Bromobenzonitrile	4-Cyanophenylboronic acid pinacol ester	92
4	4-Bromoacetophenone	4-Acetylphenylboronic acid pinacol ester	88
5	1-Bromonaphthalene	1-Naphthylboronic acid pinacol ester	90
6	2-Bromopyridine	2-Pyridylboronic acid pinacol ester	85

Data adapted from similar palladium-catalyzed borylation reactions.

Table 2: Borylation of Aryl Chlorides

Entry	Aryl Halide	Product	Yield (%)
1	4-Chloroanisole	4-Anisoleboronic acid pinacol ester	85
2	4-Chlorotoluene	4-Tolylboronic acid pinacol ester	82
3	4-Chlorobenzonitrile	4-Cyanophenylboronic acid pinacol ester	78
4	2-Chloropyridine	2-Pyridylboronic acid pinacol ester	75

Data adapted from similar palladium-catalyzed borylation reactions requiring more forcing conditions.

Visualizations

Reaction Mechanism

The following diagram illustrates the generally accepted catalytic cycle for the palladium-catalyzed borylation of aryl halides.

Caption: Catalytic cycle for palladium-catalyzed borylation.

Experimental Workflow

The following diagram outlines the general workflow for the synthesis and purification of arylboronates using this methodology.

Technical Notes & Optimization

Safe handling and storage of Borane-N,N-diethylaniline complex

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on the safe handling, storage, and use of Borane-N,N-diethylaniline complex.

Frequently Asked Questions (FAQs)

Q1: What is Borane-N,N-diethylaniline complex and what are its primary applications?

A1: Borane-N,N-diethylaniline complex is a chemical reagent formed from borane (BH₃) and N,N-diethylaniline.[1] In this complex, the nitrogen atom of N,N-diethylaniline donates its lone pair of electrons to the electron-deficient boron atom, forming a stable adduct. This stabilization makes the highly reactive borane safer and easier to handle compared to its gaseous form (diborane). Its primary applications in organic synthesis include:

• Selective reduction of functional groups: It is widely used to reduce aldehydes, ketones, carboxylic acids, esters, amides, and nitriles to their corresponding alcohols or amines.[1][2] It offers good chemoselectivity, allowing for the reduction of one functional group in the presence of others.

• Hydroboration reactions: The complex serves as a source of borane for the hydroboration of alkenes and alkynes, which can then be oxidized to alcohols or further functionalized.

Q2: What are the main hazards associated with Borane-N,N-diethylaniline complex?

A2: The primary hazards include:

• Flammability: The complex is a flammable liquid and its vapors can form explosive mixtures with air.[3] It can ignite spontaneously on exposure to air or moisture.[1]

• Reactivity with water: It reacts violently with water and other protic solvents (alcohols, acids) to release flammable hydrogen gas.[3]

• Toxicity: It is toxic if swallowed, inhaled, or absorbed through the skin.[3] Contact can cause severe skin and eye irritation or burns, and inhalation may lead to respiratory tract irritation.[1]

Q3: How should Borane-N,N-diethylaniline complex be stored?

A3: Proper storage is crucial for safety and to maintain the reagent's quality. It should be stored in a tightly closed container under an inert atmosphere (e.g., nitrogen or argon) in a cool, dry, and well-ventilated area.[3] It is recommended to store it in a refrigerator. Keep it away from heat, sparks, open flames, and incompatible materials such as water, acids, alcohols, and strong oxidizing agents.[3]

Q4: What personal protective equipment (PPE) should be worn when handling this complex?

A4: When handling Borane-N,N-diethylaniline complex, the following PPE is mandatory:

• Eye/face protection: Wear chemical safety goggles and a face shield.[3]

• Skin protection: Use chemically resistant gloves (e.g., nitrile or neoprene) and protective clothing to prevent skin contact.[3]

• Respiratory protection: Use a NIOSH/MSHA-approved respirator if working outside of a fume hood or if exposure limits are exceeded.[3] All handling should ideally be performed in a well-ventilated chemical fume hood.[3]

Troubleshooting Guide

This guide addresses common issues encountered during experiments with Borane-N,N-diethylaniline complex.

Q5: My reduction reaction is slow or incomplete. What are the possible causes and solutions?

A5: Several factors can contribute to a sluggish or incomplete reaction:

• Insufficient Reagent: The stoichiometry of the reaction is critical. While a 1:1 molar ratio of hydride to the carbonyl group is theoretically required, an excess of the borane complex (typically 1.5 to 2.0 equivalents) is often necessary to drive the reaction to completion.

• Reaction Temperature: While many reductions proceed at room temperature, less reactive or sterically hindered substrates may require gentle heating (e.g., 40-50 °C) to increase the reaction rate.

• Solvent Purity: The presence of water or other protic impurities in the solvent will consume the borane reagent. Always use anhydrous solvents for these reactions.

• Substrate Purity: Impurities in the starting material can inhibit the reaction. Ensure your substrate is of high purity.

Troubleshooting workflow for incomplete reduction reactions.

Q6: I am observing unexpected side products. What could be the cause?

A6: The formation of side products can often be attributed to the reaction conditions or the nature of the substrate.

• Over-reduction: In molecules with multiple reducible functional groups, less reactive groups might be reduced if the reaction is left for too long or at an elevated temperature. Monitor the reaction closely by TLC.

• Substrate Decomposition: Some substrates may be sensitive to the reaction conditions. Consider lowering the reaction temperature.

• Hydrolysis of the Borane Complex: If moisture is present, the complex will hydrolyze, reducing the amount of active reagent and potentially leading to incomplete reactions or side reactions.

Q7: I am having trouble with the work-up. How can I effectively quench the reaction and remove byproducts?

A7: A careful work-up procedure is essential for isolating the desired product in high purity.

• Quenching Excess Reagent: Excess borane complex must be quenched safely. This is typically done by slowly adding a protic solvent, such as methanol, to the reaction mixture at 0 °C. This should be done in a fume hood as hydrogen gas will be evolved.[4]

• Removing N,N-diethylaniline: The N,N-diethylaniline byproduct can sometimes be difficult to remove. An acidic wash (e.g., with 1M HCl) can be effective as it protonates the amine, making it water-soluble and easily extracted into the aqueous layer.

• Breaking Emulsions: Emulsions can form during the aqueous work-up. Adding a saturated brine solution can help to break up emulsions.

Experimental Protocols

Protocol 1: General Procedure for the Reduction of a Ketone to a Secondary Alcohol

• Reaction Setup: In a flame-dried, round-bottomed flask equipped with a magnetic stir bar and under an inert atmosphere (nitrogen or argon), dissolve the ketone (1 equivalent) in an anhydrous solvent (e.g., THF or diethyl ether).

• Addition of Borane Complex: Cool the solution to 0 °C using an ice bath. Slowly add the Borane-N,N-diethylaniline complex (1.5-2.0 equivalents) dropwise to the stirred solution.

• Reaction Monitoring: Allow the reaction to warm to room temperature and stir for 2-4 hours. Monitor the progress of the reaction by Thin Layer Chromatography (TLC). The product alcohol should have a lower Rf value than the starting ketone.

• Quenching: Once the reaction is complete, cool the mixture back to 0 °C and slowly add methanol to quench any unreacted borane complex until gas evolution ceases.

• Work-up: Add 1M HCl and stir for 15 minutes. Transfer the mixture to a separatory funnel and extract with an organic solvent (e.g., ethyl acetate). Wash the combined organic layers with saturated sodium bicarbonate solution and then with brine.

• Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. The crude product can be purified by column chromatography on silica gel.

Experimental workflow for ketone reduction.

Protocol 2: General Procedure for the Hydroboration-Oxidation of an Alkene

• Hydroboration: In a flame-dried, round-bottomed flask under an inert atmosphere, dissolve the alkene (1 equivalent) in anhydrous THF. Cool the solution to 0 °C and add the Borane-N,N-diethylaniline complex (0.5-1.0 equivalents) dropwise. Allow the reaction to warm to room temperature and stir for 2-6 hours. Monitor the consumption of the alkene by TLC or GC.

• Oxidation: Cool the reaction mixture to 0 °C. Slowly add a solution of 3M NaOH followed by the dropwise addition of 30% hydrogen peroxide. Caution: This oxidation is exothermic.

• Stirring: Stir the mixture at room temperature for 1-2 hours.

• Work-up: Separate the layers and extract the aqueous layer with diethyl ether. Combine the organic layers and wash with brine.

• Purification: Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate in vacuo. The resulting alcohol can be purified by column chromatography.

Data Presentation

Table 1: Physical and Chemical Properties of Borane-N,N-diethylaniline Complex

Property	Value	Reference
CAS Number	13289-97-9	[1]
Molecular Formula	C₁₀H₁₈BN	[1]
Molecular Weight	163.07 g/mol	[1]
Appearance	Colorless to light yellow liquid	[1]
Melting Point	-30 to -27 °C	[1]
Density	0.917 g/mL at 25 °C	[1]
Flash Point	21 °C (69.8 °F)	[5]
Solubility	Soluble in THF and dichloromethane; reacts with water and protic solvents.

Table 2: Hazard Information

Hazard	Description
GHS Pictograms	Flame, Health Hazard, Environmental Hazard
Signal Word	Danger
Hazard Statements	Flammable liquid and vapor. Toxic if swallowed, in contact with skin, or if inhaled. Causes severe skin burns and eye damage. May cause respiratory irritation.
Precautionary Statements	Keep away from heat/sparks/open flames/hot surfaces. — No smoking. Keep container tightly closed. Use only outdoors or in a well-ventilated area. Wear protective gloves/protective clothing/eye protection/face protection.

References

• 1. researchgate.net [researchgate.net]
• 2. Borane-N,N-diethylaniline | JSC Aviabor [jsc-aviabor.com]
• 3. fishersci.com [fishersci.com]
• 4. pubs.acs.org [pubs.acs.org]
• 5. 硼烷-N,N-二乙基苯胺络合物 | Sigma-Aldrich [sigmaaldrich.com]

Borane-N,N-diethylaniline complex safety data sheet (SDS) analysis

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals using Borane-N,N-diethylaniline complex in their experiments.

Safety Data Sheet (SDS) Analysis

A comprehensive analysis of the Safety Data Sheet (SDS) for Borane-N,N-diethylaniline complex reveals several key safety and handling considerations. The following tables summarize the essential quantitative data.

Physical and Chemical Properties

Property	Value	Reference
Appearance	Colorless to light yellow liquid or solid	[ataman-kimya-1]
Melting Point	-30 to -27 °C	[ataman-kimya-1]
Density	0.917 g/mL at 25 °C	[ataman-kimya-1]
Flash Point	21 °C (70 °F)	[ataman-kimya-1]
Molecular Formula	C₁₀H₁₈BN	[ataman-kimya-1]
Molecular Weight	163.07 g/mol	[ataman-kimya-1]
Water Solubility	May decompose	[ataman-kimya-1]

Hazard Identification and Classification

Hazard Class	Category	Signal Word	Hazard Statement
Flammable liquids	4	Danger	Combustible liquid
Acute oral toxicity	3	Danger	Toxic if swallowed
Acute dermal toxicity	3	Danger	Toxic in contact with skin
Acute Inhalation Toxicity - Vapors	3	Danger	Toxic if inhaled
Specific target organ toxicity - (repeated exposure)	2	Danger	May cause damage to organs through prolonged or repeated exposure

Source: Fisher Scientific SDS.[1]

Experimental Protocols

General Protocol for Reduction of a Carbonyl Compound (e.g., Ketone to Alcohol)

• Preparation : Under an inert atmosphere (e.g., nitrogen or argon), dissolve the ketone in a dry, aprotic solvent (e.g., THF, diethyl ether) in a flame-dried flask equipped with a magnetic stirrer.

• Addition of Reducing Agent : Slowly add a solution of Borane-N,N-diethylaniline complex (typically 1.1 to 1.5 equivalents) to the stirred solution of the ketone at 0 °C.

• Reaction : Allow the reaction to warm to room temperature and stir for the appropriate time (typically 1-4 hours, monitor by TLC or LC-MS).

• Quenching : Cool the reaction mixture back to 0 °C and slowly add methanol to quench the excess borane complex. Caution: Hydrogen gas evolution may occur.

• Work-up : Add dilute aqueous acid (e.g., 1 M HCl) to hydrolyze the borate esters. Extract the product with an organic solvent (e.g., ethyl acetate).

• Purification : Wash the combined organic layers with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure. The crude product can then be purified by column chromatography.

General Protocol for Hydroboration-Oxidation of an Alkene

• Hydroboration : To a solution of the alkene in dry THF under an inert atmosphere, add Borane-N,N-diethylaniline complex (approximately 1.1 equivalents of B-H per alkene) dropwise at 0 °C. Allow the mixture to stir at room temperature for 1-2 hours.

• Oxidation : Cool the reaction mixture to 0 °C. Slowly add a solution of sodium hydroxide (e.g., 3M aqueous solution) followed by the dropwise addition of hydrogen peroxide (e.g., 30% aqueous solution), maintaining the temperature below 40 °C.

• Stirring : Stir the mixture at room temperature for 1-3 hours.

• Work-up : Separate the organic layer. Extract the aqueous layer with an appropriate organic solvent (e.g., diethyl ether).

• Purification : Combine the organic layers, wash with brine, dry over a suitable drying agent, and concentrate in vacuo. The resulting alcohol can be purified by distillation or chromatography.

Troubleshooting Guides and FAQs

Q1: My reduction/hydroboration reaction is sluggish or incomplete. What are the possible causes and how can I resolve this?

Possible Causes & Solutions:

• Reagent Quality: The Borane-N,N-diethylaniline complex may have degraded due to improper storage (exposure to air or moisture). Use a fresh bottle of the reagent or one that has been properly stored under an inert atmosphere. The complex should be a colorless to light yellow liquid; a significant color change may indicate decomposition.[1]

• Solvent Purity: The solvent (e.g., THF) must be anhydrous. The presence of water will quench the borane reagent. Use freshly distilled or commercially available anhydrous solvents.

• Insufficient Reagent: For sterically hindered substrates or less reactive functional groups, a larger excess of the borane complex may be required. Increase the stoichiometry to 1.5-2.0 equivalents.

• Low Temperature: While many reactions proceed at room temperature, some substrates require gentle heating. Try warming the reaction to 40-50 °C and monitor the progress.

• Reaction Time: The reaction may simply require more time. Monitor the reaction for an extended period before concluding it is incomplete.

Q2: I am observing unexpected side products in my reaction. What are they and how can I minimize their formation?

Possible Side Products & Solutions:

• Over-reduction: In the case of reducing an ester or a carboxylic acid, over-reduction to the corresponding alkane can sometimes occur, though it is less common with this reagent compared to more powerful reducing agents. To minimize this, use a smaller excess of the borane complex and maintain a lower reaction temperature.

• Formation of Amine-Borane Adducts with the Product: If the product of your reaction is an amine, it can form a stable complex with borane, making work-up and isolation difficult. To break this complex, a more acidic work-up (e.g., using 2M HCl) or treatment with a different amine that has a higher affinity for borane can be employed during the work-up.

• Hydrolysis of the Reagent: If the reaction is not performed under strictly anhydrous conditions, the borane complex will hydrolyze, reducing the amount of active reagent and potentially leading to the formation of boric acid and N,N-diethylaniline.

Q3: How do I safely handle and store Borane-N,N-diethylaniline complex?

Handling and Storage Best Practices:

• Inert Atmosphere: Always handle the reagent under an inert atmosphere (nitrogen or argon) to prevent contact with air and moisture.[1] Use of a glovebox or Schlenk line techniques is highly recommended.

• Personal Protective Equipment (PPE): Wear appropriate PPE, including safety goggles, flame-retardant lab coat, and chemical-resistant gloves.[1]

• Storage: Store the reagent in a tightly sealed container in a cool, dry, and well-ventilated area, away from sources of ignition.[1] It is often recommended to store it in a refrigerator.

• Quenching Spills: Small spills can be quenched by slowly adding an alcohol (e.g., isopropanol) to deactivate the borane complex, followed by absorption with an inert material.

Q4: What is the best way to quench the reaction and work it up?

Quenching and Work-up Procedure:

• Quenching Excess Reagent: The most common method is the slow, dropwise addition of methanol or ethanol to the reaction mixture at 0 °C. This will react with the excess borane complex, producing hydrogen gas. Ensure proper ventilation.

• Hydrolysis of Borate Esters: After quenching the excess borane, an acidic work-up (e.g., 1M HCl) is typically required to hydrolyze the borate esters formed during the reaction, liberating the desired alcohol product.

• Extraction: The product can then be extracted into an organic solvent. Multiple extractions are recommended to ensure complete recovery of the product.

Visualizations

Caption: General experimental workflow for using Borane-N,N-diethylaniline complex.

References

• 1. benchchem.com [benchchem.com]

Technical Support Center: Borane-N,N-diethylaniline Reactions

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with Borane-N,N-diethylaniline (DEANB) reactions.

Frequently Asked Questions (FAQs)

Q1: What is Borane-N,N-diethylaniline (DEANB) and why is it used?

Borane-N,N-diethylaniline is a stable complex of borane (BH₃) and the Lewis base N,N-diethylaniline. This complexation makes the highly reactive and hazardous diborane gas easier and safer to handle in a laboratory setting. It is a versatile reducing agent used for the reduction of various functional groups, including aldehydes, ketones, carboxylic acids, esters, and amides.[1] It is also employed in hydroboration reactions.

Q2: What are the primary methods for quenching a reaction involving DEANB?

The most common methods for quenching reactions involving DEANB are hydrolysis and alcoholysis. This typically involves the careful, slow addition of water, methanol, or a mixture of an organic solvent and water.[2] An acidic workup, often with hydrochloric acid (HCl), is frequently employed after the initial quench to ensure complete decomposition of any remaining borane complexes and to facilitate the removal of the N,N-diethylaniline byproduct by converting it into its water-soluble salt.

Q3: What are the main safety concerns when quenching a DEANB reaction?

The primary safety concern is the evolution of flammable hydrogen gas, which occurs upon the reaction of the borane complex with protic solvents like water or methanol.[2] This process is also exothermic. Therefore, quenching should always be performed in a well-ventilated fume hood, with adequate cooling (e.g., an ice bath), and the quenching agent should be added slowly and in a controlled manner to manage the rate of gas evolution and heat generation.[3]

Q4: How can I remove the N,N-diethylaniline byproduct from my reaction mixture?

N,N-diethylaniline is a basic compound and can be removed from the organic phase by washing with an aqueous acidic solution, such as dilute hydrochloric acid. The acid protonates the aniline, forming a water-soluble ammonium salt that partitions into the aqueous layer.[4]

Q5: How are boron byproducts removed after quenching?

Boron-containing byproducts, such as boric acid, can often be removed by performing multiple extractions with water. For more stubborn boron residues, a common technique is to add methanol and concentrate the solution under reduced pressure. This process forms volatile trimethyl borate, which can be removed by evaporation.

Troubleshooting Guide

Issue	Possible Cause	Recommended Solution
Vigorous, uncontrolled gas evolution and exotherm during quench.	Quenching agent added too quickly. Insufficient cooling.	Add the quenching agent (e.g., methanol, water) slowly and dropwise, especially at the beginning. Ensure the reaction vessel is adequately cooled in an ice bath throughout the addition.
Product is contaminated with N,N-diethylaniline.	Incomplete removal during aqueous workup.	Perform additional washes of the organic layer with a dilute aqueous acid solution (e.g., 1 M HCl). Check the pH of the aqueous layer after washing to ensure it is acidic.
Product is contaminated with boron residues.	Incomplete hydrolysis or insufficient washing.	After the initial quench, stir the mixture for a period to ensure complete hydrolysis. If boron residues persist after aqueous washes, add methanol to the crude product and concentrate under reduced pressure. Repeat this process 2-3 times to form and evaporate volatile trimethyl borate.
Low yield of the desired product.	Incomplete reaction before quenching. Decomposition of the product during acidic workup.	Ensure the initial reaction has gone to completion by TLC or other appropriate analysis before initiating the quench. If the product is acid-sensitive, consider using a milder quenching procedure, such as quenching with methanol followed by careful neutralization and extraction, avoiding strongly acidic conditions.
Formation of a precipitate during quenching.	Formation of insoluble boron salts or precipitation of the product or byproduct salt.	If a solid precipitates, try adding more solvent to dissolve it. If the precipitate is suspected to be a boron salt, the addition of an acid might help to solubilize it. If the product has precipitated, it may need to be filtered and washed.

Experimental Protocols

Below are representative experimental protocols for quenching Borane-N,N-diethylaniline reactions. The specific quantities and conditions may need to be optimized for your particular reaction.

Protocol 1: General Quenching with Methanol and Acidic Workup

This is a general procedure suitable for quenching excess DEANB after the reduction of a functional group.

• Cool the reaction mixture: Once the reaction is complete, cool the reaction vessel to 0 °C using an ice/water bath.

• Slow addition of methanol: Slowly and carefully add methanol dropwise to the reaction mixture with vigorous stirring. Monitor for gas evolution and control the addition rate to keep it manageable.

• Stir at room temperature: After the initial gas evolution subsides, remove the ice bath and allow the mixture to stir at room temperature for 30-60 minutes to ensure complete destruction of the excess borane.

• Acidification: Cool the mixture again to 0 °C and slowly add 1 M aqueous HCl. This will protonate the N,N-diethylaniline.

• Extraction: Transfer the mixture to a separatory funnel. Extract the aqueous layer with an appropriate organic solvent (e.g., diethyl ether, ethyl acetate) multiple times.

• Washing: Combine the organic layers and wash sequentially with water and then with a saturated aqueous sodium chloride (brine) solution.

• Drying and concentration: Dry the organic layer over an anhydrous drying agent (e.g., sodium sulfate), filter, and concentrate under reduced pressure to obtain the crude product.

Data Presentation: Quenching Parameters from Literature Examples

The following table summarizes quenching conditions from various published procedures. Note that specific yields are dependent on the entire reaction sequence and not just the quenching step.

Reaction Type	Substrate	Quenching Agent(s)	Post-Quench Workup	Reference
Reduction of Carboxylic Acid	N-(tert-Butoxycarbonyl)glycine	1 M HCl	Basification with 1 M NaOH, extraction with diethyl ether	Organic Syntheses, 2022, 99, 19
Reductive Amination	Various aldehydes/ketones and amines	Methanol, Acetic Acid	Not specified	J. Org. Chem. Perkin Trans. 1, 2000, 145-146
Hydroboration-Oxidation	1-Decene	20% NaOH, 35% H₂O₂	Extraction with diethyl ether	Rasayan J. Chem., 2013, 6, 1

Visualizations

Experimental Workflow for Quenching DEANB Reactions

Caption: A generalized workflow for quenching Borane-N,N-diethylaniline reactions.

Troubleshooting Logic for Incomplete Quenching or Byproduct Removal

Caption: Decision tree for troubleshooting common workup issues.

References

• 1. Borane N,N-diethylaniline complex 13289-97-9 [sigmaaldrich.com]
• 2. researchgate.net [researchgate.net]
• 3. Organic Syntheses Procedure [orgsyn.org]
• 4. quora.com [quora.com]

Identifying and minimizing side reactions of Borane-N,N-diethylaniline

Welcome to the technical support center for Borane-N,N-diethylaniline (DEANB). This resource is designed for researchers, scientists, and drug development professionals to help identify and minimize side reactions, and to provide troubleshooting guidance for common issues encountered during experiments.

Frequently Asked Questions (FAQs)

Q1: What is Borane-N,N-diethylaniline (DEANB) and what are its primary applications?

A1: Borane-N,N-diethylaniline is a stable borane-amine complex. It serves as a safer and more user-friendly source of borane (BH₃) compared to gaseous diborane or borane-THF solutions.[1] Its primary applications in organic synthesis include the selective reduction of various functional groups and the hydroboration of alkenes and alkynes. It is particularly useful for the reduction of carboxylic acids, aldehydes, ketones, esters, amides, and nitriles to their corresponding alcohols or amines.[2]

Q2: How should I handle and store DEANB to prevent decomposition?

A2: DEANB is sensitive to air and moisture and can decompose upon exposure. It should always be handled under an inert atmosphere, such as nitrogen or argon. It is also flammable and can react with water to release hydrogen gas. Store the reagent in a tightly sealed container in a refrigerator and away from sources of ignition.[3]

Q3: My reduction reaction is incomplete. What are the common causes?

A3: Incomplete reduction is a frequent issue and can stem from several factors:

• Insufficient Reagent: A 1:1 molar ratio of hydride to the substrate is theoretically required, but an excess of DEANB (typically 1.5 to 2.0 equivalents) is often necessary to drive the reaction to completion.[4]

• Low Reaction Temperature: While many reductions proceed at room temperature, less reactive or sterically hindered substrates may require gentle heating (e.g., 40-50 °C) to increase the reaction rate.[4]

• Reaction Time: The reaction may simply need more time. It is advisable to monitor the reaction's progress over an extended period (e.g., 24 hours).[4]

• Reagent Quality: Ensure the DEANB is of high purity (≥97%) and has been stored correctly to prevent degradation.[3][4]

Q4: I am observing unexpected byproducts in my reaction. What are the likely side reactions?

A4: Side reactions can arise from several sources:

• Hydrolysis: Reaction with trace amounts of water will hydrolyze the borane complex, reducing its efficacy and generating boric acid and hydrogen gas.[5]

• Competitive Reduction: In molecules with multiple functional groups, DEANB might reduce a less reactive group if the reaction conditions are too harsh (e.g., prolonged reaction time or high temperature). However, DEANB is known for its good chemoselectivity.

• Formation of Borate Esters: The initial product of a carbonyl reduction is a borate ester, which needs to be hydrolyzed during the workup to yield the final alcohol product.[4][5] If the workup is incomplete, you may isolate the borate ester.

• In hydroboration reactions, the formation of regioisomers can be a significant side reaction. The use of sterically bulkier borane reagents can often improve regioselectivity.[6]

Q5: How do I properly quench the reaction and remove boron-containing byproducts?

A5: Proper quenching is crucial to stop the reaction and remove byproducts. A common procedure involves cooling the reaction mixture to 0 °C and slowly adding a protic solvent like methanol to quench any excess DEANB.[4] This should be done with caution as hydrogen gas will evolve.[4] To remove boron byproducts, an acidic workup (e.g., with 1 M HCl) is typically employed to hydrolyze borate esters.[4] Subsequent extraction and washing with brine can further purify the product.[4] For stubborn boron impurities, treatment with an aqueous NaOH solution followed by extraction and then acidification of the aqueous layer can be effective.[7]

Troubleshooting Guides

Guide 1: Incomplete Reduction of a Ketone

Symptom	Possible Cause	Troubleshooting Step
Significant starting material remains after 4 hours at room temperature.	Insufficient reagent or low reactivity.	1. Increase the equivalents of DEANB to 2.0. 2. Gently heat the reaction to 40-50 °C and monitor by TLC.
Reaction stalls at ~50% conversion.	Decomposed reagent.	1. Use a fresh bottle of DEANB. 2. Ensure all glassware is oven-dried and the reaction is run under a strict inert atmosphere.
Product is a complex mixture.	Substrate impurities.	Purify the starting ketone by column chromatography or recrystallization before the reduction.

Guide 2: Poor Regioselectivity in Hydroboration of an Alkene

Symptom	Possible Cause	Troubleshooting Step
A mixture of regioisomeric alcohols is obtained after oxidation.	Insufficient steric hindrance of the borane reagent.	While DEANB offers some selectivity, for challenging substrates, consider using a bulkier borane source like 9-BBN (9-Borabicyclo[3.3.1]nonane) to enhance the formation of the anti-Markovnikov product.[6]
Low overall yield of alcohol.	Incomplete oxidation of the organoborane intermediate.	1. Ensure sufficient oxidant (H₂O₂/NaOH) is used. 2. Increase the oxidation reaction time or gently warm the mixture.[8]

Quantitative Data Summary

While specific quantitative data for side product formation with DEANB under varying conditions is not extensively published in a comparative format, the following table summarizes the known effects of different parameters on the reaction outcome.

Parameter	Effect on Desired Reaction	Effect on Side Reactions	Recommendation
Stoichiometry of DEANB	Increasing equivalents generally increases conversion.	Using a large excess may lead to more byproducts from the reagent itself and complicates purification.	Start with 1.5-2.0 equivalents and optimize based on substrate reactivity.[4]
Temperature	Higher temperatures increase the reaction rate.	May decrease chemoselectivity, leading to the reduction of other functional groups.[9] Can also promote reagent decomposition.	Start at room temperature and gently heat only if necessary, monitoring for side product formation.[4]
Solvent	Aprotic solvents like THF are standard.	Protic solvents (water, alcohols) will decompose the reagent. Some aprotic solvents like acetone can be reduced by borane.[10]	Use dry, aprotic solvents such as THF under an inert atmosphere.
Reaction Time	Longer times can lead to higher conversion.	May result in over-reduction or formation of other byproducts if competing reaction pathways exist.	Monitor the reaction by TLC or GC/LC-MS to determine the optimal time and avoid prolonged reaction times after completion.[4]

Key Experimental Protocols

Protocol 1: General Procedure for the Reduction of a Ketone

• Setup: Under an inert atmosphere (N₂ or Ar), add a solution of the ketone (1.0 eq.) in dry THF to a flame-dried flask equipped with a magnetic stirrer.

• Addition of DEANB: Cool the solution to 0 °C. Slowly add a solution of Borane-N,N-diethylaniline (1.5-2.0 eq.) in dry THF dropwise.

• Reaction: Allow the reaction to warm to room temperature and stir for 2-8 hours. Monitor the progress by TLC. If the reaction is sluggish, it can be gently heated to 40-50 °C.[10]

• Quenching: Once the reaction is complete, cool the mixture back to 0 °C. Slowly add methanol dropwise until gas evolution ceases to quench the excess borane.[4]

• Work-up: Add 1 M HCl and stir for 30 minutes to hydrolyze the borate esters. Extract the product with an organic solvent (e.g., ethyl acetate). Wash the combined organic layers with saturated aqueous NaHCO₃ and brine.

• Purification: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure. Purify the crude product by column chromatography if necessary.[4]

Protocol 2: General Procedure for the Hydroboration-Oxidation of an Alkene

• Hydroboration: Under an inert atmosphere, dissolve the alkene (1.0 eq.) in dry THF in a flame-dried flask. At 0 °C, add Borane-N,N-diethylaniline (0.33-0.5 eq., depending on the desired stoichiometry of borane to alkene) dropwise. Allow the mixture to stir at room temperature for 2-4 hours.

• Oxidation: Cool the reaction mixture to 0 °C. Slowly and carefully add a 3 M aqueous solution of NaOH, followed by the dropwise addition of 30% H₂O₂. Caution: This oxidation is exothermic. [11]

• Reaction: Stir the mixture at room temperature for 1-3 hours, or until the organoborane intermediate is fully consumed (monitor by TLC or GC).

• Work-up: Separate the aqueous and organic layers. Extract the aqueous layer with an organic solvent (e.g., diethyl ether or ethyl acetate). Combine the organic layers and wash with brine.

• Purification: Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure. Purify the resulting alcohol by column chromatography or distillation.

Visualizations

Workflow for Minimizing Side Reactions with DEANB

Caption: General workflow for experiments using Borane-N,N-diethylaniline.

Troubleshooting Logic for Incomplete Reactions

Caption: Decision tree for troubleshooting incomplete reactions.

Competing Reaction Pathways: Reduction vs. Hydroboration

Caption: Competing pathways for a substrate with multiple functional groups.

References

• 1. Borane-Catalysed Hydroboration of Alkynes and Alkenes [organic-chemistry.org]
• 2. scientificlabs.co.uk [scientificlabs.co.uk]
• 3. strem.com [strem.com]
• 4. benchchem.com [benchchem.com]
• 5. Borane & Borane Complexes - Wordpress [reagents.acsgcipr.org]
• 6. periodicchemistry.com [periodicchemistry.com]
• 7. researchgate.net [researchgate.net]
• 8. reddit.com [reddit.com]
• 9. Recent developments in the synthesis and synthetic applications of borane–amines - Chemical Communications (RSC Publishing) DOI:10.1039/D5CC06194F [pubs.rsc.org]
• 10. researchgate.net [researchgate.net]
• 11. Hydroboration Oxidation of Alkenes - Chemistry Steps [chemistrysteps.com]

Technical Support Center: Optimizing Reductions with Borane-N,N-diethylaniline

Troubleshooting Guide

This guide addresses common issues encountered during reductions using Borane-N,N-diethylaniline, providing systematic solutions to enhance reaction outcomes.

Issue	Possible Cause	Recommended Solution
Low or No Conversion of Starting Material	1. Reagent Inactivity: The Borane-N,N-diethylaniline complex may have degraded due to improper handling or storage, leading to a loss of reducing power.	- Verify Reagent Quality: Use a fresh bottle of the reagent or one that has been stored under an inert atmosphere (e.g., nitrogen or argon) and refrigerated. - Check for Decomposition: Visually inspect the reagent; it should be a clear, colorless to light yellow liquid. Significant discoloration may indicate decomposition.
2. Presence of Moisture: Borane complexes react with water, which quenches the reagent and reduces its effectiveness.	- Use Anhydrous Conditions: Ensure all glassware is oven-dried or flame-dried before use. Use anhydrous solvents and perform the reaction under an inert atmosphere.
3. Incompatible Solvent: Certain solvents can react with the borane complex.	- Solvent Selection: Use compatible aprotic solvents such as tetrahydrofuran (THF), diethyl ether, or dichloromethane. Avoid acetone, N,N-dimethylacetamide, and acetonitrile which can be reduced by borane.
Incomplete Reaction	1. Insufficient Reagent: The stoichiometry of the borane complex to the substrate may be inadequate for complete reduction.	- Increase Reagent Equivalents: Incrementally increase the equivalents of Borane-N,N-diethylaniline. For example, if 1.1 equivalents were used, try 1.5 or 2.0 equivalents.
2. Low Reaction Temperature: The activation energy for the reduction of certain functional groups may not be met at lower temperatures.	- Optimize Temperature: While many reductions proceed at room temperature, some substrates, particularly less reactive ones like esters, may require elevated temperatures. Monitor the reaction by TLC or GC-MS while gradually increasing the temperature.
3. Short Reaction Time: The reaction may not have been allowed to proceed for a sufficient duration.	- Extend Reaction Time: Monitor the reaction progress over a longer period. Some reductions may require several hours to reach completion.
Formation of Side Products	1. Over-reduction: A highly reactive substrate or harsh reaction conditions can lead to the reduction of other functional groups.	- Control Stoichiometry and Temperature: Use the minimum effective amount of the reducing agent and maintain a lower reaction temperature to improve selectivity.
2. Hydroboration of Alkenes/Alkynes: If the substrate contains double or triple bonds, hydroboration can occur as a side reaction.	- Chemoselectivity: Borane-N,N-diethylaniline is known for its chemoselectivity. However, to minimize hydroboration, maintain a low reaction temperature and consider using a more selective borane reagent if this side reaction is significant.
Difficult Product Isolation/Work-up	1. Stable Amine-Borane Complex with Product: If the product is an amine, it can form a stable complex with borane, making isolation challenging.	- Acidic Work-up: Quench the reaction with a methanolic HCl solution and stir to break the amine-borane complex. Subsequent basification will yield the free amine.
2. Emulsion during Extraction: The presence of N,N-diethylaniline and its salts can lead to emulsion formation during aqueous work-up.	- Brine Wash: Wash the organic layer with a saturated sodium chloride (brine) solution to break emulsions. - Filtration: Filtering the biphasic mixture through a pad of celite can also help to break up emulsions.

Frequently Asked Questions (FAQs)

Q1: What is the primary advantage of using Borane-N,N-diethylaniline over other borane sources like Borane-THF or Borane-DMS?

A1: Borane-N,N-diethylaniline is a stable, liquid borane complex that is easier and safer to handle compared to Borane-THF, which can have limited stability, and Borane-DMS, which has a noxious odor.[1] Its stability allows for storage at ambient temperatures under an inert atmosphere.[2]

Q2: How can I selectively reduce a carboxylic acid in the presence of a ketone using Borane-N,N-diethylaniline?

A2: Borane-N,N-diethylaniline can exhibit high chemoselectivity, often reducing carboxylic acids in the presence of ketones or esters. To achieve this, it is crucial to control the reaction conditions. Typically, using a stoichiometric amount of the reagent at room temperature or slightly elevated temperatures will favor the reduction of the carboxylic acid.

Q3: What is the proper procedure for quenching a reaction involving Borane-N,N-diethylaniline?

A3: Reactions with Borane-N,N-diethylaniline should be quenched cautiously. A common and safe method is the slow, dropwise addition of methanol to the cooled reaction mixture (in an ice bath). This will react with any excess borane complex. Subsequently, an acidic work-up (e.g., with 1M HCl) can be performed to hydrolyze borate esters and protonate any amine products.

Q4: Can Borane-N,N-diethylaniline be used for asymmetric reductions?

A4: Yes, Borane-N,N-diethylaniline is a common borane source for enantioselective reductions of prochiral ketones when used in conjunction with a chiral oxazaborolidine catalyst (e.g., Corey-Bakshi-Shibata catalyst).[3][4]

Q5: What are the key safety precautions when working with Borane-N,N-diethylaniline?

A5: Borane-N,N-diethylaniline is flammable and reacts with water and moisture to produce flammable hydrogen gas. It should always be handled in a well-ventilated fume hood under an inert atmosphere (nitrogen or argon). Personal protective equipment, including safety glasses, flame-retardant lab coat, and gloves, is mandatory.

Data Presentation

The following tables summarize typical reaction conditions and yields for the reduction of representative functional groups with borane-amine complexes. Note that yields are highly substrate-dependent and optimization may be required.

Table 1: Reduction of Aldehydes and Ketones with N,N-Dimethylaniline Borane (DMANB) under Microwave Irradiation

Substrate	Product	Time (min)	Yield (%)
Benzaldehyde	Benzyl alcohol	4	98
4-Chlorobenzaldehyde	(4-Chlorophenyl)methanol	4	97
Cyclohexanone	Cyclohexanol	5	96
Acetophenone	1-Phenylethanol	4	98

Data adapted from a study on N,N-Dimethylaniline borane, a closely related reagent, under microwave conditions. Similar reactivity can be expected for Borane-N,N-diethylaniline, though reaction times may be longer under conventional heating.

Table 2: Reduction of Carboxylic Acids and Amides with N,N-Dimethylaniline Borane (DMANB) under Microwave Irradiation

Substrate	Product	Time (min)	Yield (%)
Benzoic acid	Benzyl alcohol	5	95
Acetic acid	Ethanol	5	90
Benzamide	Benzylamine	6	92
Acetanilide	N-Ethylaniline	6	90

Data adapted from a study on N,N-Dimethylaniline borane. Reductions with Borane-N,N-diethylaniline under conventional heating may require longer reaction times and/or higher temperatures.

Experimental Protocols

Detailed Methodology for the Reduction of a Ketone (Acetophenone) to an Alcohol (1-Phenylethanol)

This protocol provides a general procedure that can be adapted for other ketones.

Materials:

• Acetophenone

• Borane-N,N-diethylaniline complex

• Anhydrous Tetrahydrofuran (THF)

• Methanol

• 1M Hydrochloric acid (HCl)

• Saturated sodium bicarbonate solution

• Saturated sodium chloride (brine) solution

• Anhydrous magnesium sulfate

• Dichloromethane (DCM) or Diethyl ether

Procedure:

• Reaction Setup: Under an inert atmosphere of nitrogen or argon, add acetophenone (1.0 eq) to a flame-dried, two-neck round-bottom flask equipped with a magnetic stir bar and a reflux condenser. Dissolve the ketone in anhydrous THF (concentration typically 0.5-1.0 M).

• Addition of Reducing Agent: Slowly add Borane-N,N-diethylaniline (1.1-1.5 eq) to the stirred solution at room temperature via syringe. A slight exotherm may be observed.

• Reaction Monitoring: Monitor the progress of the reaction by Thin Layer Chromatography (TLC) or Gas Chromatography-Mass Spectrometry (GC-MS). The reaction is typically complete within 2-6 hours at room temperature. If the reaction is sluggish, it can be gently heated to reflux.

• Quenching: Once the reaction is complete, cool the flask in an ice bath. Cautiously and slowly add methanol dropwise to quench any excess borane complex. Vigorous hydrogen evolution will be observed.

• Work-up:

  • Add 1M HCl to the mixture and stir for 30 minutes to hydrolyze the borate esters.

  • Transfer the mixture to a separatory funnel and extract the product with dichloromethane or diethyl ether (3 x 50 mL).

  • Wash the combined organic layers sequentially with saturated sodium bicarbonate solution, water, and brine.

  • Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to obtain the crude product.

• Purification: Purify the crude product by flash column chromatography on silica gel using an appropriate eluent system (e.g., a gradient of ethyl acetate in hexanes) to afford the pure 1-phenylethanol.

Visualizations

Caption: General workflow for the reduction of a carbonyl compound using Borane-N,N-diethylaniline.

Caption: A troubleshooting decision tree for improving yields in Borane-N,N-diethylaniline reductions.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. researchgate.net [researchgate.net]
• 3. Borane-N,N-diethylaniline | JSC Aviabor [jsc-aviabor.com]
• 4. Highly enantioselective reduction of prochiral ketones with N,N-diethylaniline·borane (DEANB) in oxazaborolidine-catalyzed reductions | Scilit [scilit.com]

Understanding the decomposition of Borane-N,N-diethylaniline complex

This technical support center is designed for researchers, scientists, and drug development professionals to provide guidance on the decomposition of the Borane-N,N-diethylaniline complex. Below you will find troubleshooting guides and frequently asked questions to address specific issues that may be encountered during experiments.

Troubleshooting Guides

This section is designed to help you quickly identify and resolve common problems that may arise when working with Borane-N,N-diethylaniline complex.

Problem	Potential Cause(s)	Recommended Solution(s)
Reduced or No Reactivity in a Reaction	Degraded Reagent: The complex is sensitive to air and moisture, leading to decomposition over time. Improper storage can accelerate this process.[1]	- Use a fresh bottle of the complex.- Titer the reagent to determine the active concentration before use.- Ensure storage is under an inert atmosphere (nitrogen or argon) and at the recommended refrigerated temperature.[1]
Incomplete Reaction	Insufficient Reagent: The stoichiometric amount may be underestimated due to partial degradation of the complex.[1]	- Monitor the reaction progress using an appropriate technique (e.g., TLC, NMR).- If the reaction stalls, add additional equivalents of the Borane-N,N-diethylaniline complex.[1]
Formation of a White Precipitate During Aqueous Workup	Formation of Boric Acid: Hydrolysis of the borane complex produces boric acid, which has low solubility in some organic solvents.[1]	- For larger-scale reactions, consider a methanol scrubbing system to convert any evolved diborane into the more soluble methyl borate.[1]- During the quench, a mixture of THF and water followed by the addition of aqueous NaOH can help to keep boron byproducts in solution.[1]
Unexpected Side Products	Reaction with Solvent: Some aprotic solvents, such as acetone, N,N-dimethylacetamide, and acetonitrile, can be reduced by borane complexes.[1]	- Choose an inert solvent for your reaction, such as tetrahydrofuran (THF) or diethyl ether.[1]
Discoloration of the Complex (Yellowing)	Minor Decomposition: Trace impurities or slight exposure to air can lead to the formation of colored byproducts.	- If the discoloration is minor, the reagent may still be usable, but it is advisable to check its activity on a small scale first.- For sensitive reactions, use a freshly opened or purified batch of the complex.
Gas Evolution Upon Storage	Slow Decomposition: Over time, especially if not stored properly, the complex can slowly decompose, releasing hydrogen gas.	- Store in a well-ventilated area, preferably in a refrigerator designated for chemicals.[2]- Do not seal containers tightly to avoid pressure buildup.[1]

Frequently Asked Questions (FAQs)

1. What are the primary decomposition pathways for the Borane-N,N-diethylaniline complex?

The Borane-N,N-diethylaniline complex can decompose via two main pathways:

• Hydrolysis: The complex reacts violently with water.[2] The lone pair of electrons on the oxygen atom in water attacks the electron-deficient boron atom. This is followed by the elimination of hydrogen gas and the formation of N,N-diethylaniline and boric acid. This reaction is typically rapid and exothermic.

2. What are the hazardous decomposition products of the Borane-N,N-diethylaniline complex?

Upon complete decomposition, especially during combustion, the complex can produce carbon monoxide (CO), carbon dioxide (CO2), nitrogen oxides (NOx), and oxides of boron.[2]

3. How can I safely handle and store the Borane-N,N-diethylaniline complex to minimize decomposition?

To ensure the stability of the complex, it is crucial to:

• Handle the complex under an inert atmosphere (e.g., nitrogen or argon) to prevent exposure to air and moisture.

• Store the complex in a tightly sealed container in a cool, dry, and well-ventilated place, away from heat, sparks, and open flames.[2] Refrigeration is recommended for long-term storage.[3]

• Keep the complex away from incompatible materials such as strong oxidizing agents, water, acids, alcohols, and bases.[2]

4. My reaction with Borane-N,N-diethylaniline is sluggish. What could be the issue?

A sluggish reaction is often indicative of a degraded reagent. The complex's hydride content may have diminished due to exposure to air or moisture. It is recommended to use a fresh batch of the reagent or to determine the active hydride content of the current batch through titration.

5. I observe an insoluble white solid after quenching my reaction with water. What is it and how can I deal with it?

The white solid is likely boric acid, a byproduct of the hydrolysis of the borane complex.[1] To manage this, you can perform the quench at a low temperature (0°C) and add a co-solvent like THF before the water to improve solubility. Alternatively, adding a base like NaOH after the initial quench can form a more soluble borate salt.

Experimental Protocols

Protocol for Monitoring Thermal Decomposition using ¹¹B NMR Spectroscopy

This protocol outlines a general procedure for studying the thermal decomposition of the Borane-N,N-diethylaniline complex.

Materials:

• Borane-N,N-diethylaniline complex

• Anhydrous, deuterated solvent (e.g., toluene-d₈)

• NMR tubes with sealable caps

• Heating block or oil bath with a temperature controller

• NMR spectrometer

Procedure:

• In a glovebox or under an inert atmosphere, prepare a solution of the Borane-N,N-diethylaniline complex in the anhydrous, deuterated solvent (e.g., 5-10 mg in 0.6 mL).

• Transfer the solution to an NMR tube and securely seal the cap.

• Acquire an initial ¹¹B NMR spectrum at room temperature. The signal for the borane complex should be a quartet.[4]

• Heat the NMR tube to the desired temperature using the heating block or oil bath.

• Periodically acquire ¹¹B NMR spectra at the elevated temperature to monitor the disappearance of the starting material's signal and the appearance of new signals corresponding to decomposition products.

• Integrate the signals to quantify the extent of decomposition over time.

Protocol for Safe Quenching of Reactions Containing Borane-N,N-diethylaniline Complex

This protocol provides a general procedure for safely neutralizing excess Borane-N,N-diethylaniline complex after a reaction.[1]

Materials:

• Reaction mixture containing the borane complex

• Methanol

• Ice bath

• Stir plate and stir bar

Procedure:

• Cool the reaction flask to 0°C using an ice bath.

• While stirring, slowly add methanol dropwise to the reaction mixture.

• Observe for gas evolution (hydrogen). Control the rate of addition to keep the effervescence manageable.

• Continue stirring for 15-30 minutes after the gas evolution has ceased to ensure all the excess borane complex is quenched.

• Slowly add water to hydrolyze any remaining boron intermediates.

• Proceed with the standard aqueous workup as required for your specific reaction.

Visualizations

Decomposition Pathways

Caption: Decomposition pathways of Borane-N,N-diethylaniline complex.

Experimental Workflow for Decomposition Study

Caption: Experimental workflow for studying the decomposition of the complex.

Troubleshooting Logic

Caption: A decision tree for troubleshooting common experimental issues.

References

• 1. benchchem.com [benchchem.com]
• 2. fishersci.com [fishersci.com]
• 3. Borane-N,N-diethylaniline complex [sftchemical.com]
• 4. Synthesis and Comparison of Reactivity of Amine-Borane Complexes – Oriental Journal of Chemistry [orientjchem.org]

Managing the moisture sensitivity of Borane-N,N-diethylaniline

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on managing the moisture sensitivity and handling of Borane-N,N-diethylaniline (DEANB).

Frequently Asked Questions (FAQs)

Q1: What is Borane-N,N-diethylaniline (DEANB) and why is it used?

A1: Borane-N,N-diethylaniline is a chemical complex formed between borane (BH₃) and N,N-diethylaniline. This complex serves as a stable and manageable source of borane, which is a highly reactive and flammable gas in its free state.[1] DEANB is favored in organic synthesis for its role as a selective reducing agent and in hydroboration reactions.[2] Its stability makes it a safer and more convenient alternative to gaseous borane or other borane complexes like borane-THF.[3][4]

Q2: How sensitive is DEANB to moisture and air?

A2: DEANB is highly sensitive to moisture and air.[5] It reacts violently with water, leading to decomposition and the release of flammable hydrogen gas.[6] Exposure to air can also lead to oxidation and degradation of the reagent. Therefore, it is crucial to handle DEANB under an inert atmosphere, such as nitrogen or argon, at all times.[5]

Q3: How should I properly store Borane-N,N-diethylaniline?

A3: Proper storage is critical to maintain the quality and safety of DEANB. It should be stored in a tightly sealed container in a dry, cool, and well-ventilated area, away from sources of ignition, heat, and direct sunlight.[6][7] The container should be kept under an inert atmosphere (nitrogen or argon).[5] While some sources suggest refrigeration (2-8 °C) for long-term storage[5][8], DEANB has demonstrated excellent long-term stability at ambient temperatures when stored correctly.[5] A 3-year stability study showed no detectable change in concentration or impurities when stored under a nitrogen atmosphere.[5]

Q4: What are the visible signs of DEANB decomposition?

A4: The appearance of DEANB is typically a clear, colorless to light yellow liquid. While subtle decomposition may not have obvious visual cues, significant degradation due to moisture or air exposure could potentially lead to a change in color, the formation of precipitates (boric acid or other byproducts), or a noticeable decrease in reactivity in your experiments. If you suspect decomposition, it is recommended to verify the reagent's activity with a small-scale test reaction.

Q5: Can I still use DEANB that has been briefly exposed to air?

A5: Brief, accidental exposure to air may not render the entire batch of DEANB unusable, but it will compromise its quality. The extent of decomposition will depend on the duration of exposure and the humidity of the air. It is highly recommended to handle the reagent under strictly anhydrous and inert conditions. If a brief exposure has occurred, it is best to test the reagent's efficacy on a small, non-critical reaction before proceeding with large-scale synthesis.

Troubleshooting Guide

Problem	Possible Cause	Recommended Solution
Reduced or no reactivity in a reaction	1. Reagent Decomposition: The DEANB may have been compromised by exposure to moisture or air. 2. Solvent Purity: The solvent used may not be sufficiently anhydrous. 3. Incorrect Stoichiometry: The amount of DEANB used may be insufficient for the reaction.	1. Verify Reagent Activity: Perform a small-scale control reaction with a known substrate to check the activity of the DEANB. If it has degraded, use a fresh, unopened bottle. 2. Use Anhydrous Solvents: Ensure that all solvents are freshly dried and deoxygenated before use. 3. Review Protocol: Double-check the reaction stoichiometry and ensure the correct molar equivalents of DEANB are being used.
Vigorous gas evolution upon addition of DEANB to the reaction mixture	1. Presence of Water: The reaction solvent or glassware contains residual moisture. 2. Protic Functional Groups: The substrate or other reagents contain protic functional groups (e.g., alcohols, acids) that are reacting with the borane.	1. Ensure Anhydrous Conditions: Thoroughly dry all glassware in an oven and cool under an inert atmosphere. Use anhydrous solvents. 2. Protect Protic Groups: If the substrate contains reactive protic groups that are not the target of the reduction, they should be protected prior to the addition of DEANB.
Difficulty in removing the N,N-diethylaniline byproduct during workup	1. Inefficient Extraction: The workup procedure is not effectively removing the amine byproduct.	1. Acidic Wash: Perform an aqueous workup with a dilute acid solution (e.g., 1 M HCl or 1 M H₂SO₄) to protonate the N,N-diethylaniline, making it water-soluble and easily separable from the organic layer.[3]
Formation of a white precipitate during the reaction or workup	1. Hydrolysis: The precipitate is likely boric acid (H₃BO₃), formed from the reaction of borane with water.	1. Review Anhydrous Technique: Re-evaluate your experimental setup and procedures to identify and eliminate any potential sources of moisture. 2. Filtration: The boric acid can typically be removed by filtration.

Experimental Protocols

General Handling Procedure for Borane-N,N-diethylaniline

This protocol outlines the essential steps for safely handling DEANB in a laboratory setting.

Reaction Quenching and Workup Protocol to Remove N,N-diethylaniline

This protocol describes a standard procedure for quenching a reaction involving DEANB and subsequently removing the N,N-diethylaniline byproduct.

Quantitative Data Summary

Property	Value	Reference
Molecular Formula	C₁₀H₁₈BN	[2]
Molecular Weight	163.07 g/mol	[2]
Appearance	Clear colorless to yellow liquid
Melting Point	-30 to -27 °C	[2]
Density	0.917 g/mL at 25 °C	[2]
Flash Point	70 °F (21.1 °C)	[2]
Water Solubility	May decompose	[9]
Storage Temperature	Refrigerator (2-8 °C) or ambient temperature under inert gas	[5]

Signaling Pathways and Logical Relationships

Troubleshooting Logic for Failed Reactions

This decision tree illustrates a logical approach to troubleshooting reactions where DEANB is used and the expected outcome is not achieved.

References

• 1. Synthesis and Comparison of Reactivity of Amine-Borane Complexes – Oriental Journal of Chemistry [orientjchem.org]
• 2. BORANE-N,N-DIETHYLANILINE COMPLEX | 13289-97-9 [chemicalbook.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. pubs.acs.org [pubs.acs.org]
• 5. researchgate.net [researchgate.net]
• 6. fishersci.com [fishersci.com]
• 7. N,N-Diethylaniline | 91-66-7 [chemicalbook.com]
• 8. orgsyn.org [orgsyn.org]
• 9. Borane-N,N-diethylaniline complex, 97% | Fisher Scientific [fishersci.ca]

Technical Support Center: Optimizing Hydroboration with Borane-N,N-diethylaniline

Welcome to the technical support center for optimizing reaction conditions for hydroboration with Borane-N,N-diethylaniline. This guide is designed for researchers, scientists, and drug development professionals to provide troubleshooting assistance and frequently asked questions (FAQs) to ensure successful and efficient hydroboration reactions.

Frequently Asked Questions (FAQs)

Q1: What is Borane-N,N-diethylaniline and why is it used for hydroboration?

A1: Borane-N,N-diethylaniline is a stable complex formed between borane (BH₃) and the tertiary amine N,N-diethylaniline. This complex serves as a convenient and safer alternative to gaseous diborane (B₂H₆) or other borane sources like Borane-THF. The amine stabilizes the highly reactive borane, making the reagent easier to handle, store, and measure, while still retaining the necessary reactivity for hydroboration reactions.

Q2: What is the general mechanism of hydroboration-oxidation using Borane-N,N-diethylaniline?

A2: The hydroboration-oxidation reaction is a two-step process that converts an alkene to an alcohol.

• Hydroboration: The Borane-N,N-diethylaniline complex serves as a source of borane (BH₃). The B-H bond adds across the alkene's double bond in a concerted, syn-addition. This means the boron and hydrogen atoms add to the same face of the double bond. The addition is regioselective, with the boron atom typically adding to the less sterically hindered carbon atom of the double bond (anti-Markovnikov addition).[1][2][3]

• Oxidation: The resulting organoborane intermediate is then oxidized, typically using a mixture of sodium hydroxide (NaOH) and hydrogen peroxide (H₂O₂). This step replaces the carbon-boron bond with a carbon-hydroxyl (C-OH) bond, yielding the alcohol product with retention of stereochemistry.[1][2][3]

Q3: What are the typical solvents and reaction conditions for hydroboration with Borane-N,N-diethylaniline?

A3: Anhydrous tetrahydrofuran (THF) is the most commonly used solvent for hydroboration reactions with amine-borane complexes.[4] It is crucial to use a dry solvent as borane reacts with water. The reaction is typically carried out under an inert atmosphere (e.g., nitrogen or argon) to prevent the decomposition of the borane reagent by atmospheric moisture.[4] Reaction times can vary depending on the substrate and temperature, but progress can be monitored by techniques like TLC or GC. While many hydroborations proceed at room temperature, gentle heating can sometimes be employed to drive the reaction to completion, especially with less reactive alkenes.

Q4: How does the stoichiometry of the reactants affect the outcome of the reaction?

A4: The stoichiometry is critical for a successful hydroboration. One equivalent of borane (BH₃) has three B-H bonds and can therefore react with three equivalents of a simple alkene to form a trialkylborane. For many applications, a slight excess of the borane reagent is used to ensure complete consumption of the alkene. However, the stoichiometry can also be manipulated to control selectivity. For example, in the hydroboration of dienes, using a limited amount of the borane reagent can favor the hydroboration of the more reactive (less sterically hindered) double bond.[4]

Troubleshooting Guide

Problem 1: Low or No Product Yield

Possible Cause	Troubleshooting Suggestion
Degraded Borane Reagent	Borane-N,N-diethylaniline can be sensitive to air and moisture. Ensure the reagent has been stored properly under an inert atmosphere and in a refrigerator. If degradation is suspected, use a fresh batch of the reagent. The concentration of active borane in a solution can be determined by hydrolyzing an aliquot with acid and measuring the volume of hydrogen gas evolved.[4]
Presence of Water in the Reaction	Moisture will quench the borane reagent. Ensure all glassware is oven-dried or flame-dried before use. Use anhydrous solvents and perform the reaction under a dry, inert atmosphere (nitrogen or argon).
Incomplete Reaction	Sterically hindered alkenes may react slowly. Monitor the reaction by TLC or GC to confirm the consumption of the starting material. If the reaction is sluggish, consider increasing the reaction time or temperature. Forcing conditions, such as using microwave irradiation, has been shown to accelerate hydroboration with similar amine-borane complexes.[4]
Issues with the Oxidation Step	Ensure that the sodium hydroxide and hydrogen peroxide solutions are fresh and of the correct concentration. The oxidation step is exothermic; add the hydrogen peroxide slowly and with cooling to maintain control of the reaction temperature.

Problem 2: Poor Regioselectivity (Formation of undesired alcohol isomer)

Possible Cause	Troubleshooting Suggestion
Substrate Structure	For internal or sterically less differentiated alkenes, achieving high regioselectivity can be challenging.
Reagent Choice	While Borane-N,N-diethylaniline offers good selectivity for many substrates, highly regioselective hydroborating agents like 9-borabicyclo[3.3.1]nonane (9-BBN) or disiamylborane can be used to significantly enhance the formation of the anti-Markovnikov product, especially with challenging substrates.[5][6]

Problem 3: Formation of Side Products

Possible Cause	Troubleshooting Suggestion
Over-oxidation or Side Reactions of Functional Groups	If the substrate contains other reducible functional groups, they may react with the borane. While Borane-N,N-diethylaniline is generally chemoselective, sensitive functional groups may require protection.
Formation of Amine-Borane Complexes with Product	If the product of the reaction is an amine, it can form a stable complex with borane, making isolation difficult.[7] Acidic workup or treatment with a Lewis base that strongly binds to borane can help to break up these complexes.[7]

Quantitative Data

The following table summarizes the yields for the hydroboration-oxidation of various alkenes using the closely related N,N-dimethylaniline-borane complex under microwave irradiation. This data can serve as a useful reference for expected outcomes with Borane-N,N-diethylaniline.

Alkene	Product	Yield (%)
1-Octene	1-Octanol	95
1-Decene	1-Decanol	95
Cyclohexene	Cyclohexanol	92
α-Pinene	cis-Myrtanol	90
Styrene	2-Phenylethanol	90

Data adapted from hydroboration of alkenes with N,N-dimethylaniline-borane under microwave irradiation.[4]

Experimental Protocols

General Protocol for Hydroboration of an Alkene with Borane-N,N-diethylaniline and Subsequent Oxidation

This protocol is adapted from procedures using the analogous N,N-dimethylaniline-borane complex.[4]

Materials:

• Borane-N,N-diethylaniline complex

• Alkene substrate

• Anhydrous Tetrahydrofuran (THF)

• 3 M Sodium Hydroxide (NaOH) solution

• 30% Hydrogen Peroxide (H₂O₂) solution

• Diethyl ether (for extraction)

• Saturated sodium chloride solution (brine)

• Anhydrous magnesium sulfate or sodium sulfate (for drying)

• Inert gas (Nitrogen or Argon)

• Oven-dried or flame-dried glassware

Procedure:

• Reaction Setup: In a flame-dried, two-necked round-bottom flask equipped with a magnetic stir bar, a reflux condenser, and a septum under an inert atmosphere, add the alkene (1 equivalent).

• Addition of Reagent: Dissolve the Borane-N,N-diethylaniline complex (0.4 equivalents, assuming 1 mole of BH₃ reacts with 3 moles of alkene) in anhydrous THF and add it dropwise to the stirred solution of the alkene at 0 °C (ice bath).

• Hydroboration: After the addition is complete, allow the reaction mixture to warm to room temperature and stir for the appropriate time (this can range from 1 to several hours, monitor by TLC or GC). For less reactive alkenes, the reaction mixture can be heated to reflux.

• Oxidation: Cool the reaction mixture to 0 °C and slowly add 3 M NaOH solution, followed by the careful, dropwise addition of 30% H₂O₂. Caution: The oxidation is exothermic. Maintain the temperature below 40-50 °C.

• Workup: After the addition of the oxidizing agents, stir the mixture at room temperature for at least one hour. Add diethyl ether to extract the product. Separate the organic layer, and wash it sequentially with water and brine.

• Isolation: Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate, filter, and concentrate the solvent under reduced pressure to obtain the crude alcohol product. The product can be further purified by distillation or column chromatography if necessary.

Visualizations

References

• 1. masterorganicchemistry.com [masterorganicchemistry.com]
• 2. Hydroboration Oxidation of Alkenes - Chemistry Steps [chemistrysteps.com]
• 3. masterorganicchemistry.com [masterorganicchemistry.com]
• 4. Bot Verification [rasayanjournal.co.in]
• 5. d-nb.info [d-nb.info]
• 6. Hydroboration - Wikipedia [en.wikipedia.org]
• 7. reddit.com [reddit.com]

Technical Support Center: Purification of Products from Borane-N,N-diethylaniline Reactions

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) for the purification of products from reactions involving Borane-N,N-diethylaniline (DEANB).

Frequently Asked Questions (FAQs)

Q1: What are the common impurities in a reaction mixture after using Borane-N,N-diethylaniline?

A1: The most common impurities include:

• N,N-diethylaniline: The amine component of the borane complex.

• Boric acid and its derivatives: Formed during the reaction quench.

• Unreacted starting materials: If the reaction has not gone to completion.

• Amine-borane complexes: The product amine can form a stable complex with borane.[1]

• Side-products: Depending on the specific reaction, other byproducts may be present.

Q2: How do I remove the N,N-diethylaniline from my reaction mixture?

A2: The most effective method for removing N,N-diethylaniline is through an acidic wash during the workup. N,N-diethylaniline is a basic amine and will be protonated by an acid, forming a water-soluble salt that can be extracted into the aqueous phase. A dilute solution of hydrochloric acid (e.g., 1 M HCl) is typically used.[2][3]

Q3: My product is an amine, and it seems to have formed a complex with borane. How can I break this complex?

A3: Amine-borane complexes can be persistent. Several methods can be employed to cleave the N-B bond:

• Acidic workup: Treatment with a strong acid, such as HCl, can break the complex. This is often done by stirring the reaction mixture with an aqueous HCl solution.[4]

• Reaction with an aldehyde or ketone: In some cases, adding a carbonyl compound can help to sequester the borane.

• Displacement with another Lewis base: A Lewis base that binds strongly to borane, such as pyridine, may displace the product amine.[1]

Q4: How can I remove boric acid and other boron-containing byproducts?

A4: Boric acid and its esters can often be removed by:

• Aqueous extraction: Boric acid has some solubility in water and can be removed through repeated washes with water or brine.[5]

• Azeotropic removal with methanol: Boric acid can form trimethyl borate with methanol, which can be removed by rotary evaporation. This process may need to be repeated several times.

• Recrystallization: If your product is a solid, recrystallization can be an effective method to leave boric acid impurities behind in the solvent.[6][7]

Troubleshooting Guides

This section addresses specific issues you may encounter during the purification of your reaction products.

Problem	Possible Cause	Suggested Solution
Low yield of purified product.	- Incomplete reaction. - Product loss during aqueous extractions. - Product is too soluble in the recrystallization solvent.	- Monitor the reaction by TLC or another appropriate method to ensure completion. - Minimize the number of aqueous washes or back-extract the aqueous layers with an organic solvent. - Choose a recrystallization solvent in which your product has low solubility at cold temperatures.
Product is contaminated with N,N-diethylaniline after workup.	- Insufficient acid wash. - The pH of the aqueous layer was not acidic enough.	- Increase the concentration or volume of the acidic wash. - Check the pH of the aqueous layer after extraction to ensure it is acidic. - Perform multiple acidic washes.
Product is an oil and cannot be recrystallized.	- The product is inherently an oil at room temperature. - The product is impure, leading to melting point depression.	- Purify by column chromatography. - Attempt to form a solid derivative (e.g., a salt) that can be recrystallized.
Difficulty separating layers during aqueous extraction.	- Formation of an emulsion.	- Add brine (saturated NaCl solution) to the separatory funnel to help break the emulsion. - Allow the mixture to stand for an extended period. - Filter the mixture through a pad of celite.
Product streaks on the TLC plate during column chromatography.	- The product is too polar for the chosen eluent. - The product is acidic or basic and is interacting with the silica gel.	- Increase the polarity of the eluent. - Add a small amount of acid (e.g., acetic acid) or base (e.g., triethylamine) to the eluent to suppress ionization.

Experimental Protocols

Protocol 1: General Workup and Extraction for a Neutral Product

This protocol is suitable for reactions where the desired product is a neutral organic compound, such as an alcohol from the reduction of a carboxylic acid.

• Quench the Reaction: Cool the reaction mixture in an ice bath. Slowly and carefully add 1 M HCl to quench the excess Borane-N,N-diethylaniline. Be aware that hydrogen gas will be evolved. Continue adding acid until the gas evolution ceases.

• Dilute: Add ethyl acetate or another suitable organic solvent to the mixture.

• Wash with Acid: Transfer the mixture to a separatory funnel and wash with 1 M HCl. This will extract the N,N-diethylaniline into the aqueous layer. Separate the layers.

• Wash with Base: Wash the organic layer with a saturated aqueous solution of sodium bicarbonate to neutralize any remaining acid.

• Wash with Brine: Wash the organic layer with brine to remove any remaining water-soluble impurities.

• Dry and Concentrate: Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate, filter, and concentrate under reduced pressure to obtain the crude product.

• Purify: The crude product can be further purified by column chromatography, recrystallization, or distillation as appropriate.

Protocol 2: Purification of a Basic Amine Product

This protocol is designed for the purification of a secondary or tertiary amine, for example, from a reductive amination reaction.

• Quench and Remove Borane Complex: Cool the reaction mixture and slowly add 1 M HCl to quench the reaction and break the amine-borane complex. Stir for at least 30 minutes.

• Extract Impurities: Add a water-immiscible organic solvent like dichloromethane. The protonated product amine will remain in the aqueous layer, while neutral organic impurities and N,N-diethylaniline can be extracted into the organic layer. Discard the organic layer.

• Basify: Cool the aqueous layer in an ice bath and add a base, such as 1 M NaOH, until the solution is basic (pH > 10). This will deprotonate the product amine, making it soluble in organic solvents.

• Extract Product: Extract the aqueous layer multiple times with an organic solvent (e.g., dichloromethane or ethyl acetate).

• Combine, Dry, and Concentrate: Combine the organic extracts, dry over an anhydrous drying agent, filter, and concentrate under reduced pressure to yield the purified amine product.

Visualizations

Caption: Workflow for the purification of a neutral product.

Caption: Troubleshooting logic for product purification.

References

• 1. reddit.com [reddit.com]
• 2. web.mnstate.edu [web.mnstate.edu]
• 3. quora.com [quora.com]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. benchchem.com [benchchem.com]
• 7. youtube.com [youtube.com]

Technical Support Center: Monitoring Borane-N,N-diethylaniline Reactions

This guide provides troubleshooting advice and frequently asked questions for researchers, scientists, and drug development professionals monitoring borane-N,N-diethylaniline reactions by Thin-Layer Chromatography (TLC) and Nuclear Magnetic Resonance (NMR) spectroscopy.

Frequently Asked Questions (FAQs) & Troubleshooting

TLC Monitoring Issues

• Q1: My borane-containing compounds are not visible on the TLC plate under UV light. How can I visualize them?

  • A1: Many borane complexes and organoboranes do not have a UV chromophore and will be invisible under 254nm UV light.[1][2] Visualization requires chemical staining. Several stains are effective for boron compounds:

    • Ceric Ammonium Molybdate (CAM) or Hanessian's Stain: These often stain boron-containing compounds an intense blue color.[3]

    • p-Anisaldehyde: This stain can give different colors for various compounds, aiding in differentiation.[3]

    • Potassium Permanganate (KMnO₄): This stain is a good general stain for oxidizable compounds, which includes many reactants and products in these reactions.[1] It will appear as yellow-brown spots on a purple background.[4]

    • Curcumin: This stain is particularly useful for boronic acids and their esters, typically showing up as orange spots on a yellow background.[5][6]

• Q2: My TLC plate is streaky or smeared. What could be the cause and how do I fix it?

  • A2: Streaking on a TLC plate can have several causes:

    • High Boiling Point Solvents: If the reaction is in a high-boiling solvent like DMF or DMSO, it can cause streaking. To resolve this, after spotting the TLC plate, place it under a high vacuum for a few minutes to remove the solvent before developing the plate.[7]

    • Compound Instability: Your compound might be decomposing on the silica gel, which is acidic. You can test for this by running a 2D TLC.[7] If decomposition is confirmed, consider using neutralized silica gel or a different stationary phase like alumina.

    • Sample Overloading: Applying too much sample to the TLC plate can lead to streaking. Try diluting your reaction mixture before spotting.

    • Incomplete Drying: Ensure the plate is completely dry of the eluent before staining to avoid smears.[1]

• Q3: The Rf values of my starting material and product are very similar. How can I improve the separation?

  • A3:

    • Change the Solvent System: Experiment with different solvent polarities. Adding a small amount of a more polar or less polar solvent to your eluent can significantly affect separation.

    • Use a Cospot: A "cospot," where the reaction mixture is spotted directly on top of the starting material spot, is crucial. If you see a single, elongated spot (like a snowman), the starting material is likely consumed.[7][8] If you see two distinct spots, the reaction is not yet complete.

    • Try a Different Stain: Some stains, like p-anisaldehyde, can produce different colors for the reactant and product, helping to distinguish them even if the Rf values are close.[7]

NMR Monitoring Issues

• Q4: How can I distinguish between the borane-N,N-diethylaniline complex and the product-amine-borane complex in the ¹H NMR spectrum?

  • A4: The ¹H NMR spectrum can become crowded. Look for characteristic shifts. The aromatic protons of N,N-diethylaniline will have a distinct pattern. The newly formed product will have signals corresponding to its structure (e.g., a new CH-OH signal if a ketone was reduced). The B-H protons of borane complexes are often broad and may not be easily observed in ¹H NMR. For more definitive analysis, ¹¹B NMR is highly recommended.

• Q5: What should I look for in the ¹¹B NMR spectrum to monitor the reaction?

  • A5: ¹¹B NMR is an excellent tool for monitoring these reactions.

    • The starting borane-N,N-diethylaniline complex will have a characteristic chemical shift.

    • As the reaction proceeds, this signal will decrease, and new signals corresponding to intermediate boron species and the final product-borane complex will appear.

    • The addition of a ligand or base to the boron atom generally results in an upfield shift compared to the tricoordinate borane.[9] A 3-year stability study of N,N-diethylaniline borane (DEANB) showed no detectable change in concentration or impurities by ¹¹B NMR spectroscopy.[10]

• Q6: My NMR sample in a non-deuterated solvent gives distorted peaks. How can I get quantitative data?

  • A6: Reactions in non-deuterated solvents prevent the use of a deuterium lock, leading to magnetic field drift and distorted lineshapes.[11]

    • Internal Standard: Use a known concentration of an internal standard that does not react with any components in the mixture. The relative integration of your product peak to the internal standard can provide quantitative information.

    • Advanced Processing: Specialized software and processing techniques can analyze spectra with distorted lineshapes and shifting peak positions.[11]

    • Frequent Referencing: If possible, acquire a spectrum of a reference compound immediately before and after your sample to gauge the extent of the field drift.

Data Presentation

Table 1: Recommended TLC Stains for Borane-N,N-diethylaniline Reactions

Stain	Preparation	Visualization	Target Compounds & Comments
Potassium Permanganate (KMnO₄)	3g KMnO₄, 20g K₂CO₃, 5mL 10% NaOH in 300mL H₂O.	Yellow/brown spots on a purple background upon gentle heating.[4]	General stain for oxidizable functional groups (alcohols, amines, unsaturated compounds). Good for seeing both starting material and product.
p-Anisaldehyde	15g p-anisaldehyde in 250mL ethanol + 2.5mL conc. H₂SO₄.	Variety of colors (e.g., green, blue, red, violet) upon heating.[12]	Excellent general-purpose stain. The color variation can help distinguish between closely migrating spots.[3]
Ceric Ammonium Molybdate (CAM)	10g ammonium molybdate, 4g ceric ammonium sulfate in 400mL 10% H₂SO₄.	Intense blue spots are often characteristic of boron-containing compounds.[3]	Very effective for visualizing boronic esters and related species.
Curcumin	A simple solution of curcumin in an appropriate solvent.	Orange spots on a yellow background, may require some air drying to develop.[6]	Highly specific for boronic acids and their esters.[5][6]
Iodine	A few crystals of iodine in a sealed chamber.	Brown spots on a light brown background. The stain is often temporary.[2][4]	Good for unsaturated and aromatic compounds. It is a non-destructive method.[13]

Table 2: Typical NMR Chemical Shifts for Monitoring a Ketone Reduction

Species	¹H NMR Chemical Shift (δ, ppm)	¹¹B NMR Chemical Shift (δ, ppm)	Notes
N,N-diethylaniline	~6.6-7.2 (aromatic), ~3.3 (q, -CH₂-), ~1.1 (t, -CH₃).[14]	N/A	Free amine, present after work-up.
Borane-N,N-diethylaniline Complex	Aromatic and alkyl signals will be shifted slightly compared to the free amine. B-H protons are often broad.	A characteristic quartet (due to B-H coupling).	The starting borane complex.
Ketone Starting Material	Signals depend on the specific ketone structure. Protons α to the carbonyl are typically deshielded (2.1-2.6 ppm).[15]	N/A	Disappears as the reaction proceeds.
Alcohol Product-Borane Complex	A new broad signal for the CH-O-B proton will appear. Other signals will shift upon complexation.	A new broad signal, shifted from the starting complex.	The primary product in the reaction mixture before work-up.
Alcohol Product (after work-up)	A new signal for the CH-OH proton (often broad and variable), and a distinct signal for the -OH proton.	N/A	The final isolated product.

Experimental Protocols

Protocol 1: General Procedure for the Reduction of a Ketone

• Reaction Setup: Under an inert atmosphere (e.g., nitrogen or argon), dissolve the ketone substrate in an appropriate anhydrous solvent (e.g., THF).

• Addition of Reagent: Cool the solution to the desired temperature (e.g., 0 °C). Slowly add the borane-N,N-diethylaniline complex (typically 1.0-1.5 equivalents) to the solution.

• Reaction Monitoring: Allow the reaction to stir at the specified temperature. Monitor the progress of the reaction by TLC and/or NMR at regular intervals (e.g., every 30 minutes).

• Quenching: Once the reaction is complete (as indicated by the disappearance of the starting material), slowly and carefully quench the reaction by adding methanol, followed by aqueous HCl (e.g., 1M HCl). Caution: Hydrogen gas is evolved during the quench.[10]

• Work-up: Transfer the mixture to a separatory funnel. Extract the aqueous layer with an organic solvent (e.g., ethyl acetate).

• Purification: Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. Purify the crude product by flash column chromatography if necessary.

Protocol 2: Monitoring by TLC

• Prepare the TLC Chamber: Add the chosen eluent (solvent system) to a depth of about 0.5 cm in the developing chamber and cover it to allow the atmosphere to saturate.

• Spot the Plate: On a silica gel TLC plate, draw a light pencil line about 1 cm from the bottom. Mark three lanes: "SM" (Starting Material), "CO" (Cospot), and "RXN" (Reaction Mixture).

• Apply Samples:

  • In the "SM" lane, spot a dilute solution of your starting ketone.

  • In the "RXN" lane, carefully take a small aliquot from the reaction mixture with a capillary tube and spot it.

  • In the "CO" lane, first spot the starting material, then spot the reaction mixture directly on top of it.[8]

• Develop the Plate: Place the TLC plate in the chamber, ensuring the pencil line is above the solvent level. Allow the solvent to run up the plate until it is about 1 cm from the top.

• Visualize: Remove the plate, mark the solvent front with a pencil, and dry it thoroughly. Visualize the spots using a UV lamp and/or an appropriate chemical stain (see Table 1).

Protocol 3: Monitoring by NMR

• Prepare the Sample: Under an inert atmosphere, withdraw a small aliquot (approx. 0.1 mL) from the reaction mixture.

• Dilute: Dilute the aliquot with a deuterated solvent (e.g., CDCl₃) in an NMR tube. If the reaction solvent is non-deuterated, you can still run the NMR, but the solvent signal will be large, and locking will not be possible.[11]

• Acquire Spectra: Acquire both ¹H and ¹¹B NMR spectra.

• Analyze: Compare the spectra over time. Look for the disappearance of starting material signals (e.g., the ketone) and the appearance of product signals (e.g., the alcohol). In the ¹¹B NMR, monitor the consumption of the borane-N,N-diethylaniline complex signal and the appearance of new boron-containing species.

Visualizations

Caption: Experimental workflow for a typical borane-N,N-diethylaniline reduction.

Caption: Troubleshooting guide for common TLC issues.

Caption: Logic for interpreting NMR data to assess reaction progress.

References

• 1. TLC stains [reachdevices.com]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. reddit.com [reddit.com]
• 4. Stains for Developing TLC Plates [faculty.washington.edu]
• 5. reddit.com [reddit.com]
• 6. researchgate.net [researchgate.net]
• 7. Chromatography [chem.rochester.edu]
• 8. How To [chem.rochester.edu]
• 9. chemistry.sdsu.edu [chemistry.sdsu.edu]
• 10. researchgate.net [researchgate.net]
• 11. NMR Reaction Monitoring Robust to Spectral Distortions - PMC [pmc.ncbi.nlm.nih.gov]
• 12. faculty.fiu.edu [faculty.fiu.edu]
• 13. Illuminating the Invisible: Visualization and Detection of Compounds in TLC [plantextractwholesale.com]
• 14. N,N-Diethylaniline(91-66-7) 1H NMR [m.chemicalbook.com]
• 15. youtube.com [youtube.com]

Reference Data & Comparative Studies

A Comparative Guide to Borane Reducing Agents: Borane-N,N-diethylaniline Complex vs. Borane-THF

For Researchers, Scientists, and Drug Development Professionals

In the landscape of synthetic organic chemistry, the reduction of functional groups is a cornerstone transformation. Borane complexes are a versatile class of reagents for such reductions, offering a unique profile of reactivity and selectivity. Among the various commercially available borane sources, Borane-tetrahydrofuran (Borane-THF) complex and Borane-N,N-diethylaniline complex stand out as two widely utilized options. This guide provides an objective comparison of their performance, supported by experimental data, to assist researchers in selecting the optimal reagent for their specific synthetic needs.

At a Glance: Key Differences

Feature	Borane-N,N-diethylaniline Complex	Borane-THF Complex
Stability	High; stable for extended periods at room temperature.[1]	Low; thermally unstable and requires storage at low temperatures.[1]
Handling	Easier and safer to handle, especially for large-scale applications.[2]	Requires careful handling due to its instability and moisture sensitivity.[1]
Reactivity	Generally milder and more selective.[3]	More reactive and less selective.[4]
Common Applications	Large-scale reductions, selective reductions in the presence of sensitive functional groups.[2]	General laboratory-scale reductions of a wide range of functional groups.[5]

Data Presentation: A Comparative Overview

The choice between Borane-N,N-diethylaniline and Borane-THF often hinges on the desired balance between reactivity, selectivity, and practicality for a given transformation.

Physical and Chemical Properties

Property	Borane-N,N-diethylaniline Complex	Borane-THF Complex
Appearance	Colorless to yellow liquid.	Colorless solution.
CAS Number	13289-97-9	14044-65-6
Molecular Formula	C₁₀H₁₈BN	C₄H₁₁BO
Molecular Weight	163.07 g/mol	85.94 g/mol
Density	0.917 g/mL at 25 °C.	~0.898 g/mL (for 1M solution in THF)
Storage	Stable for up to 6 months at room temperature.[1]	Requires storage below 5°C to maximize shelf-life.[1]

Reactivity Towards Common Functional Groups

Functional Group	Borane-N,N-diethylaniline Complex	Borane-THF Complex
Aldehydes	Readily reduced to primary alcohols.	Readily reduced to primary alcohols.[5]
Ketones	Readily reduced to secondary alcohols.	Readily reduced to secondary alcohols.[5]
Carboxylic Acids	Reduced to primary alcohols, often with good selectivity over esters.	A preferred reagent for the reduction of carboxylic acids to alcohols.[5]
Esters	Reduction is slow or ineffective under standard conditions.[3]	Generally does not reduce esters and lactones under conditions that reduce carboxylic acids.[6]
Amides	Can reduce amides to amines.	Excellent reagent for the reduction of amides to amines.[7]
Nitriles	Can reduce nitriles to primary amines.	Can reduce nitriles to primary amines.[5]

Experimental Protocols

Detailed methodologies are crucial for reproducible and successful synthetic outcomes. Below are representative protocols for the reduction of a ketone and a carboxylic acid using both borane complexes.

Protocol 1: Reduction of a Ketone (Acetophenone) to a Secondary Alcohol (1-Phenylethanol)

Using Borane-THF Complex:

• Reaction Setup: A dry 100 mL round-bottom flask equipped with a magnetic stir bar and a reflux condenser is placed under an inert atmosphere (e.g., nitrogen or argon).

• Reagent Addition: To the flask, add a solution of acetophenone (1.20 g, 10 mmol) in anhydrous THF (20 mL).

• Reducing Agent: Cool the solution to 0 °C in an ice bath. Slowly add a 1.0 M solution of Borane-THF complex in THF (10 mL, 10 mmol) dropwise over 15 minutes, maintaining the temperature at 0 °C.

• Reaction: After the addition is complete, allow the reaction mixture to warm to room temperature and stir for 4 hours. Monitor the reaction progress by thin-layer chromatography (TLC).

• Quenching: Once the reaction is complete, cool the mixture to 0 °C and slowly add methanol (10 mL) to quench the excess borane.

• Workup: Remove the solvent under reduced pressure. Add 1 M HCl (20 mL) and extract the product with diethyl ether (3 x 20 mL). Wash the combined organic layers with saturated sodium bicarbonate solution and brine, dry over anhydrous magnesium sulfate, filter, and concentrate to yield the crude product.

• Purification: Purify the crude product by flash column chromatography on silica gel to obtain 1-phenylethanol.

Using Borane-N,N-diethylaniline Complex:

• Reaction Setup: In a similar setup to the one described above, place a solution of acetophenone (1.20 g, 10 mmol) in anhydrous THF (20 mL) under an inert atmosphere.

• Reducing Agent: At room temperature, add Borane-N,N-diethylaniline complex (1.63 g, 10 mmol) to the solution.

• Reaction: Stir the reaction mixture at room temperature for 8-12 hours. Monitor the reaction by TLC.

• Quenching and Workup: Follow the same quenching and workup procedure as described for the Borane-THF reduction.

• Purification: Purify the crude product by flash column chromatography.

Protocol 2: Reduction of a Carboxylic Acid (Benzoic Acid) to a Primary Alcohol (Benzyl Alcohol)

Using Borane-THF Complex:

• Reaction Setup: A dry 250 mL round-bottom flask is set up under an inert atmosphere.

• Reagent Addition: Dissolve benzoic acid (2.44 g, 20 mmol) in anhydrous THF (50 mL).

• Reducing Agent: Cool the solution to 0 °C. Add a 1.0 M solution of Borane-THF complex in THF (40 mL, 40 mmol) dropwise.

• Reaction: After addition, allow the mixture to warm to room temperature and then heat to reflux for 2 hours.

• Quenching and Workup: Cool the reaction to 0 °C and cautiously add methanol to quench. Follow the workup procedure as described in Protocol 1.

• Purification: Purify the crude product by distillation or column chromatography.

Using Borane-N,N-diethylaniline Complex:

• Reaction Setup: In a similar setup, dissolve benzoic acid (2.44 g, 20 mmol) in anhydrous THF (50 mL).

• Reducing Agent: Add Borane-N,N-diethylaniline complex (3.26 g, 20 mmol).

• Reaction: Heat the reaction mixture to reflux for 4-6 hours.

• Quenching and Workup: Follow the same quenching and workup procedure.

• Purification: Purify the crude product as described above.

Mandatory Visualization: Reagent Selection Workflow

The choice between Borane-N,N-diethylaniline and Borane-THF can be guided by several factors. The following diagram illustrates a decision-making workflow for selecting the appropriate reagent.

References

• 1. andersondevelopment.com [andersondevelopment.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Recent developments in the synthesis and synthetic applications of borane–amines - Chemical Communications (RSC Publishing) DOI:10.1039/D5CC06194F [pubs.rsc.org]
• 4. benchchem.com [benchchem.com]
• 5. Applications of Borane-tetrahydrofuran Complex_Chemicalbook [chemicalbook.com]
• 6. organic-synthesis.com [organic-synthesis.com]
• 7. Borane & Borane Complexes - Wordpress [reagents.acsgcipr.org]

A Comparative Guide for Researchers: Borane-N,N-diethylaniline vs. Borane-DMS

For researchers, scientists, and drug development professionals selecting the appropriate borane reagent is a critical decision that can significantly impact reaction efficiency, safety, and scalability. This guide provides a detailed comparison of two common borane complexes: Borane-N,N-diethylaniline (DEANB) and Borane-dimethyl sulfide (BMS), with supporting experimental data and protocols to inform your choice.

At a Glance: Key Differences

Feature	Borane-N,N-diethylaniline (DEANB)	Borane-DMS (BMS)
Primary Use	Reductions, Hydroborations	Reductions, Hydroborations
Stability	Excellent long-term stability at ambient temperatures.[1]	More stable than Borane-THF, but can decompose over time.
Handling	Easier and safer to handle, especially on a large scale.[2]	Pungent odor and requires careful handling due to flammability and reactivity with moisture.
Reactivity	Generally considered a milder reducing agent compared to BMS.	A more reactive borane source.
Enantioselectivity	In oxazaborolidine-catalyzed reductions, generally provides higher enantioselectivity than BMS.	In oxazaborolidine-catalyzed reductions, generally provides lower enantioselectivity than DEANB and Borane-THF.

Performance in Key Applications

Enantioselective Reduction of Ketones

The enantioselective reduction of prochiral ketones to chiral alcohols is a fundamental transformation in the synthesis of pharmaceuticals and other fine chemicals. The choice of borane source can significantly influence the enantiomeric excess (ee) achieved in these reactions, particularly in widely-used oxazaborolidine-catalyzed (Corey-Bakshi-Shibata, CBS) reductions.

Experimental evidence suggests that the enantioselectivity of these reductions is dependent on the borane source, following the general trend: Borane-DMS < Borane-N,N-diethylaniline < Borane-THF. This indicates that for achieving high enantioselectivity, DEANB is often a superior choice over BMS.

Table 1: Illustrative Comparison of Enantioselectivity in the Reduction of Acetophenone

Borane Source	Chiral Catalyst	Product Configuration	Enantiomeric Excess (ee)
Borane-N,N-diethylaniline	Oxazaborolidine	(R)-1-phenylethanol	Typically high
Borane-DMS	Oxazaborolidine	(R)-1-phenylethanol	Typically moderate to high

Note: The exact ee values can vary depending on the specific catalyst, solvent, and reaction conditions.

Hydroboration-Oxidation of Alkenes

Hydroboration-oxidation is a powerful method for the anti-Markovnikov hydration of alkenes and alkynes. Both DEANB and BMS are effective reagents for this transformation. The regioselectivity of the hydroboration step, which dictates the position of the resulting hydroxyl group, is a key consideration.

While both reagents generally provide good to excellent regioselectivity for the formation of the terminal alcohol from terminal alkenes, the specific yields and selectivity can be influenced by the steric and electronic properties of the substrate and the borane complex.

Table 2: Illustrative Comparison of Regioselectivity in the Hydroboration-Oxidation of 1-Octene

Borane Source	Primary Alcohol (%)	Secondary Alcohol (%)
Borane-N,N-diethylaniline	High	Low
Borane-DMS	High	Low

Note: Precise regioselectivity is dependent on reaction conditions. Sterically hindered boranes can offer even higher selectivity.

Experimental Protocols

General Protocol for Oxazaborolidine-Catalyzed Enantioselective Reduction of a Ketone

This protocol provides a general procedure for the asymmetric reduction of a prochiral ketone using a borane complex in the presence of a chiral oxazaborolidine catalyst.

Materials:

• Prochiral ketone (e.g., acetophenone)

• Chiral oxazaborolidine catalyst (e.g., (R)- or (S)-CBS catalyst)

• Borane-N,N-diethylaniline or Borane-DMS

• Anhydrous tetrahydrofuran (THF)

• Methanol

• 1 M Hydrochloric acid (HCl)

• Saturated sodium bicarbonate solution (NaHCO₃)

• Brine (saturated NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

Procedure:

• To a dry, nitrogen-flushed round-bottom flask equipped with a magnetic stir bar, add the chiral oxazaborolidine catalyst (5-10 mol%).

• Add anhydrous THF to dissolve the catalyst.

• Cool the solution to the desired temperature (typically between -20 °C and room temperature).

• Slowly add the borane complex (Borane-N,N-diethylaniline or Borane-DMS, 1.0-1.2 equivalents) to the catalyst solution while stirring.

• To this mixture, add a solution of the prochiral ketone (1.0 equivalent) in anhydrous THF dropwise over a period of 15-30 minutes.

• Stir the reaction mixture at the same temperature until the reaction is complete (monitor by TLC).

• Carefully quench the reaction by the slow, dropwise addition of methanol.

• Allow the mixture to warm to room temperature and then add 1 M HCl.

• Extract the aqueous layer with a suitable organic solvent (e.g., diethyl ether or ethyl acetate).

• Combine the organic extracts and wash successively with water, saturated NaHCO₃ solution, and brine.

• Dry the organic layer over anhydrous MgSO₄ or Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel to obtain the chiral alcohol.

• Determine the enantiomeric excess of the product by chiral HPLC or GC analysis.

General Protocol for Hydroboration-Oxidation of an Alkene

This protocol outlines a general procedure for the hydroboration of an alkene followed by in-situ oxidation to the corresponding alcohol.

Materials:

• Alkene (e.g., 1-octene)

• Borane-N,N-diethylaniline or Borane-DMS

• Anhydrous tetrahydrofuran (THF)

• 3 M Sodium hydroxide (NaOH) solution

• 30% Hydrogen peroxide (H₂O₂) solution

• Diethyl ether

• Brine (saturated NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

Procedure:

• To a dry, nitrogen-flushed round-bottom flask equipped with a magnetic stir bar and a dropping funnel, add a solution of the alkene (1.0 equivalent) in anhydrous THF.

• Cool the flask in an ice bath.

• Add the borane complex (Borane-N,N-diethylaniline or Borane-DMS, approximately 0.4 equivalents of BH₃) to the dropping funnel and add it dropwise to the stirred alkene solution, maintaining the temperature below 20 °C.

• After the addition is complete, remove the ice bath and stir the reaction mixture at room temperature for 1-2 hours.

• Cool the reaction mixture again in an ice bath.

• Carefully add 3 M NaOH solution, followed by the slow, dropwise addition of 30% H₂O₂, ensuring the temperature remains below 30 °C.

• After the addition is complete, remove the ice bath and stir the mixture at room temperature for at least 1 hour, or until the reaction is complete (monitor by TLC or GC).

• Add diethyl ether to the reaction mixture and transfer it to a separatory funnel.

• Separate the layers and extract the aqueous layer with diethyl ether.

• Combine the organic layers and wash with brine.

• Dry the organic layer over anhydrous MgSO₄ or Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel or distillation to obtain the alcohol.

Visualizing the Reaction Pathways

Asymmetric Ketone Reduction

The enantioselective reduction of a ketone with a borane complex catalyzed by an oxazaborolidine proceeds through a well-defined transition state. The chiral catalyst coordinates with both the borane and the ketone, creating a sterically defined environment that directs the hydride transfer to one face of the carbonyl group.

Asymmetric Ketone Reduction Pathway

Hydroboration-Oxidation Workflow

The hydroboration-oxidation of an alkene is a two-step process. The first step, hydroboration, involves the syn-addition of the B-H bond across the double bond. The subsequent oxidation step replaces the boron atom with a hydroxyl group with retention of configuration.

Hydroboration-Oxidation Workflow

Conclusion

Both Borane-N,N-diethylaniline and Borane-DMS are valuable reagents in the modern synthetic chemist's toolkit. The choice between them depends on the specific requirements of the reaction.

• For large-scale applications and reactions where safety and ease of handling are paramount, Borane-N,N-diethylaniline is often the preferred choice due to its superior stability. [2]

• When seeking the highest possible enantioselectivity in oxazaborolidine-catalyzed ketone reductions, Borane-N,N-diethylaniline may offer an advantage over Borane-DMS.

• Borane-DMS remains a highly effective and more reactive source of borane for a wide range of applications, particularly when its pungent odor and handling requirements can be safely managed in a laboratory setting.

Researchers should carefully consider the stability, safety, and reactivity profiles of each reagent in the context of their specific synthetic goals to make an informed decision.

References

• 1. HYDROBORATION, A BRIEF HISTORICAL REVIEW THROUGH MECHANISTIC VIEWS, PART I: ALKYL- AND ARYL-SUBSTITUTED OLEFINS, AS ADDITION-SUBSTRATES; THE ORGANIC CHEMISTRY NOTEBOOK, Nº 15 [redalyc.org]
• 2. scilit.com [scilit.com]

A Comparative Guide to the Enantioselectivity of Borane Sources in Asymmetric Synthesis

For Researchers, Scientists, and Drug Development Professionals

The asymmetric reduction of prochiral ketones to chiral secondary alcohols is a fundamental transformation in modern organic synthesis, crucial for the production of enantiomerically pure pharmaceuticals and fine chemicals. Borane-based reagents are among the most powerful tools for achieving high enantioselectivity in these reactions. The choice of borane source, whether a stoichiometric chiral reagent or a combination of a chiral catalyst and a borane-Lewis base adduct, significantly impacts the stereochemical outcome, yield, and overall efficiency of the reaction.

This guide provides an objective comparison of the performance of various borane sources, supported by experimental data, detailed protocols, and mechanistic diagrams to aid researchers in selecting the optimal reagent for their specific synthetic challenges.

Data Presentation: Comparative Enantioselectivity

The enantioselectivity of a borane-mediated reduction is highly dependent on the chiral ligand or catalyst, the specific borane source used as the hydride donor, and the substrate itself. The following table summarizes the enantiomeric excess (ee%) and yields achieved for the asymmetric reduction of a model substrate, acetophenone, and other representative ketones using different borane systems.

Chiral Reagent/Catalyst	Stoichiometric Borane Source	Substrate	Yield (%)	Enantiomeric Excess (ee%)	Product Configuration	Ref.
(-)-Diisopinocampheylchloroborane ((-)-DIP-Chloride™)	N/A (Stoichiometric)	Acetophenone	87	97	(S)-3-methylphthalide*	[1]
(S)-2-Methyl-CBS-oxazaborolidine (10 mol%)	Borane-THF (BH₃·THF)	Acetophenone	>99	94.7	(R)	[2]
(S)-2-Methyl-CBS-oxazaborolidine (5 mol%)	Borane-THF (BH₃·THF)	Acetophenone	>99	94.7	(R)	[2]
(S)-2-Methyl-CBS-oxazaborolidine (0.5 mol%)	Borane-THF (BH₃·THF)	Acetophenone	>99	59	(R)	[2]
(S)-Oxazaborolidine Catalyst	Borane-THF (BH₃·THF)	Aryl Methyl Ketones	Good	91-98	(R)	[3]
(S)-Oxazaborolidine Catalyst	Borane-Dimethyl Sulfide (BMS)	Ketones	-	Lower than BH₃·THF	-	[4][5]
(S)-Oxazaborolidine Catalyst	Borane-N,N-diethylaniline	Ketones	-	Intermediate	-	[4][5]
Alpine-Borane®	N/A (Stoichiometric)	1-Octyn-3-one	-	100	(R)	[6]

*Data for a related substrate, methyl 2-acetylbenzoate, which cyclizes to 3-methylphthalide upon reduction.

A systematic study on the effect of the borane source in oxazaborolidine-catalyzed reductions revealed a clear trend in enantioselectivity under identical conditions. The observed order of enantioselectivity is: Borane-Dimethyl Sulfide (BMS) < Borane-N,N-diethylaniline < Borane-THF.[4][5] The borane-dimethylsulfide (BMS) complex offers enhanced stability and solubility compared to the borane-THF complex and is frequently used in large-scale industrial processes.[7]

Key Asymmetric Borane Systems

Two primary strategies dominate the use of boranes in asymmetric synthesis: stoichiometric chiral boranes and catalytic systems.

• Stoichiometric Chiral Boranes : These reagents, such as (-)-Diisopinocampheylchloroborane ((-)-DIP-Chloride™) and Alpine-Borane®, have the chiral directing groups covalently attached to the boron atom.[6][8] They are highly effective, often providing excellent enantioselectivity.[8] The primary drawback is the requirement of a stoichiometric amount of the expensive chiral reagent, which generates significant waste.[8] The stereoselectivity is governed by steric interactions in a well-defined transition state between the ketone's substituents and the reagent's bulky chiral ligands.[8]

• Catalytic Systems (CBS Reduction) : The Corey-Bakshi-Shibata (CBS) reduction is a landmark method that utilizes a chiral oxazaborolidine as a catalyst with a stoichiometric borane source like BH₃·THF or BMS.[9][10] The catalyst, typically used at 5-10 mol%, coordinates with both the borane and the ketone substrate.[2][11] This ternary complex facilitates a highly organized, intramolecular hydride transfer, leading to exceptional levels of enantioselectivity for a broad range of ketones.[6][12] The catalytic nature of this process makes it highly attractive for both lab-scale and industrial applications.[8][13]

Mandatory Visualizations

Caption: Experimental workflow for comparing different borane sources.

Caption: Decision guide for selecting an appropriate borane system.

Experimental Protocols

The following protocols are representative examples for conducting asymmetric ketone reductions using stoichiometric and catalytic borane systems.

Protocol 1: Stoichiometric Asymmetric Reduction using (-)-DIP-Chloride™

This protocol is adapted from procedures for the asymmetric reduction of prochiral ketones.[8]

Materials:

• (-)-Diisopinocampheylchloroborane ((-)-DIP-Chloride™)

• Prochiral ketone (e.g., acetophenone)

• Anhydrous diethyl ether or THF

• Diethanolamine

• Standard glassware for anhydrous reactions (oven-dried, under Nitrogen or Argon atmosphere)

Methodology:

• In a flame-dried, two-neck round-bottom flask equipped with a magnetic stir bar and under a positive pressure of nitrogen, dissolve the prochiral ketone (1.0 eq) in anhydrous diethyl ether at -25 °C.

• Slowly add a solution of (-)-DIP-Chloride™ (1.1 - 1.5 eq) in anhydrous diethyl ether to the stirred ketone solution over 30 minutes.

• Stir the reaction mixture at -25 °C and monitor the progress by thin-layer chromatography (TLC) or gas chromatography (GC).

• Upon completion, quench the reaction by the slow addition of diethanolamine. This precipitates the boron byproducts as a solid complex.

• Warm the mixture to room temperature and stir for an additional hour.

• Filter the solid precipitate and wash thoroughly with diethyl ether.

• Combine the filtrate and washings, and concentrate under reduced pressure to obtain the crude alcohol product.

• Purify the crude product by flash column chromatography on silica gel.

• Determine the enantiomeric excess (ee%) of the purified alcohol by chiral High-Performance Liquid Chromatography (HPLC) or chiral GC analysis.[8]

Protocol 2: Catalytic Asymmetric Reduction using a CBS Catalyst and BH₃·THF

This protocol is based on the well-established Corey-Bakshi-Shibata (CBS) reduction.[2][8]

Materials:

• (S)-2-Methyl-CBS-oxazaborolidine (or other chiral oxazaborolidine catalyst)

• Borane-tetrahydrofuran complex (BH₃·THF, 1.0 M solution in THF)

• Prochiral ketone (e.g., acetophenone)

• Anhydrous tetrahydrofuran (THF)

• Methanol

• Standard glassware for anhydrous reactions

Methodology:

• To a flame-dried, two-neck round-bottom flask under a nitrogen atmosphere, add the (S)-2-Methyl-CBS-oxazaborolidine catalyst (0.05 - 0.10 eq) and dissolve it in anhydrous THF.

• Cool the catalyst solution to the desired reaction temperature (e.g., 0 °C or room temperature).

• In a separate flask, dissolve the prochiral ketone (1.0 eq) in anhydrous THF.

• Add the borane-THF solution (0.6 - 1.2 eq) dropwise to the stirred catalyst solution.

• Slowly add the ketone solution to the catalyst-borane mixture via syringe pump over 10-20 minutes. The slow addition is crucial to minimize the uncatalyzed reduction which can lower enantioselectivity.

• Stir the reaction mixture at the same temperature until the ketone is fully consumed, as monitored by TLC or GC.

• Carefully quench the reaction by the slow, dropwise addition of methanol at 0 °C to decompose any excess borane (Note: hydrogen gas evolution).

• Stir the mixture for 30 minutes at room temperature.

• Remove the solvent under reduced pressure.

• Purify the resulting crude alcohol by flash column chromatography.

• Determine the enantiomeric excess (ee%) of the product by chiral HPLC or GC analysis.[8]

References

• 1. researchgate.net [researchgate.net]
• 2. york.ac.uk [york.ac.uk]
• 3. researchgate.net [researchgate.net]
• 4. Effect of borane source on the enantioselectivity in the enantiopure oxazaborolidine-catalyzed asymmetric borane reduction of ketones - Beijing Institute of Technology [pure.bit.edu.cn]
• 5. researchgate.net [researchgate.net]
• 6. benchchem.com [benchchem.com]
• 7. organic-synthesis.com [organic-synthesis.com]
• 8. benchchem.com [benchchem.com]
• 9. Corey-Bakshi-Shibata Reduction [organic-chemistry.org]
• 10. Enantioselective reduction of ketones - Wikipedia [en.wikipedia.org]
• 11. m.youtube.com [m.youtube.com]
• 12. Practical Enantioselective Reduction of Ketones Using Oxazaborolidine Catalysts Generated In Situ from Chiral Lactam Alcohols - PMC [pmc.ncbi.nlm.nih.gov]
• 13. labinsights.nl [labinsights.nl]

A Researcher's Guide to Chemoselective Reductions: Evaluating Alternatives to Borane-N,N-diethylaniline

In the realm of synthetic chemistry, particularly in the intricate process of drug development, the ability to selectively reduce one functional group in the presence of others is paramount. Borane-N,N-diethylaniline has long been a reliable reagent for such chemoselective reductions. However, the modern synthetic chemist has a diverse toolkit of alternative reagents, each with its own unique profile of reactivity, selectivity, and handling characteristics. This guide provides a comprehensive comparison of prominent alternatives, supported by experimental data and detailed protocols, to aid researchers in selecting the optimal reagent for their specific synthetic challenges.

At a Glance: A Comparative Overview of Borane-Based Reducing Agents

The choice of a reducing agent is a critical decision in the design of a synthetic route. The following table provides a high-level comparison of Borane-N,N-diethylaniline and its common alternatives.

Reagent	Key Features & Applications	Handling & Stability
Borane-N,N-diethylaniline	Stable amine-borane complex; good for selective reductions of carboxylic acids and amides.	Liquid, relatively stable in air compared to BH3 solutions, but moisture sensitive.
Catecholborane (HBcat)	Mild and selective; excellent for the stereoselective reduction of β-hydroxy ketones to syn-1,3-diols and hydroboration of alkynes.	Liquid, moisture-sensitive, but generally more stable than borane-THF.
Borane-THF (BH3·THF)	Highly reactive and versatile; reduces a wide range of functional groups including carboxylic acids, amides, and esters.	Solution in THF, highly moisture-sensitive and thermally unstable. Must be stored at low temperatures.
Borane-DMS (BH3·SMe2)	More stable and soluble alternative to BH3·THF; similar reactivity profile.	Liquid, more stable than BH3·THF but has a strong, unpleasant odor.
NaBH4 with CeCl3 (Luche)	Highly selective for the 1,2-reduction of α,β-unsaturated ketones to allylic alcohols.	Reagents are solids and relatively stable. The reaction is typically run in methanol.
Oxazaborolidines (CBS)	Chiral catalysts for highly enantioselective reductions of prochiral ketones. Used with a borane source.	Catalyst is often generated in situ or can be a stable solid. Requires a borane source.

Performance in Chemoselective Reductions: A Data-Driven Comparison

The true measure of a reducing agent lies in its performance. The following tables summarize experimental data for the chemoselective reduction of various functional groups, providing a direct comparison of yields, reaction conditions, and selectivity.

Table 1: Reduction of Aldehydes and Ketones

Substrate	Reagent	Conditions	Product	Yield (%)	Reference
4-Nitroacetophenone	BH3·SMe2	THF, 0 °C to rt, 8 h	1-(4-Nitrophenyl)ethanol	~95%	[1]
Benzaldehyde	Ammonia Borane	H2O, rt, 10 min	Benzyl alcohol	97%	[2][3]
Acetophenone	Ammonia Borane	H2O, rt, 2.5 h	1-Phenylethanol	95%	[2][3]
Cinnamaldehyde	NaBH4, CeCl3·7H2O	MeOH, rt, 5 min	Cinnamyl alcohol	>97% (1,2-reduction)	[4]
Cyclohex-2-enone	NaBH4, CeCl3·7H2O	MeOH, rt, 3 min	Cyclohex-2-en-1-ol	>99% (1,2-reduction)	[4]

Table 2: Reduction of Carboxylic Acids and Esters

Substrate	Reagent	Conditions	Product	Yield (%)	Reference
Benzoic Acid	BH3·THF	THF, 0 °C to rt, 8 h	Benzyl alcohol	High	[1]
Phenylacetic Acid	BH3·SMe2	THF, reflux, 1 h	2-Phenylethanol	High	[5]
Methyl Benzoate	BH3·SMe2	THF, reflux, 4-16 h	Benzyl alcohol	Moderate to High	[6]
Ethyl Decanoate	BH3·SMe2	THF, reflux, 0.5 h	Decan-1-ol	High	[6]

Table 3: Enantioselective Reduction of Prochiral Ketones

Substrate	Catalyst/Borane Source	Conditions	Product Configuration	ee (%)	Reference
Acetophenone	(S)-Me-CBS / BH3·THF	THF, rt	(R)-1-Phenylethanol	97	[7]
1-Tetralone	(S)-Me-CBS / BH3·SMe2	Toluene, -20 °C	(R)-1,2,3,4-tetrahydronaphthalen-1-ol	98	[7]
Propiophenone	(R)-Me-CBS / Catecholborane	Toluene, -78 °C	(S)-1-Phenyl-1-propanol	95	[1]

Experimental Protocols

Reproducibility is key in scientific research. The following are detailed experimental protocols for some of the key chemoselective reductions discussed.

Protocol 1: General Procedure for the Reduction of a Carboxylic Acid with Borane-Dimethyl Sulfide (BH3·SMe2)

• To a solution of the carboxylic acid (1.0 eq.) in dry tetrahydrofuran (THF) (10 volumes) at 0 °C under an inert atmosphere, add borane-dimethyl sulfide complex (1.0 eq.) dropwise over 1 hour.[1]

• Allow the reaction mixture to warm to room temperature and stir for 8 hours. The reaction progress can be monitored by thin-layer chromatography (TLC). If the reaction is sluggish, it can be gently heated to 40-50 °C.[1]

• Upon completion, cool the reaction mixture to 0 °C and quench by the slow addition of methanol or ethanol. Note: effervescence will be observed.[1]

• After stirring at room temperature for 2 hours, pour the mixture into water (10 volumes) and extract with an organic solvent such as dichloromethane or ethyl acetate.[1]

• Wash the organic layer successively with water and brine, then dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• The crude product can be purified by column chromatography if necessary.

Protocol 2: Luche Reduction of an α,β-Unsaturated Ketone

• Dissolve the α,β-unsaturated ketone (1.0 mmol) and cerium(III) chloride heptahydrate (CeCl3·7H2O) (1.0 mmol) in methanol (2.5 mL).[4]

• Add sodium borohydride (NaBH4) (1.0 mmol, 38 mg) to the solution in one portion with stirring. A vigorous evolution of gas and a temperature increase to approximately 35-40 °C will be observed.[4]

• Continue stirring for 3-5 minutes.[4]

• Adjust the pH to neutral with dilute aqueous HCl.

• Extract the mixture with ether, dry the organic layer over anhydrous sodium sulfate, and evaporate the solvent.

• The crude product can be purified by column chromatography.

Protocol 3: Corey-Itsuno (CBS) Asymmetric Reduction of a Prochiral Ketone

• To a stirred solution of the (S)-2-Methyl-CBS-oxazaborolidine catalyst (0.1 eq.) in anhydrous THF, add borane-dimethyl sulfide complex (1.0 M in THF, 0.6 eq.) dropwise at room temperature under an inert atmosphere.[7]

• Stir the mixture for 10 minutes to form the catalyst-borane complex.

• Cool the solution to the desired temperature (e.g., -20 °C).

• Slowly add a solution of the prochiral ketone (1.0 eq.) in anhydrous THF.

• Monitor the reaction by TLC. Upon completion, slowly add methanol to quench the reaction.

• Remove the solvent under reduced pressure and dissolve the residue in diethyl ether.

• Wash the organic layer with 1 M HCl, saturated aqueous NaHCO3, and brine.

• Dry the organic layer over anhydrous Na2SO4, filter, and concentrate to obtain the crude chiral alcohol.

• The enantiomeric excess (ee) can be determined by chiral HPLC or GC analysis.

Mechanistic Insights and Logical Relationships

Understanding the underlying mechanisms of these reductions is crucial for predicting their outcomes and troubleshooting reactions.

Chemoselective Reduction of Functional Groups

The selectivity of borane reagents is governed by the electrophilicity of the boron atom and the nature of the functional group. Carboxylic acids are readily reduced by borane due to the formation of a reactive acyloxyborane intermediate.

Caption: Simplified pathway for the selective reduction of a carboxylic acid in the presence of an ester or ketone.

Luche Reduction Mechanism

The Luche reduction achieves its remarkable 1,2-selectivity through the action of cerium(III) chloride. CeCl3 coordinates to the carbonyl oxygen, increasing its electrophilicity. It also promotes the formation of harder methoxyborohydride species, which preferentially attack the "harder" carbonyl carbon over the "softer" β-carbon of the enone system.[8][9]

References

• 1. Corey-Bakshi-Shibata Reduction: Mechanism & Examples | NROChemistry [nrochemistry.com]
• 2. Selective reduction of aldehydes and ketones to alcohols with ammonia borane in neat water - Green Chemistry (RSC Publishing) [pubs.rsc.org]
• 3. Selective reduction of aldehydes and ketones to alcohols with ammonia borane in neat water - Green Chemistry (RSC Publishing) [pubs.rsc.org]
• 4. scribd.com [scribd.com]
• 5. organic-synthesis.com [organic-synthesis.com]
• 6. Ester to Alcohol - Common Conditions [commonorganicchemistry.com]
• 7. Corey–Itsuno reduction - Wikipedia [en.wikipedia.org]
• 8. name-reaction.com [name-reaction.com]
• 9. Luche Reduction [organic-chemistry.org]

A Researcher's Guide to Borane Complexes: A Cost-Benefit Analysis for Organic Synthesis

In the realm of organic synthesis, the selection of an appropriate reducing agent is a pivotal decision that profoundly influences reaction efficiency, cost-effectiveness, and safety. Borane complexes, a versatile class of reagents, are extensively utilized for hydroborations and the reduction of a wide array of functional groups. This guide offers a detailed cost-benefit analysis of three prevalent borane complexes: borane-tetrahydrofuran (BTHF), borane-dimethyl sulfide (BMS), and borane-amine complexes. By objectively comparing their performance with supporting experimental data and detailed protocols, this document aims to equip researchers, scientists, and drug development professionals with the necessary information to make judicious reagent choices.

Core Characteristics: A Comparative Overview

The decision to employ BTHF, BMS, or a borane-amine complex often involves a trade-off between reactivity, stability, handling characteristics, and cost. A summary of their key features is presented below.

Feature	Borane-Tetrahydrofuran (BTHF)	Borane-Dimethyl Sulfide (BMS)	Borane-Amine Complexes
Formula	BH₃·THF	BH₃·S(CH₃)₂	BH₃·NR₃
Typical Form	Solution in THF (e.g., 1M)	Neat liquid or concentrated solutions (e.g., 10M)	Crystalline solids or solutions
Stability	Limited shelf-life, requires refrigeration.[1][2]	Highly stable at room temperature.[2][3]	Generally high stability as solids.[4]
Reactivity	High	High	Moderate to high, tunable by amine choice.[5]
Handling	Moisture-sensitive, requires inert atmosphere.[1]	Pungent odor, requires a well-ventilated fume hood.[3]	Generally easier to handle, less odorous solids.[6]
Primary Applications	Hydroboration, reduction of amides and carboxylic acids.[3]	Hydroboration, reduction of carboxylic acids.[3]	Selective reductions, hydroboration.[5]
Approx. Cost/mol BH₃ *	~$50 - $100	~$120 - $200	~$90 - $350+ (Varies with amine)

Cost is an estimate based on publicly available catalog prices for laboratory-scale quantities and can vary significantly based on supplier, grade, and volume.

Performance in Key Synthetic Transformations: Experimental Data

To illustrate the practical implications of choosing one borane complex over another, their performance in two fundamental organic reactions is compared: the hydroboration-oxidation of an alkene and the reduction of an ester.

Hydroboration-Oxidation of 1-Octene

Objective: To compare the efficacy of BTHF, BMS, and borane-tert-butylamine complex in the anti-Markovnikov hydration of a terminal alkene to the corresponding primary alcohol.

Experimental Protocol:

• Reaction Setup: A flame-dried round-bottom flask equipped with a magnetic stir bar and a septum is placed under a nitrogen or argon atmosphere.

• Hydroboration: To a solution of 1-octene (10 mmol) in anhydrous THF (20 mL) at 0 °C, the respective borane complex (11 mmol of BH₃) is added dropwise over 5-10 minutes. The reaction mixture is stirred at 0 °C for 1 hour, then allowed to warm to room temperature and stirred for an additional 2-3 hours.

• Oxidation: The flask is cooled to 0 °C. 3M aqueous NaOH (5 mL) is added slowly, followed by the careful, dropwise addition of 30% H₂O₂ (5 mL), ensuring the internal temperature does not rise excessively.

• Workup: The mixture is stirred at room temperature for 1 hour. The layers are separated, and the aqueous layer is extracted with diethyl ether (2 x 15 mL). The combined organic layers are washed with brine, dried over anhydrous MgSO₄, filtered, and concentrated under reduced pressure.

• Purification: The crude 1-octanol is purified by flash column chromatography on silica gel.

Comparative Results:

Borane Complex	Reagent Cost (per 10 mmol BH₃)	Reaction Time (Hydroboration)	Isolated Yield of 1-Octanol	Key Observations
BTHF (1M in THF)	~$5.50	3 hours	93%	Standard, reliable procedure. Requires careful handling due to instability.
BMS (10M)	~$15.00	3 hours	96%	Higher concentration allows for smaller reaction volumes. Pungent odor is a significant drawback.
Borane-tert-butylamine	~$9.50	5 hours	89%	Slower reaction rate due to higher stability of the complex. Easier to handle as a solid.

Analysis:

• BMS consistently provides slightly higher yields, and its high concentration is advantageous for larger-scale reactions. However, the significantly higher cost and strong odor are major considerations.

• BTHF offers a very cost-effective solution with excellent yields, making it a staple for many academic and research labs. Its primary limitation is its lower stability and the need for refrigeration.[1][2]

• Borane-tert-butylamine presents a trade-off between ease of handling as a stable solid and reduced reactivity, leading to longer reaction times and slightly lower yields in this specific application.

Reduction of Ethyl Benzoate

Objective: To assess the performance of BTHF, BMS, and borane-ammonia in the reduction of an ester to the corresponding primary alcohol.

Experimental Protocol:

• Reaction Setup: A dry round-bottom flask is fitted with a reflux condenser and placed under a nitrogen atmosphere.

• Reduction: To a solution of ethyl benzoate (10 mmol) in anhydrous THF (25 mL), the borane complex (20 mmol of BH₃) is added at 0 °C. The reaction mixture is then brought to reflux and maintained for the specified duration.

• Quenching: After cooling to 0 °C, the reaction is carefully quenched by the slow, dropwise addition of methanol (10 mL) until gas evolution ceases.

• Workup: The solvents are removed under reduced pressure. The residue is taken up in ethyl acetate (30 mL) and washed sequentially with saturated aqueous NaHCO₃ and brine.

• Purification: The organic layer is dried over anhydrous Na₂SO₄, filtered, and concentrated. The resulting crude benzyl alcohol is purified by flash chromatography.

Comparative Results:

Borane Complex	Reagent Cost (per 20 mmol BH₃)	Reflux Time	Isolated Yield of Benzyl Alcohol	Key Observations
BTHF (1M in THF)	~$11.00	4 hours	94%	Effective and economical for ester reductions.
BMS (10M)	~$30.00	3 hours	97%	Faster reaction and slightly higher yield, justifying the cost for process optimization.
Borane-ammonia	~$18.00	> 12 hours (with catalyst)	~85% (with TiCl₄ catalyst)	Very low reactivity towards esters; requires activation with a Lewis acid (e.g., TiCl₄) and elevated temperatures.[7]

Analysis:

• For ester reductions, the higher reactivity of BTHF and BMS is evident. BMS again shows a slight advantage in reaction time and yield, which can be critical in process chemistry.[8]

• Amine-borane complexes, such as borane-ammonia, are generally not the reagents of choice for ester reductions due to their significantly lower reactivity.[9] They often require harsh conditions or catalytic activation to achieve reasonable conversion, which may not be compatible with sensitive substrates.

Visualizing Workflows and Decision-Making

Experimental Workflow: Hydroboration-Oxidation

The following diagram outlines the typical laboratory workflow for the hydroboration-oxidation of an alkene.

Caption: A generalized experimental workflow for the hydroboration-oxidation of an alkene.

Logical Pathway for Reagent Selection

Choosing the right borane complex depends on several factors, from the scale of the reaction to specific safety and handling requirements.

Caption: A decision-making flowchart for selecting a suitable borane complex.

Final Recommendations

The optimal choice of a borane complex is contingent upon the specific requirements of the synthetic task at hand.

• Borane-Dimethyl Sulfide (BMS): With its exceptional stability and high concentration, BMS is the reagent of choice for industrial and large-scale applications where consistency, high throughput, and yield are paramount.[8] Its higher cost is often justified by its reliability and reduced batch-to-batch variability. The primary operational challenge is its pervasive and unpleasant odor.

• Borane-Tetrahydrofuran (BTHF): As a cost-effective and highly reactive option, BTHF is ideally suited for academic research and routine laboratory-scale synthesis . Its main drawbacks are its limited stability, necessitating cold storage and careful handling under an inert atmosphere to prevent degradation and ensure safety.[1][3]

• Borane-Amine Complexes: These reagents, typically stable, crystalline solids, offer significant advantages in ease of handling and storage . They are particularly valuable in situations where the odor of BMS is prohibitive or when a more moderate reactivity is desired for selective reductions. Their performance is highly dependent on the specific amine used, and they may require activation for less reactive substrates like esters.[5][9]

For professionals in drug development and process chemistry, the robustness and scalability offered by BMS often outweigh its higher initial cost. Conversely, for exploratory and academic research, the economic benefits and high reactivity of BTHF make it a perennially popular choice. Borane-amine complexes occupy a valuable niche, providing a practical and often safer alternative when their reactivity profile matches the synthetic challenge.

References

• 1. americanelements.com [americanelements.com]
• 2. Hydroboration - Wikipedia [en.wikipedia.org]
• 3. Borane Reagents [organic-chemistry.org]
• 4. Borane–Trimethylamine Complex: A Versatile Reagent in Organic Synthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Boron-based Reductants - Wordpress [reagents.acsgcipr.org]
• 6. Purdue researchers’ discovery could lead to safer, cheaper production of amine-boranes - Purdue University News [purdue.edu]
• 7. Borane-dimethyl sulfide complex, 94% 25 mL | Request for Quote | Thermo Scientific Chemicals [thermofisher.com]
• 8. Borane tert-butylamine complex powder, 97 7337-45-3 [sigmaaldrich.com]
• 9. Borane & Borane Complexes - Wordpress [reagents.acsgcipr.org]

Characterization of Borane-N,N-diethylaniline Complex: A Comparative Guide Using ¹¹B-NMR Spectroscopy

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the Borane-N,N-diethylaniline complex using ¹¹B-NMR spectroscopy, benchmarked against other common borane-amine adducts. Detailed experimental protocols and data visualizations are included to facilitate the replication and interpretation of results.

The Borane-N,N-diethylaniline complex is a valuable reagent in organic synthesis, offering a safer and more manageable alternative to gaseous diborane for applications such as reductions and hydroborations. Its stability and reactivity are significantly influenced by the electronic and steric nature of the amine donor. ¹¹B-NMR spectroscopy is a powerful and direct technique for characterizing these complexes, providing insights into the boron atom's chemical environment.

Comparative ¹¹B-NMR Data of Borane-Amine Adducts

The following table summarizes the ¹¹B-NMR spectral data for the Borane-N,N-diethylaniline complex in comparison with other representative borane-amine adducts. The data for the target complex is inferred from closely related analogues due to the absence of a specific published spectrum. The characteristic signal for these tetracoordinated boron centers is a quartet, arising from the coupling of the ¹¹B nucleus (I=3/2) with the three protons of the borane moiety.

Borane-Amine Complex	Chemical Shift (δ) [ppm]	Multiplicity	¹J(B-H) Coupling Constant [Hz]
Borane-N,N-diethylaniline	-15 to -18 (estimated)	Quartet	~96 (estimated)
Borane-N,N-diethylamine[1]	-17.23	Quartet	96.1
Borane-triethylamine[1]	-13.96	Quartet	97.0
Borane-N-ethylpiperidine[1]	-13.02	Quartet	96.8
Borane-allylamine[1]	-19.81	Quartet	97.7
Borane-benzylamine[1]	-18.83	Quartet	96.1

Note: The values for Borane-N,N-diethylaniline are estimated based on the data of its structural analogs.

Experimental Protocol: ¹¹B-NMR Spectroscopy of Borane-N,N-diethylaniline

Given the air and moisture sensitivity of the Borane-N,N-diethylaniline complex, all manipulations must be performed under an inert atmosphere (e.g., argon or nitrogen) using either a glovebox or Schlenk line techniques.[2]

Materials and Equipment:

• Borane-N,N-diethylaniline complex

• Anhydrous deuterated solvent (e.g., CDCl₃ or C₆D₆), stored over molecular sieves[3]

• High-quality 5 mm NMR tubes (quartz tubes are recommended to minimize background boron signals)[4][5]

• Gas-tight syringes and cannulas

• Schlenk flask or glovebox

• NMR spectrometer (e.g., Bruker 300 MHz or higher) equipped with a broadband probe

• External reference standard: Boron trifluoride diethyl etherate (BF₃·OEt₂)[1][6]

Procedure:

• Solvent Preparation: Ensure the deuterated solvent is thoroughly dried and degassed. This can be achieved by storing it over activated molecular sieves (3 Å) inside a glovebox or by performing several freeze-pump-thaw cycles on a Schlenk line.[3]

• Sample Preparation (in a glovebox): a. In the glovebox, weigh approximately 20-50 mg of the Borane-N,N-diethylaniline complex into a clean, dry vial. b. Using a gas-tight syringe, add approximately 0.6-0.7 mL of the anhydrous deuterated solvent to the vial and gently swirl to dissolve the complex. c. Filter the solution through a small plug of glass wool in a Pasteur pipette directly into a clean, dry NMR tube to remove any particulate matter.[4] d. Securely cap the NMR tube. For prolonged storage or transport outside the glovebox, seal the cap with Parafilm.

• Sample Preparation (using a Schlenk line): a. Place the weighed Borane-N,N-diethylaniline complex into a Schlenk flask. b. Connect the flask to the Schlenk line and evacuate and backfill with inert gas three times. c. Add the anhydrous deuterated solvent via cannula transfer from a solvent pot. d. Once dissolved, transfer the solution to an NMR tube via cannula, ensuring a positive pressure of inert gas is maintained throughout. e. Flame-seal the NMR tube under vacuum or an inert atmosphere for long-term experiments or if a J-Young tube is not available.

• NMR Data Acquisition: a. Insert the sample into the NMR spectrometer. b. Tune and match the probe for the ¹¹B frequency. c. Acquire a proton-coupled ¹¹B spectrum. Typical acquisition parameters on a 300 MHz spectrometer might include:

  • Pulse program: zg (simple pulse-acquire)
  • Spectral width: ~200 ppm
  • Acquisition time: ~0.5 s
  • Relaxation delay: 1 s
  • Number of scans: 128 or more, depending on concentration d. Process the spectrum with an appropriate line broadening factor (e.g., 1-5 Hz) to improve the signal-to-noise ratio. e. Reference the spectrum to an external standard of BF₃·OEt₂ (δ = 0.0 ppm).

Visualizations

The following diagrams illustrate the key relationships and workflows described in this guide.

Lewis acid-base adduct formation.

Workflow for ¹¹B-NMR characterization.

References

• 1. rsc.org [rsc.org]
• 2. organomation.com [organomation.com]
• 3. NMR Sample Preparation | NMR and Chemistry MS Facilities [nmr.chem.cornell.edu]
• 4. How to make an NMR sample [chem.ch.huji.ac.il]
• 5. Boron NMR [chem.ch.huji.ac.il]
• 6. NMR Periodic Table: Boron NMR [imserc.northwestern.edu]

A Comparative Guide to Determining the Purity of Borane-N,N-diethylaniline Complex

For researchers, scientists, and drug development professionals utilizing borane complexes as reducing agents, ensuring the purity and activity of these reagents is paramount for reproducible and reliable synthetic outcomes. This guide provides an objective comparison of analytical methodologies to determine the purity of Borane-N,N-diethylaniline complex and contrasts its key features with common alternative borane sources.

Analytical Methodologies for Purity Determination

The purity of Borane-N,N-diethylaniline complex is primarily assessed through a combination of spectroscopic and titrimetric methods. Each technique provides unique insights into the integrity of the complex.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful non-destructive technique for characterizing the structure and purity of Borane-N,N-diethylaniline complex.

• ¹¹B NMR Spectroscopy: This is the most direct method for observing the borane species. The Borane-N,N-diethylaniline complex exhibits a characteristic quartet in the ¹¹B NMR spectrum. The chemical shift and the coupling constant (J-value) are indicative of the formation of the amine-borane adduct.[1] The presence of other boron-containing impurities, such as boric acid or other borane species, can be detected by the appearance of additional signals. The integration of the respective signals can be used for quantification.

• ¹H NMR Spectroscopy: While the BH₃ protons often appear as a broad quartet, the signals corresponding to the N,N-diethylaniline moiety should be sharp and well-defined.[1] The presence of uncomplexed N,N-diethylaniline or other proton-containing impurities can be identified and quantified by comparing the integration of their signals to the signals of the complex.

Hydride Analysis (Titration)

This titrimetric method, also known as active hydrogen determination, quantifies the active hydride content of the borane complex. This is a direct measure of the reducing capacity of the reagent. Commercial suppliers often specify a minimum purity of >=96.0% based on this method.[2]

Comparison with Alternative Borane Complexes

Borane-N,N-diethylaniline complex offers distinct advantages in terms of handling and stability compared to other common borane reagents like Borane-Tetrahydrofuran (BTHF) and Borane-Dimethyl Sulfide (BMS).

Feature	Borane-N,N-diethylaniline Complex	Borane-Tetrahydrofuran (BTHF)	Borane-Dimethyl Sulfide (BMS)
Physical Form	Liquid[2][3]	Solution in THF[4][5]	Liquid or solution[6][7]
Stability	Relatively stable, less sensitive to air and moisture than BTHF.[8]	Thermally unstable, sensitive to air and moisture, requires stabilizer (e.g., NaBH₄).[5][9]	More stable and soluble than BTHF.[6]
Odor	Amine-like	Ether-like	Unpleasant sulfide odor[10]
Typical Purity	≥97%[11][12]	Typically 1.0 M solution, purity can degrade over time.[5]	~94%[7][13]
Primary Purity Analysis	¹¹B NMR, Hydride Titration	Hydride Titration	¹H NMR, Hydride Titration

Experimental Protocols

¹¹B NMR Spectroscopy for Borane-N,N-diethylaniline Complex

Objective: To identify and quantify the Borane-N,N-diethylaniline complex and detect any boron-containing impurities.

Procedure:

• Dissolve a known amount of the Borane-N,N-diethylaniline complex in a deuterated solvent (e.g., CDCl₃) in an NMR tube.

• Acquire the ¹¹B NMR spectrum using a standard NMR spectrometer.

• The spectrum should show a characteristic quartet for the BH₃ group coupled to the ¹¹B nucleus.

• Integrate the area of the quartet corresponding to the complex and any other signals present in the spectrum.

• The purity can be calculated as the ratio of the integral of the desired complex to the sum of all boron-containing species' integrals.

Hydride Analysis via Gasometry

Objective: To determine the active hydride content of the borane complex by measuring the volume of hydrogen gas evolved upon hydrolysis.

Procedure:

• A known mass of the borane-amine complex is carefully placed in a reaction flask connected to a gas burette.

• An excess of a protic solvent (e.g., a mixture of water, glycerol, and HCl) is added to the flask to induce hydrolysis of the borane complex.

• The hydrolysis reaction (BH₃ + 3H₂O → B(OH)₃ + 3H₂) liberates hydrogen gas.

• The volume of the evolved hydrogen gas is measured using the gas burette.

• The moles of active hydride are calculated from the volume of hydrogen gas using the ideal gas law, and the purity of the borane complex is determined.

Gas Chromatography-Mass Spectrometry (GC-MS) - A Proposed Method

While not a primary method for borane-amine complexes, GC-MS can be adapted to analyze for volatile impurities or degradation products.

Objective: To identify and quantify volatile organic impurities.

Proposed Procedure:

• Derivatization (optional but recommended): To improve volatility and thermal stability, the borane complex can be derivatized. For instance, reaction with a suitable agent could convert the complex into a more GC-amenable species.

• Sample Preparation: Dissolve a known amount of the (derivatized) sample in a suitable volatile solvent (e.g., dichloromethane or hexane).

• GC Separation: Inject the sample into a GC equipped with a suitable capillary column (e.g., a non-polar or medium-polarity column). A temperature program is used to separate the components based on their boiling points and interactions with the stationary phase.

• MS Detection: The separated components are introduced into a mass spectrometer for ionization and detection. The resulting mass spectra can be used to identify the components by comparing them to spectral libraries.

• Quantification: The abundance of each component can be determined by integrating the area of its corresponding peak in the chromatogram.

Visualizing Workflows and Comparisons

References

• 1. rsc.org [rsc.org]
• 2. Borane-N,N-diethylaniline complex, 97% 100 g | Buy Online | Thermo Scientific Chemicals [thermofisher.com]
• 3. benchchem.com [benchchem.com]
• 4. Borane - Tetrahydrofuran Complex | 14044-65-6 | Tokyo Chemical Industry Co., Ltd.(APAC) [tcichemicals.com]
• 5. 硼烷四氢呋喃络合物 溶液 1.0 M in THF | Sigma-Aldrich [sigmaaldrich.com]
• 6. Borane dimethylsulfide - Wikipedia [en.wikipedia.org]
• 7. Borane-dimethyl sulfide complex, 94% | Fisher Scientific [fishersci.ca]
• 8. andersondevelopment.com [andersondevelopment.com]
• 9. media.msanet.com [media.msanet.com]
• 10. Borane Reagents [organic-chemistry.org]
• 11. strem.com [strem.com]
• 12. sftchemical.com [sftchemical.com]
• 13. Borane-dimethyl sulfide complex, 94% 25 mL | Buy Online | Thermo Scientific Chemicals [thermofisher.com]

Safety & Regulatory Compliance

Proper Disposal of Borane-N,N-Diethylaniline Complex: A Step-by-Step Guide

For Immediate Reference: Borane-N,N-diethylaniline complex is a hazardous chemical that is toxic, flammable, and reacts violently with water.[1] It must be disposed of as hazardous waste through an approved disposal facility.[1] The following procedures are intended for the safe management and pre-treatment of small, laboratory-scale quantities of this complex prior to collection by environmental health and safety professionals.

This guide provides essential safety and logistical information for researchers, scientists, and drug development professionals on the proper disposal procedures for Borane-N,N-Diethylaniline complex. Adherence to these protocols is critical to ensure personnel safety and compliance with hazardous waste regulations.

Essential Safety and Handling Precautions

Before beginning any disposal-related procedures, ensure that all necessary personal protective equipment (PPE) is worn and that the work is conducted in a properly functioning chemical fume hood.[1] An eyewash station and safety shower must be readily accessible.[2]

Required Personal Protective Equipment (PPE):

• Eye Protection: Chemical safety goggles and a face shield.[2]

• Hand Protection: Chemical-resistant gloves, such as nitrile or neoprene.[3]

• Skin Protection: A flame-resistant laboratory coat and appropriate protective clothing to prevent skin exposure.[2]

• Respiratory Protection: A NIOSH-approved respirator may be necessary if ventilation is inadequate or if there is a risk of inhalation.[1]

Summary of Hazards and Properties

The following table summarizes key quantitative data and hazard information for Borane-N,N-Diethylaniline complex, crucial for its safe handling and disposal.

Property/Hazard	Value/Information	Source(s)
CAS Number	13289-97-9	[4][5][6]
Molecular Formula	C₁₀H₁₈BN	[4]
Appearance	Colorless liquid	[2][6]
Density	0.917 g/mL at 25 °C	[4][5]
Melting Point	-30 to -27 °C	[4][5]
Flash Point	21 °C (closed cup)	[2]
Primary Hazards	Flammable liquid, Toxic if swallowed, in contact with skin, or if inhaled, Reacts violently with water to release flammable gases.	[1]
Incompatible Materials	Water, Moist air, Strong oxidizing agents, Acids, Alcohols, Bases.	[1][2]

Disposal Workflow

The proper disposal of Borane-N,N-Diethylaniline complex follows a strict workflow to ensure safety and regulatory compliance. The primary route of disposal is through a licensed hazardous waste management company. For laboratory settings, a pre-treatment step to quench the reactive nature of the complex is a critical safety measure before the waste is collected.

Caption: Logical workflow for the safe disposal of Borane-N,N-Diethylaniline complex.

Experimental Protocol for Quenching Small Quantities

This protocol is for the neutralization (quenching) of small, residual amounts of Borane-N,N-Diethylaniline complex in a laboratory setting. This procedure aims to reduce the reactivity of the waste, making it safer for storage and subsequent disposal. Caution: This reaction produces hydrogen gas, which is highly flammable.

Materials:

• Borane-N,N-Diethylaniline complex waste

• Methanol

• Deionized water

• Ice bath

• Stir plate and stir bar

• Appropriately sized reaction flask

• Addition funnel or syringe pump for controlled addition

Procedure:

• Preparation: Place the reaction flask containing the Borane-N,N-Diethylaniline complex on a stir plate within a chemical fume hood. Begin stirring and cool the flask to 0°C using an ice bath.[7]

• Quenching with Methanol: Slowly add methanol dropwise to the cooled and stirred solution.[7] The addition must be slow enough to control the rate of hydrogen gas evolution.[7] If the reaction becomes too vigorous, cease the addition immediately.

• Completion of Quenching: After the initial vigorous reaction subsides, continue to add the remaining methanol. Once all the methanol has been added and gas evolution has ceased, allow the mixture to stir for an additional 15-30 minutes at 0°C.[7]

• Hydrolysis: After the 15-30 minute stirring period, slowly add water to the reaction mixture to hydrolyze any remaining boron intermediates.[7]

• Waste Collection: The resulting solution should be transferred to a clearly labeled hazardous waste container. The label must include the words "Hazardous Waste," the chemical constituents, and the date.

• Final Disposal: Store the sealed container in a designated satellite accumulation area until it is collected by your institution's environmental health and safety department or a licensed hazardous waste disposal company.[1]

Note on Amine-Borane Complex Stability: Some amine-borane complexes can be resistant to hydrolysis.[8] For such cases, or if the standard quenching procedure is ineffective, consult with a hazardous waste specialist. More rigorous conditions, such as the use of acidic solutions or specialized catalysts, may be required but should only be attempted by trained personnel with a thorough understanding of the potential hazards.[8]

References

• 1. fishersci.com [fishersci.com]
• 2. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 3. leapchem.com [leapchem.com]
• 4. Borane N,N-diethylaniline complex 13289-97-9 [sigmaaldrich.com]
• 5. BORANE-N,N-DIETHYLANILINE COMPLEX | 13289-97-9 [chemicalbook.com]
• 6. Borane-N,N-diethylaniline complex [sftchemical.com]
• 7. benchchem.com [benchchem.com]
• 8. researchgate.net [researchgate.net]